Technical Documentation Center

5-methoxy-1-methyl-1H-pyrazol-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-methoxy-1-methyl-1H-pyrazol-3-amine

Core Science & Biosynthesis

Foundational

In-Depth Technical Guide: Physicochemical Profiling and Structural Utility of 5-Methoxy-1-methyl-1H-pyrazol-3-amine in Drug Discovery

Executive Summary & Pharmacophoric Rationale As a Senior Application Scientist in early-stage drug discovery, I frequently leverage the aminopyrazole scaffold to overcome the pharmacokinetic and toxicological limitations...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacophoric Rationale

As a Senior Application Scientist in early-stage drug discovery, I frequently leverage the aminopyrazole scaffold to overcome the pharmacokinetic and toxicological limitations of traditional anilines. The compound 5-methoxy-1-methyl-1H-pyrazol-3-amine represents a highly optimized bioisostere[1]. By replacing an aniline ring with this functionalized aminopyrazole, we eliminate the structural liability of reactive hydroxylamine metabolites (a known toxicophore) while simultaneously improving aqueous solubility and brain penetrance[2].

This technical whitepaper deconstructs the physicochemical properties, mechanistic utility, and self-validating synthetic workflows required to successfully integrate this building block into advanced medicinal chemistry pipelines.

Structural Elucidation & Physicochemical Properties

The utility of this molecule stems from its precise physicochemical profile. The core pyrazole provides a robust framework, while the three substituents (1-methyl, 3-amino, 5-methoxy) dictate its interaction dynamics. The monoisotopic mass of the free base is 127.0746 Da[3].

Table 1: Quantitative Physicochemical Data
PropertyValue
IUPAC Name 5-methoxy-1-methyl-1H-pyrazol-3-amine
CAS Number 1174234-78-6 (Free Base)[1] / 1798013-55-4 (HCl Salt)[3]
Molecular Formula C₅H₉N₃O
Molecular Weight 127.14 g/mol
Monoisotopic Mass 127.0746 Da[3]
H-Bond Donors 2 (from the primary amine)
H-Bond Acceptors 4 (N2, N3, O, N1)
Topological Polar Surface Area (TPSA) ~53.1 Ų

Mechanistic Role in Medicinal Chemistry

Aminopyrazoles are privileged scaffolds, particularly in the design of kinase inhibitors[4]. When integrated into a larger drug molecule, the functional groups of 5-methoxy-1-methyl-1H-pyrazol-3-amine serve distinct mechanistic purposes:

  • C3-Amino Group: Acts as a critical hydrogen-bond donor. In kinases like JAK or LRRK2, this group anchors the molecule to the hinge region by interacting with backbone carbonyls (e.g., Glu957 in JAK1)[5].

  • N1-Methyl Group: Provides a hydrophobic shield. This directs the scaffold's orientation within the ATP-binding pocket and prevents off-target N-glucuronidation, a common metabolic soft spot[2].

  • C5-Methoxy Group: Acts as both a hydrogen-bond acceptor and a steric modulator. Its electron-donating nature enriches the electron density of the pyrazole core, strengthening the hydrogen-bonding capacity of the adjacent 3-amino group.

Pharmacophore Core Aminopyrazole Scaffold (Hinge Binder) N1 N1-Methyl Group (Hydrophobic Shielding) Core->N1 C3 C3-Amino Group (Dual H-Bond Donor) Core->C3 C5 C5-Methoxy Group (H-Bond Acceptor / Steric) Core->C5 Target1 Kinase Hinge Region (e.g., LRRK2, JAK) Core->Target1 Pi-Pi Stacking Target2 Solvent Exposed Region (Improves Solubility) N1->Target2 Lipophilic Contact C3->Target1 H-Bonding (Donor) C5->Target1 H-Bonding (Acceptor)

Fig 1: Pharmacophore mapping of 5-methoxy-1-methyl-1H-pyrazol-3-amine in kinase binding pockets.

Experimental Workflows & Protocols

To utilize this building block effectively, high isomeric purity is required. The following self-validating protocol details the regioselective synthesis and reduction of 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Protocol: Regioselective Synthesis and Reduction

Objective: Synthesize the target aminopyrazole with >98% isomeric purity, utilizing a workflow that prevents downstream kinase assay interference.

Phase 1: N-Methylation (Regiocontrol)

  • Reaction Setup: Dissolve 5-methoxy-3-nitro-1H-pyrazole (1.0 eq) in anhydrous DMF (0.2 M). Add anhydrous K₂CO₃ (1.5 eq). Causality: K₂CO₃ is chosen over stronger bases (like NaH) to prevent competitive O-demethylation and to maintain a mild reaction environment, thereby reducing polymeric byproducts.

  • Alkylation: Dropwise add methyl iodide (1.1 eq) at 0 °C. Stir for 4 hours, allowing the reaction to warm to room temperature.

  • In-Process Control (IPC): Monitor via TLC (Hexane:EtOAc 3:1).

  • Isomer Resolution: Quench with H₂O, extract with EtOAc. Purify the crude mixture via flash column chromatography. Causality: The 1-methyl-3-nitro and 1-methyl-5-nitro isomers form. Separating them at the nitro stage is critical because the highly electron-withdrawing nitro group provides a distinct electronic pull, maximizing the ΔRf on silica gel. Attempting separation after reduction leads to co-elution of the highly polar aminopyrazoles.

Phase 2: Catalytic Hydrogenation 5. Reduction Setup: Dissolve the isolated 5-methoxy-1-methyl-3-nitro-1H-pyrazole in degassed Methanol (0.1 M). Add 10% Pd/C (0.1 eq by weight). Causality: Catalytic hydrogenation is strictly preferred over dissolving metal reductions (e.g., Fe/HCl or SnCl₂). Metal reductions risk heavy metal entrapment in the final API, which can cause false positives in sensitive downstream metallo-kinase assays. Furthermore, neutral H₂/Pd conditions prevent acid-catalyzed cleavage of the delicate 5-methoxy ether. 6. Hydrogenation: Purge the vessel with N₂, then H₂. Stir under a hydrogen balloon (1 atm) for 6 hours at room temperature. 7. Filtration & Isolation: Filter the suspension through a pad of Celite to remove Pd/C. Concentrate the filtrate in vacuo to afford 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Analytical Validation

Every synthetic batch must be treated as a self-validating system. Before proceeding to library synthesis, the isolated product must undergo:

  • LC-MS Profiling: Confirm the product mass (m/z [M+H]⁺ = 128.08). Ensure a single chromatographic peak (>98% purity).

  • ¹H-NMR (DMSO-d₆): Verify the presence of the N-methyl singlet (~3.5 ppm), the methoxy singlet (~3.8 ppm), the solitary pyrazole C4 proton (~5.2 ppm), and the broad amine exchangeable protons (~4.5 ppm).

Workflow Start 5-Methoxy-3-nitro-1H-pyrazole Alkylation N-Methylation (MeI, K2CO3) Regioselective Control Start->Alkylation Separation Flash Chromatography (Isomer Resolution) Alkylation->Separation Crude Mixture Reduction Catalytic Hydrogenation (H2, Pd/C, MeOH) Separation->Reduction 1-Methyl Isomer Product 5-Methoxy-1-methyl- 1H-pyrazol-3-amine Reduction->Product Validation LC-MS & 1H-NMR (Purity >98%) Product->Validation

Fig 2: Self-validating synthetic workflow for high-purity 5-methoxy-1-methyl-1H-pyrazol-3-amine.

References

  • [3] PubChemLite - 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride. uni.lu. 3

  • [1] 5-methoxy-1-methyl-1H-pyrazol-3-amine | CAS#:1174234-78-6. chemsrc.com. 1

  • [4] Amino-Pyrazoles in Medicinal Chemistry: A Review. nih.gov. 4

  • [2] Discovery of a Highly Selective, Brain-Penetrant Aminopyrazole LRRK2 Inhibitor | ACS Medicinal Chemistry Letters. acs.org. 2

  • [5] Pharmacophore-Based Virtual Screening and Experimental Validation of Pyrazolone-Derived Inhibitors toward Janus Kinases. nih.gov. 5

Sources

Exploratory

In-Depth Technical Guide: ¹H and ¹³C NMR Characterization of 5-Methoxy-1-methyl-1H-pyrazol-3-amine

Executive Summary The pyrazole scaffold is a privileged structure in modern drug discovery, frequently serving as the core pharmacophore in kinase inhibitors, such as Janus Kinase 2 (Jak2) inhibitors[1]. As a Senior Appl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The pyrazole scaffold is a privileged structure in modern drug discovery, frequently serving as the core pharmacophore in kinase inhibitors, such as Janus Kinase 2 (Jak2) inhibitors[1]. As a Senior Application Scientist, approaching the structural elucidation of highly functionalized heterocycles requires more than simply recording data; it demands a self-validating logical system that connects molecular electronics to observable spectral phenomena.

This whitepaper provides an authoritative, in-depth guide to the ¹H and ¹³C NMR chemical shifts of 5-methoxy-1-methyl-1H-pyrazol-3-amine . By dissecting the causality behind its extreme magnetic shielding and establishing a rigorous experimental protocol, this guide ensures high-fidelity data acquisition for researchers and drug development professionals.

Structural & Electronic Profiling: The Causality of Shielding

The NMR spectral landscape of pyrazoles is often complicated by annular tautomerism. However, in 5-methoxy-1-methyl-1H-pyrazol-3-amine, the N1-methyl group effectively locks the molecule into a single tautomeric state, preventing dynamic exchange and simplifying the spectrum[2].

The defining electronic feature of this molecule is the hyper-shielding of the C4 position . This is caused by the convergent mesomeric (+M) electron donation from both the C3-amino and C5-methoxy groups. These groups act as strong π -donors, pushing electron density directly onto the C4 carbon. As a result, the C4 proton and carbon resonate at significantly lower frequencies (upfield) compared to an unsubstituted pyrazole.

Electronic_Effects C4 C4 Position (Hyper-Shielded, ~4.95 ppm) C3_NH2 C3-NH2 Group (+M pi-donor) C3_NH2->C4 Electron Density C5_OCH3 C5-OCH3 Group (+M pi-donor) C5_OCH3->C4 Electron Density N1_CH3 N1-CH3 Group (Inductive donor, Tautomer Lock) N1_CH3->C5_OCH3 Steric/Inductive

Diagram 1: Convergent mesomeric (+M) electron donation shielding the C4 position.

Quantitative Data: Expected Chemical Shifts

Based on empirical data from related functionalized pyrazoles, the extreme shielding effect shifts the C4 carbon to roughly 82–85 ppm[3], while the C4 proton shifts to approximately 4.9 ppm[4]. The tables below summarize the expected chemical shifts in DMSO-d₆.

Table 1: ¹H NMR Chemical Shifts (400 MHz, DMSO-d₆)
PositionFunctional GroupChemical Shift (δ, ppm)MultiplicityIntegrationCausality / Notes
N1 -CH₃3.45Singlet (s)3HDeshielded by the adjacent electronegative N1 atom.
C5 -OCH₃3.78Singlet (s)3HTypical resonance for an aromatic methoxy group.
C3 -NH₂4.65Broad Singlet (br s)2HBroadened due to quadrupolar relaxation of ¹⁴N and solvent exchange.
C4 -H4.95Singlet (s)1HHyper-shielded by the dual +M effects of C3 and C5 substituents.
Table 2: ¹³C NMR Chemical Shifts (100 MHz, DMSO-d₆)
PositionCarbon TypeChemical Shift (δ, ppm)Causality / Notes
N1-CH₃ Primary (-CH₃)33.5Characteristic of N-methylated pyrazoles.
C5-OCH₃ Primary (-OCH₃)58.6Standard methoxy carbon shift.
C4 Tertiary (-CH)82.0Shifted ~23 ppm upfield from unsubstituted pyrazole (~105 ppm).
C3 Quaternary (=C-NH₂)154.5Deshielded by the electronegative nitrogen atom.
C5 Quaternary (=C-OCH₃)156.2Deshielded by the highly electronegative oxygen atom.

Experimental Methodology & Self-Validating Protocol

To ensure the trustworthiness of the acquired data, the experimental protocol must be designed to self-validate. A common pitfall in analyzing amino-pyrazoles is the use of non-polar solvents (like CDCl₃), which allows for unpredictable intermolecular hydrogen bonding, leading to concentration-dependent shifting of the -NH₂ signal.

Step-by-Step Acquisition Protocol:

  • Sample Preparation: Weigh 5–10 mg of the compound and dissolve it in 0.6 mL of DMSO-d₆ (100 atom % D) containing 0.03% v/v Tetramethylsilane (TMS).

    • Causality: DMSO-d₆ acts as a strong hydrogen-bond acceptor, fully solvating the -NH₂ protons. This disrupts random intermolecular aggregation, yielding a sharper, highly reproducible amine resonance.

  • Instrument Calibration: Insert the sample into a 400 MHz (or higher) spectrometer. Lock onto the deuterium signal and shim the Z-axis gradients until the TMS internal standard peak exhibits a Full Width at Half Height (FWHH) of < 1.0 Hz.

  • ¹H NMR Acquisition (zg30): Set the relaxation delay (D1) to 2.0 seconds.

    • Self-Validation Step: After the first scan, check the integration ratio of the N-CH₃ (3H) to the C4-H (1H). If the ratio is less than 3:1, the methyl protons are experiencing incomplete longitudinal relaxation (T₁). Increase the D1 delay to 5.0 seconds to ensure quantitative integration accuracy.

  • ¹³C NMR Acquisition (zgpg30): Run a proton-decoupled ¹³C experiment with a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the quaternary C3 and C5 carbons, which inherently suffer from lack of Nuclear Overhauser Effect (NOE) enhancement.

NMR_Workflow Prep Sample Prep (DMSO-d6) Shim Lock & Shim (TMS FWHH < 1Hz) Prep->Shim Acq Acquisition (Optimize D1 Delay) Shim->Acq Process Processing (FT, Phase, Baseline) Acq->Process Validate Self-Validation (Integration Ratios) Process->Validate

Diagram 2: Self-validating NMR acquisition workflow for accurate integration.

References

  • Title: Discovery of Potent and Selective Pyrazolopyrimidine Janus Kinase 2 Inhibitors Source: Journal of Medicinal Chemistry - ACS Publications URL: [Link]

  • Title: On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols Source: Molecules (MDPI) URL: [Link]

  • Title: Novel Phenylpyrazole Derivatives Containing Carbonic Ester Moieties as Protoporphyrinogen IX Oxidase Inhibitors Source: Journal of Agricultural and Food Chemistry (via Amazon S3 Literature Supplement) URL: [Link]

  • Title: United States Patent 8,633,207 B2 (Quinazoline Compounds and Methods of Use Thereof)

Sources

Foundational

The Privileged Pyrazol-3-Amine Scaffold in Early Drug Design: Mechanisms, Structural Pharmacology, and Kinase Targeting

Executive Summary In the landscape of modern medicinal chemistry, the pyrazol-3-amine (3-aminopyrazole) motif has established itself as a "privileged scaffold." Due to its unique physicochemical properties—specifically i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry, the pyrazol-3-amine (3-aminopyrazole) motif has established itself as a "privileged scaffold." Due to its unique physicochemical properties—specifically its rigid planar structure and dual capacity as a hydrogen bond donor and acceptor—this heterocycle is highly effective at mimicking the adenine ring of adenosine triphosphate (ATP). This whitepaper provides an in-depth technical analysis of the mechanism of action of pyrazol-3-amine derivatives, focusing on their role as potent kinase inhibitors in oncology, neurodegeneration, and inflammatory diseases.

Structural Pharmacology: Hinge Region Anchoring

The core mechanism of action for pyrazol-3-amine derivatives lies in their ability to competitively bind the ATP-binding pocket of protein kinases. The kinase domain consists of an N-terminal lobe and a C-terminal lobe, connected by a flexible "hinge" region.

The pyrazol-3-amine core specifically anchors to this hinge region. The nitrogens of the pyrazole ring and the exocyclic amine form a robust bidentate or tridentate hydrogen-bonding network with the backbone amides of the hinge residues. This interaction is thermodynamically favorable and dictates the high affinity of these compounds. By introducing specific functional groups (e.g., aromatic rings, methoxy groups, or halogens) to the pyrazole core, medicinal chemists can exploit adjacent hydrophobic pockets or allosteric sites, transitioning the molecules from promiscuous pan-kinase inhibitors to highly selective targeted therapies[1].

Target-Specific Mechanisms of Action

RIPK1 Inhibition and Necroptosis

Receptor-interacting protein kinase 1 (RIPK1) is a critical signaling node in necroptosis—a highly inflammatory form of programmed cell death. Aberrant RIPK1 activation is implicated in inflammatory bowel disease (IBD) and systemic inflammatory response syndrome (SIRS).

Pyrazol-3-amine derivatives have been optimized to act as Type II kinase inhibitors against RIPK1[2]. Unlike Type I inhibitors that bind the active conformation, these derivatives target the inactive "DLG-out" (aspartate-leucine-glycine) conformation of RIPK1. The pyrazole ring forms critical hydrogen bonds with the hinge residues Glu93 and Met95. Simultaneously, extended functional groups on the pyrazol-3-amine scaffold reach into the allosteric pocket exposed by the DLG-out shift, locking the kinase in an inactive state and preventing the downstream phosphorylation of MLKL, thereby halting the necroptotic cascade[2].

G TNF TNF-α Binding TNFR1 TNFR1 Activation TNF->TNFR1 RIPK1 RIPK1 Activation (DLG-in state) TNFR1->RIPK1 RIPK3 RIPK3 Recruitment RIPK1->RIPK3 MLKL MLKL Phosphorylation RIPK3->MLKL Necroptosis Necroptosis / Cell Death MLKL->Necroptosis Inhibitor Pyrazol-3-amine Derivative Inhibitor->RIPK1 Locks DLG-out Conformation

RIPK1-mediated necroptosis pathway and targeted inhibition by pyrazol-3-amine derivatives.

GSK-3β and Neurodegenerative Disease

Glycogen synthase kinase 3β (GSK-3β) is a primary kinase responsible for the hyperphosphorylation of tau protein, a hallmark of Alzheimer's disease pathology. Thieno[3,2-c]pyrazol-3-amine derivatives have been designed to target the GSK-3β ATP-binding site[3]. The rigid thieno-pyrazole framework allows the formation of triple hydrogen bonds with the hinge region residues Asp133 and Val135. This tight binding effectively blocks ATP from entering the catalytic cleft, suppressing tau hyperphosphorylation at Ser396 and promoting neuronal neurite outgrowth[3].

Cell Cycle Regulation: CDKs and Aurora Kinases

In oncology, pyrazol-3-amine scaffolds are utilized to disrupt tumor cell proliferation. For example, N-(1H-pyrazol-3-yl)pyrimidin-4-amine derivatives have been developed to selectively target CDK16, a member of the PCTAIRE family involved in radioresistance and tumor progression[1]. Furthermore, dual-target drug design has leveraged this scaffold to create Aurora A/HDAC1 dual inhibitors. These compounds inhibit the phosphorylation of Aurora A and promote histone acetylation, synergistically inducing apoptosis by arresting the colorectal cancer cell cycle at the G2/M phase[4].

Quantitative Efficacy of Key Pyrazol-3-Amine Derivatives

To illustrate the potency achievable through rational structure-activity relationship (SAR) optimization of the pyrazol-3-amine core, the following table summarizes key quantitative data from recent drug discovery campaigns:

Compound DesignationPrimary Target(s)Enzymatic IC50 / KDCellular Efficacy (IC50/EC50)Disease Indication
Compound 44 [2]RIPK14.89 nM1.30 nM (Necroptosis blockade)Inflammatory Bowel Disease
Compound 16b [3]GSK-3β3.1 nM< 50 μM (Tau reduction)Alzheimer's Disease
Compound 6 [4]Aurora A / HDAC1116 nM / 164 nM30.2 nM (HCT-116 viability)Colorectal Cancer
Compound 43d [1]CDK16160 nM (KD)33 nM (Cellular potency)Solid Tumors / Oncology

Experimental Protocols in Early Drug Design

To ensure scientific rigor and trustworthiness, the validation of pyrazol-3-amine derivatives requires robust, self-validating assay systems. Below are the standardized methodologies used to determine the enzymatic and cellular efficacy of these compounds.

Protocol 1: ADP-Glo™ Kinase Assay for IC50 Determination

This luminescent assay measures the amount of ADP formed from a kinase reaction, providing a direct readout of kinase activity that is highly resistant to false positives from fluorescent compound interference.

  • Enzyme-Substrate Incubation: In a 384-well plate, combine the purified recombinant kinase (e.g., RIPK1 or GSK-3β), the specific peptide substrate, and the pyrazol-3-amine derivative (in a 10-point dose-response titration). Causality: Pre-incubating the inhibitor with the kinase allows for equilibrium binding at the hinge region before the reaction is initiated.

  • Reaction Initiation: Add ultra-pure ATP to initiate the reaction. Incubate at room temperature for 60 minutes. Causality: The 60-minute window ensures the reaction remains in the linear kinetic phase, allowing for accurate quantification of ATP-to-ADP conversion.

  • Kinase Reaction Termination: Add an equal volume of ADP-Glo™ Reagent. Incubate for 40 minutes. Causality: This reagent actively depletes any unconsumed ATP in the well and stops the kinase reaction, ensuring that background luminescence is virtually eliminated.

  • Signal Generation: Add the Kinase Detection Reagent and incubate for 30 minutes. Causality: This step converts the generated ADP back into ATP, which is immediately utilized by a coupled luciferase/luciferin reaction to produce light.

  • Data Analysis: Read luminescence on a microplate reader. Calculate IC50 values using a four-parameter logistic non-linear regression model.

Protocol 2: Cellular Necroptosis Protection Assay

To validate that RIPK1 inhibitors engage their target in a complex cellular environment, a TSZ-induced necroptosis model is utilized.

  • Cell Seeding: Seed HT-29 (human colorectal adenocarcinoma) cells in a 96-well plate at 10,000 cells/well. Incubate overnight. Causality: Allows cells to adhere and establish basal metabolic rates, preventing stress-induced artifacts.

  • Compound Pre-treatment: Treat cells with the pyrazol-3-amine derivative for 1 hour. Causality: Ensures the compound penetrates the cell membrane and occupies the RIPK1 allosteric pocket prior to the activation of death receptors.

  • TSZ Induction: Add a cocktail of T NF-α, S mac mimetic, and Z VAD-fmk. Causality: TNF-α initiates the death receptor pathway. The Smac mimetic degrades cellular inhibitors of apoptosis (cIAPs) to prevent survival signaling. The pan-caspase inhibitor zVAD-fmk blocks apoptosis, forcing the cells exclusively down the RIPK1-dependent necroptosis pathway.

  • Viability Quantification: After 24 hours, add CellTiter-Glo® reagent to lyse cells and measure ATP. Causality: Intracellular ATP levels are directly proportional to the number of metabolically active, surviving cells, providing a highly sensitive readout of the compound's protective EC50.

Workflow Synthesis Scaffold Synthesis (Pyrazol-3-amine) EnzymeAssay Biochemical Screening (ADP-Glo Kinase Assay) Synthesis->EnzymeAssay CellAssay Cellular Viability Assay (Target Engagement) EnzymeAssay->CellAssay IC50 < 100 nM SAR Structure-Activity Relationship (SAR) Opt. CellAssay->SAR Hit Validation SAR->Synthesis Iterative Design Lead Lead Candidate Selection SAR->Lead Optimized ADMET

Iterative early drug design workflow for pyrazol-3-amine kinase inhibitors.

Conclusion

The pyrazol-3-amine scaffold remains a cornerstone in early drug design due to its exceptional ability to anchor into the ATP-binding hinge region of kinases. By carefully modulating the substituents on this core, researchers can dictate binding modes (Type I vs. Type II) and achieve remarkable selectivity profiles. Whether locking RIPK1 in a DLG-out conformation to halt necroptosis or forming triple hydrogen bonds to inhibit GSK-3β in Alzheimer's models, pyrazol-3-amine derivatives offer a robust, synthetically tractable pathway from initial hit discovery to clinical lead optimization.

References

  • Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. MDPI.[Link]

  • Synthesis and biological evaluation of thieno[3,2-c]pyrazol-3-amine derivatives as potent glycogen synthase kinase 3β inhibitors for Alzheimer's disease. PMC.[Link]

  • Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. ACS Publications.[Link]

  • Design and Synthesis of Novel N-(1H-pyrazol-3-yl)pyrimidin-4-amine Aurora/HDAC Dual Inhibitors for Colorectal Cancer Treatment. ACS Publications.[Link]

Sources

Exploratory

Crystal Structure and Hydrogen Bonding of 5-Methoxy-1-methyl-1H-pyrazol-3-amine: A Structural and Supramolecular Guide

Executive Summary The aminopyrazole scaffold is a privileged structure in modern drug discovery and agrochemical development, frequently utilized as a versatile binding motif for inhibiting critical enzymes such as kinas...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The aminopyrazole scaffold is a privileged structure in modern drug discovery and agrochemical development, frequently utilized as a versatile binding motif for inhibiting critical enzymes such as kinases[1]. Specifically, 5-methoxy-1-methyl-1H-pyrazol-3-amine represents a highly functionalized building block where the solid-state properties—such as solubility, dissolution rate, and polymorphic stability—are strictly governed by its supramolecular architecture.

This technical whitepaper provides an in-depth analysis of the crystal structure and hydrogen-bonding networks of 5-methoxy-1-methyl-1H-pyrazol-3-amine. By examining the causality between its molecular geometry and its macroscopic crystalline behavior, this guide establishes a predictive and empirical framework for researchers conducting crystallographic characterization and solid-form selection.

Molecular Geometry & Electronic Distribution

The crystallographic behavior of 5-methoxy-1-methyl-1H-pyrazol-3-amine is dictated by the precise spatial arrangement and electronic nature of its functional groups:

  • Planar Pyrazole Core: The aromatic five-membered ring maintains strict planarity. The electron-donating nature of the C5-methoxy group increases the electron density within the π -system, slightly enhancing the basicity (and thus the hydrogen-bond acceptor strength) of the N2 atom.

  • Fixed Tautomerism: Unlike unsubstituted pyrazoles which exhibit rapid proton tautomerism, the presence of the N1-methyl group covalently locks the molecule into a single tautomeric state. This steric block prevents N1 from acting as a hydrogen-bond donor, forcing the supramolecular assembly to rely entirely on the C3-amine group.

  • Amine Pyramidalization: The C3-NH 2​ group exhibits slight pyramidalization rather than perfect sp2 planarity. This geometric nuance allows the two hydrogen atoms to project at optimal angles to engage in multi-directional hydrogen bonding.

Experimental Workflows: Crystallization & X-Ray Diffraction

To accurately determine the hydrogen-bonding network, high-resolution single-crystal X-ray diffraction (SCXRD) is required. The following protocol is designed as a self-validating system, ensuring that experimental artifacts do not compromise the structural analysis.

Step-by-Step Methodology

Step 1: Isothermal Crystal Growth

  • Action: Dissolve 50 mg of high-purity (>99%) 5-methoxy-1-methyl-1H-pyrazol-3-amine in a 1:1 (v/v) mixture of Ethanol and Dichloromethane (DCM).

  • Causality: DCM provides high initial solubility, while Ethanol acts as a competing hydrogen-bond donor/acceptor. As the highly volatile DCM evaporates first, the solution becomes enriched in Ethanol. The protic nature of Ethanol transiently interacts with the pyrazole, slowing down the nucleation rate and preventing the precipitation of amorphous powders, thereby yielding high-quality single crystals.

Step 2: Data Collection at Cryogenic Temperatures

  • Action: Mount a suitable single crystal on a diffractometer equipped with a Cu K α microfocus source ( λ=1.54184 Å) and cool the sample to 100 K using a nitrogen cryostream.

  • Causality: Collecting data at 100 K drastically reduces the thermal vibrations (Debye-Waller factors) of the atoms. This is critical because hydrogen atoms lack core electrons and scatter X-rays weakly. Minimizing thermal motion allows the amine hydrogen atoms to be unambiguously located in the difference Fourier electron density map.

Step 3: Structure Solution and Refinement (Self-Validating)

  • Action: Solve the structure using direct methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL)[2].

  • Causality & Validation: Do not place the amine hydrogen atoms using idealized riding models (AFIX 43). Instead, locate them from the difference map and refine their coordinates freely, applying only a mild DFIX restraint (e.g., N-H = 0.89 ± 0.02 Å) to maintain chemical sense.

  • System Validation: The refinement is considered valid only if the final R1​ value is < 0.05, the goodness-of-fit (S) is near 1.0, and the maximum residual electron density peak is < 0.3 e/Å 3 .

XRD_Workflow A Compound Synthesis & Purification (>99%) B Solvent Selection (EtOH/DCM 1:1 v/v) A->B C Isothermal Slow Evaporation (20°C, vibration-free) B->C D Crystal Selection (Polarized Light Microscopy) C->D E Data Collection (100 K, Cu Kα radiation) D->E F Structure Solution (SHELXT / Direct Methods) E->F G Refinement & Validation (SHELXL, R1 < 0.05) F->G

Fig 1. Self-validating workflow for single-crystal growth and X-ray diffraction analysis.

Supramolecular Architecture & Graph-Set Analysis

The solid-state packing of 5-methoxy-1-methyl-1H-pyrazol-3-amine is driven by a hierarchical assembly of hydrogen bonds. We classify these interactions using Etter’s graph-set notation, a standardized method for categorizing hydrogen-bond motifs in organic crystals[3].

Primary Motif: The R22​(8) Dimer

The strongest interaction in the crystal lattice is the N-H···N hydrogen bond.

  • Mechanism: One proton from the C3-amine group donates to the highly basic N2 atom of an adjacent molecule. Because the donor and acceptor are separated by a single carbon atom (C3), two molecules perfectly align to form a centrosymmetric dimer.

  • Graph-Set: This forms an 8-membered ring involving two donors and two acceptors, denoted as R22​(8) . This motif is thermodynamically highly favorable and serves as the primary building block of the lattice.

Secondary Motif: The C(6) Chain
  • Mechanism: The second proton of the C3-amine group projects outward from the dimer and acts as a donor to the C5-methoxy oxygen atom of a neighboring dimer unit.

  • Graph-Set: This N-H···O interaction propagates infinitely along a single crystallographic axis, forming a chain denoted as C(6) .

Tertiary Assembly: 2D Sheets and π
π Stacking

The orthogonal intersection of the R22​(8) dimers and C(6) chains generates a robust 2D corrugated sheet. These sheets stack along the remaining crystallographic axis, stabilized by weak π

π interactions between the pyrazole rings (centroid-to-centroid distances typically ~3.6 Å) and dispersive van der Waals forces from the N1-methyl groups.

HBond_Logic Core 5-Methoxy-1-methyl- 1H-pyrazol-3-amine Donor Donor: C3-NH2 (Primary & Secondary) Core->Donor Acc1 Acceptor: N2 (Strong, Pyrazole Ring) Core->Acc1 Acc2 Acceptor: C5-OCH3 (Moderate, Methoxy) Core->Acc2 Motif1 Primary Motif: R²₂(8) Dimer (N-H···N) Donor->Motif1 N-H(a) Motif2 Secondary Motif: C(6) Chain (N-H···O) Donor->Motif2 N-H(b) Acc1->Motif1 Acc2->Motif2 Network 2D Supramolecular Sheet & Interlayer π-π Stacking Motif1->Network Motif2->Network

Fig 2. Supramolecular assembly logic and graph-set hydrogen bonding motifs.

Quantitative Crystallographic Data

The following tables summarize the target quantitative metrics and geometric parameters expected for the refined crystal structure, establishing a benchmark for validating experimental data.

Table 1: Target Crystallographic Data and Refinement Parameters

ParameterTarget Value / Specification
Crystal System Monoclinic
Space Group P21​/c (Centrosymmetric)
Temperature 100(2) K
Radiation Cu K α ( λ=1.54184 Å)
Z, Z' 4, 1
Final R indices [I > 2 σ (I)] R1​≤0.045 , wR2​≤0.110
Goodness-of-fit on F2 1.000 – 1.050

Table 2: Hydrogen-Bond Geometry (Å, °)

Interaction (D-H···A)D-H (Å)H···A (Å)D···A (Å)Angle D-H···A (°)Graph-Set
N3-H3A···N2 i 0.88(2)2.15(2)3.015(3)165(2) R22​(8)
N3-H3B···O5 ii 0.89(2)2.28(2)3.120(3)158(2) C(6)

(Symmetry transformations used to generate equivalent atoms: (i) -x+1, -y+1, -z+1; (ii) x, y-1, z)

References

  • Crystal structure of polymeric bis(3-amino-1H-pyrazole)cadmium dibromide IUCr Journals[Link]

  • Crystal structure of 3-amino-N′-hydroxy-1H-pyrazole-4-carboximidamide ResearchGate / Zeitschrift für Kristallographie[Link][2]

  • Inconvenient Truths about Solid Form Landscapes Revealed in the Polymorphs and Hydrates of Gandotinib (Graph-set analysis of hydrogen-bond patterns) Crystal Growth & Design - ACS Publications[Link][3]

Sources

Foundational

thermodynamic stability of 5-methoxy-1-methyl-1H-pyrazol-3-amine at room temperature

An In-depth Technical Guide to the Thermodynamic Stability of 5-methoxy-1-methyl-1H-pyrazol-3-amine at Room Temperature Introduction: The Critical Role of Stability in Drug Development 5-methoxy-1-methyl-1H-pyrazol-3-ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Thermodynamic Stability of 5-methoxy-1-methyl-1H-pyrazol-3-amine at Room Temperature

Introduction: The Critical Role of Stability in Drug Development

5-methoxy-1-methyl-1H-pyrazol-3-amine is a substituted pyrazole derivative, a class of heterocyclic compounds that are of significant interest in medicinal chemistry and drug discovery due to their wide range of biological activities.[1] The journey of a promising molecule from a laboratory curiosity to a therapeutic agent is long and fraught with challenges, one of the most fundamental being its chemical and physical stability. Understanding the thermodynamic stability of a compound like 5-methoxy-1-methyl-1H-pyrazol-3-amine at room temperature is not merely an academic exercise; it is a cornerstone of its potential for development. It dictates its shelf-life, storage conditions, and ultimately, its viability as a drug candidate. This guide provides a comprehensive overview of the principles and methodologies for assessing the thermodynamic stability of 5-methoxy-1-methyl-1H-pyrazol-3-amine, tailored for researchers, scientists, and drug development professionals.

Theoretical and Predicted Stability Profile

From a structural standpoint, 5-methoxy-1-methyl-1H-pyrazol-3-amine possesses several key functional groups that influence its stability: a pyrazole ring, an amine group, a methoxy group, and a methyl group. The pyrazole ring itself is an aromatic heterocycle, which generally imparts a degree of thermal stability.[2] However, the substituents on the ring are critical in determining its overall reactivity and degradation pathways. The primary amine group is a potential site for oxidation, while the methoxy group could be susceptible to hydrolysis under acidic conditions.

Experimental Assessment of Thermodynamic Stability

A robust evaluation of a compound's stability requires a multi-faceted experimental approach. The following sections detail the key workflows and analytical techniques necessary to characterize the stability of 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Thermal Analysis: Probing the Limits of Stability

Thermal analysis techniques are indispensable for determining the intrinsic thermal stability of a compound and identifying potential phase transitions.

Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is used to determine the temperature at which a compound begins to decompose.

Experimental Protocol:

  • Instrument: A calibrated thermogravimetric analyzer.

  • Sample Preparation: Accurately weigh 5-10 mg of 5-methoxy-1-methyl-1H-pyrazol-3-amine into a ceramic or aluminum pan.

  • Atmosphere: Nitrogen, with a flow rate of 20-50 mL/min to prevent oxidative degradation.

  • Temperature Program: Heat the sample from room temperature (e.g., 25 °C) to a sufficiently high temperature (e.g., 400 °C) at a constant rate (e.g., 10 °C/min).

  • Data Analysis: Plot the percentage of weight loss versus temperature. The onset temperature of the major weight loss event is considered the decomposition temperature.

Causality Behind Experimental Choices: The use of an inert nitrogen atmosphere is crucial to isolate the thermal decomposition from any oxidative processes, thus providing a measure of the compound's intrinsic thermal stability. A heating rate of 10 °C/min is a standard practice that provides a good balance between resolution and experiment time.

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and decomposition.

Experimental Protocol:

  • Instrument: A calibrated differential scanning calorimeter.

  • Sample Preparation: Accurately weigh 2-5 mg of 5-methoxy-1-methyl-1H-pyrazol-3-amine into a hermetically sealed aluminum pan.

  • Reference: An empty, hermetically sealed aluminum pan.

  • Atmosphere: Nitrogen, with a flow rate of 20-50 mL/min.

  • Temperature Program: Heat the sample from room temperature to a temperature beyond its decomposition point (as determined by TGA) at a constant rate (e.g., 10 °C/min).

  • Data Analysis: Plot the heat flow versus temperature. Endothermic peaks typically represent melting, while exothermic peaks can indicate decomposition.

Causality Behind Experimental Choices: Hermetically sealed pans are used to prevent the loss of volatile decomposition products, which could affect the accuracy of the measured heat flow. The DSC thermogram provides complementary information to the TGA data, helping to distinguish between melting and decomposition events.

Development of a Stability-Indicating HPLC Method

A stability-indicating analytical method is one that can accurately and precisely quantify the decrease in the concentration of the active pharmaceutical ingredient (API) due to degradation and separate it from any degradation products.[4][5] High-Performance Liquid Chromatography (HPLC) is the workhorse technique for this purpose.[6][7]

Workflow for Method Development and Validation:

HPLC_Workflow cluster_Dev Method Development cluster_Val Method Validation (ICH Q2(R1)) cluster_App Application Dev1 Column & Mobile Phase Screening Dev2 Optimization of Chromatographic Conditions Dev1->Dev2 Dev3 Forced Degradation Studies Dev2->Dev3 Val1 Specificity Dev3->Val1 Demonstrate Specificity Val2 Linearity & Range Val1->Val2 Val3 Accuracy & Precision Val2->Val3 Val4 LOD & LOQ Val3->Val4 Val5 Robustness Val4->Val5 App1 Routine Stability Testing Val5->App1 App2 Purity Analysis Val5->App2

Caption: Workflow for HPLC Method Development and Validation.

Experimental Protocol: Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of developing a stability-indicating method. It involves subjecting the compound to harsh conditions to generate potential degradation products.

  • Sample Preparation: Prepare stock solutions of 5-methoxy-1-methyl-1H-pyrazol-3-amine in a suitable solvent (e.g., acetonitrile/water).

  • Acid Hydrolysis: Treat the sample with 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: Treat the sample with 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature for 24 hours.

  • Photolytic Degradation: Expose the solid sample and a solution of the sample to UV light (e.g., 254 nm) and visible light for a defined period.

  • Thermal Degradation: Heat the solid sample at a temperature below its melting point (e.g., 80 °C) for 48 hours.

  • Analysis: Analyze all stressed samples, along with an unstressed control, using the developed HPLC method. The method is considered stability-indicating if all degradation product peaks are well-resolved from the main peak of 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Causality Behind Experimental Choices: The conditions for forced degradation are chosen to be slightly more aggressive than what the compound is expected to experience during its shelf-life. This ensures that any potential degradation pathways are identified. The International Council for Harmonisation (ICH) guidelines provide a framework for these studies.

Table 1: Example Summary of Forced Degradation Results

Stress Condition% DegradationNumber of DegradantsObservations
0.1 M HCl, 60°C, 24h8.5%2Major degradant at RRT 0.85
0.1 M NaOH, 60°C, 24h2.1%1Minor degradation observed
3% H₂O₂, RT, 24h15.2%3Significant degradation, potential N-oxide formation
Photolytic (UV)4.7%1Slight discoloration of solid
Thermal (80°C, 48h)1.5%0Compound appears stable

RRT = Relative Retention Time

Long-Term and Accelerated Stability Studies

Once a validated stability-indicating method is in place, formal stability studies can be initiated according to ICH guidelines.

Experimental Protocol:

  • Sample Storage: Store samples of 5-methoxy-1-methyl-1H-pyrazol-3-amine in controlled environment chambers under the following conditions:

    • Long-Term: 25 °C / 60% Relative Humidity (RH)

    • Accelerated: 40 °C / 75% RH

  • Time Points: Pull samples at predefined time points (e.g., 0, 3, 6, 9, 12, 18, 24 months for long-term; 0, 1, 2, 3, 6 months for accelerated).

  • Analysis: Analyze the samples for purity and the presence of any degradation products using the validated stability-indicating HPLC method.

Causality Behind Experimental Choices: Accelerated stability studies at elevated temperature and humidity are used to predict the long-term stability of the compound and to quickly identify any potential stability issues. The data from these studies are essential for determining the retest period and appropriate storage conditions.

Potential Degradation Pathways

Based on the chemical structure of 5-methoxy-1-methyl-1H-pyrazol-3-amine, several degradation pathways can be hypothesized.

Degradation_Pathway cluster_Pathways Potential Degradation Pathways Parent 5-methoxy-1-methyl-1H-pyrazol-3-amine Oxidation Oxidation (e.g., H₂O₂) N-oxide formation Parent->Oxidation Hydrolysis Acidic Hydrolysis (e.g., HCl) Demethoxylation Parent->Hydrolysis Photodegradation Photodegradation (UV Light) Ring cleavage or dimerization Parent->Photodegradation

Caption: Plausible Degradation Pathways for the molecule.

  • Oxidation: The primary amine is susceptible to oxidation, potentially forming an N-oxide or other related species. This is a common degradation pathway for amine-containing pharmaceuticals.

  • Hydrolysis: Under acidic conditions, the methoxy group could undergo hydrolysis to yield the corresponding 5-hydroxy-1-methyl-1H-pyrazol-3-amine.

  • Photodegradation: Exposure to UV light can provide the energy to induce more complex degradation pathways, including potential ring cleavage or dimerization reactions.

Conclusion and Recommendations

While 5-methoxy-1-methyl-1H-pyrazol-3-amine is predicted to have reasonable stability at room temperature based on the general characteristics of the pyrazole scaffold, a comprehensive experimental evaluation is imperative for its development as a potential drug candidate. The methodologies outlined in this guide, from thermal analysis to the development of a validated stability-indicating HPLC method and forced degradation studies, provide a robust framework for assessing its thermodynamic stability.

For storage, it is recommended to keep the compound in a well-closed container, protected from light and moisture, at controlled room temperature.[8][9] Further studies, including solid-state characterization (e.g., polymorphism) and compatibility with excipients, would be necessary as the compound progresses through the drug development pipeline. The insights gained from these stability studies are not only crucial for regulatory submissions but also fundamental to ensuring the safety and efficacy of any potential therapeutic product.

References

  • NextSDS. (n.d.). 5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine. Retrieved from [Link]

  • El-Kassem, L. A., & Fawzy, M. G. (2024). A Highly Sensitive RP HPLC‐PDA Analytical Method for Detection and Quantification of a Newly Synthesized (E‐2‐((E)‐4‐(5‐Ethoxy‐3‐Methyl‐1‐Phenyl‐1H‐Pyrazole‐4‐yl)but‐3‐en‐2‐Ylidene)) Hydrazine‐1‐. Journal of the Chinese Chemical Society. Retrieved from [Link]

  • AA Blocks. (n.d.). 1328640-82-9 | 5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine. Retrieved from [Link]

  • Gheorghe, A., et al. (2014). Synthesis, Characterization and Thermal Degradation of Some New 3,5-dimethyl Pyrazole Derivatives. ResearchGate. Retrieved from [Link]

  • MDPI. (2022). Synthesis, Physicochemical, Thermal and Antioxidative Properties of Zn(II) Coordination Compounds with Pyrazole-Type Ligand. MDPI. Retrieved from [Link]

  • Souri, E., et al. (2010). Validated Stability-Indicating HPLC Method for the Determination of Pantoprazole in the Presence of Its Degradation Products. Asian Journal of Research in Chemistry. Retrieved from [Link]

  • ACS Omega. (2025). Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega.
  • PMC. (2025).
  • Benchchem. (n.d.).
  • MDPI. (2021). Comparative Studies on Thermal Decompositions of Dinitropyrazole-Based Energetic Materials. MDPI. Retrieved from [Link]

  • NextSDS. (n.d.). (5-methoxy-1-methyl-1H-pyrazol-3-yl)methanol. Retrieved from [Link]

  • MDPI. (2021). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. MDPI. Retrieved from [Link]

  • JOCPR. (n.d.). Development and Validation of Stability Indicating Assay Method and Characterization of Degradation Product for Brexpiprazole Bulk by RP. Retrieved from [Link]

  • An-Najah Journals. (2024). Stability Indicating Validated Novel RP-HPLC Method for Dexlansoprazole and LC. Retrieved from [Link]

  • PubChemLite. (n.d.). 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride. Retrieved from [Link]

  • Google Patents. (n.d.). US5616723A - Process for the preparation of 3-amino-5-methylpyrazole.
  • Beilstein Journals. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals. Retrieved from [Link]

  • Dalton Transactions (RSC Publishing). (n.d.). Combination of 5-amino-4-nitro-1,2-dihydro-3H-pyrazol-3-one and azine frameworks for insensitive, heat-resistant energetic materials. Retrieved from [Link]

  • MDPI. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. MDPI. Retrieved from [Link]

  • NextSDS. (n.d.). 3-methoxy-1-methyl-1H-pyrazol-5-amine — Chemical Substance Information. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Preparation of Kinase Inhibitors Using 5-methoxy-1-methyl-1H-pyrazol-3-amine

Introduction The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically successful drugs.[1][2][3] Its inherent drug-li...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of clinically successful drugs.[1][2][3] Its inherent drug-like properties, synthetic tractability, and capacity for bioisosteric replacement make it an invaluable framework in drug design.[3] Specifically, 5-methoxy-1-methyl-1H-pyrazol-3-amine serves as a crucial building block for a diverse range of kinase inhibitors. Kinase inhibitors have revolutionized the treatment of various diseases, particularly cancer, by targeting the ATP-binding site of protein kinases, which are often dysregulated in pathological conditions.[1][4]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 5-methoxy-1-methyl-1H-pyrazol-3-amine in the synthesis of potent and selective kinase inhibitors. We will delve into detailed synthetic protocols, the rationale behind experimental choices, and methods for the biological evaluation of the resulting compounds.

The 5-methoxy-1-methyl-1H-pyrazol-3-amine Scaffold: A Privileged Moiety

The 5-methoxy-1-methyl-1H-pyrazol-3-amine moiety is particularly advantageous for several reasons:

  • Hinge-Binding Motif: The 3-amino group of the pyrazole core can form critical hydrogen bond interactions with the hinge region of the kinase ATP-binding pocket, mimicking the interactions of the adenine base of ATP.[4][5]

  • Structural Versatility: The pyrazole ring can be readily functionalized at various positions, allowing for the introduction of different substituents to modulate potency, selectivity, and pharmacokinetic properties.[1][3]

  • Improved Physicochemical Properties: The N-methyl and 5-methoxy groups can enhance metabolic stability and aqueous solubility, which are desirable properties for drug candidates.[3]

Synthetic Strategies for Kinase Inhibitor Preparation

The synthesis of kinase inhibitors from 5-methoxy-1-methyl-1H-pyrazol-3-amine typically involves coupling reactions to introduce various aromatic and heteroaromatic moieties that occupy different regions of the kinase ATP-binding site. The two most prominent and versatile methods are the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination.

Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a powerful palladium-catalyzed reaction that forms a carbon-carbon bond between an organoboron compound (boronic acid or ester) and a halide or triflate.[6] This reaction is instrumental in attaching aryl or heteroaryl groups to the pyrazole core, which often occupy the hydrophobic regions of the kinase active site.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol describes a general procedure for the Suzuki-Miyaura coupling of a halogenated 5-methoxy-1-methyl-1H-pyrazol-3-amine derivative with an arylboronic acid.

Reagents and Equipment:

  • Halogenated 5-methoxy-1-methyl-1H-pyrazol-3-amine (e.g., 4-bromo-5-methoxy-1-methyl-1H-pyrazol-3-amine)

  • Arylboronic acid (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), or a pre-catalyst like XPhos Pd G2) (1-5 mol%)[6]

  • Base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃) (2-3 equivalents)

  • Anhydrous solvent (e.g., 1,4-dioxane/water, toluene, or ethanol/water)[6]

  • Schlenk tube or microwave vial, magnetic stirrer, heating source (oil bath or microwave reactor)

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • In a Schlenk tube or microwave vial, combine the halogenated pyrazole (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (e.g., XPhos Pd G2, 0.02 mmol, 2 mol%), and base (e.g., K₂CO₃, 2.0 mmol).

  • Evacuate and backfill the reaction vessel with an inert gas (repeat 3 times).

  • Add the anhydrous solvent system (e.g., 1,4-dioxane/H₂O 4:1, 5 mL).

  • Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir until the starting material is consumed (monitor by TLC or LC-MS).[6] Microwave irradiation can often significantly reduce reaction times.[7]

  • After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Causality Behind Experimental Choices:

  • Catalyst Selection: The choice of palladium catalyst and ligand is crucial for reaction efficiency. For challenging couplings, more active catalysts like XPhos Pd G2 are often employed.[6]

  • Base and Solvent: The base is required to activate the boronic acid. The solvent system is chosen to ensure the solubility of all reactants. A mixture of an organic solvent and water is common for Suzuki reactions.[6]

  • Inert Atmosphere: Palladium catalysts are sensitive to oxygen, so performing the reaction under an inert atmosphere is essential to prevent catalyst degradation.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is another indispensable palladium-catalyzed cross-coupling reaction that forms a carbon-nitrogen bond between an aryl halide or triflate and an amine.[8] This reaction is key for linking the 5-methoxy-1-methyl-1H-pyrazol-3-amine scaffold to other heterocyclic systems, often to create a linker that extends into other regions of the kinase binding pocket.

Experimental Protocol: Buchwald-Hartwig Amination

This protocol outlines a general procedure for the Buchwald-Hartwig amination of an aryl halide with 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Reagents and Equipment:

  • 5-methoxy-1-methyl-1H-pyrazol-3-amine

  • Aryl halide (e.g., bromopyrimidine, chloropyridine) (1.0 - 1.2 equivalents)

  • Palladium catalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂) (1-5 mol%)

  • Ligand (e.g., Xantphos, BINAP) (2-10 mol%)

  • Base (e.g., NaOtBu, K₃PO₄, or Cs₂CO₃) (1.5 - 2.0 equivalents)

  • Anhydrous solvent (e.g., toluene, dioxane)

  • Schlenk tube or microwave vial, magnetic stirrer, heating source

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • In a glovebox or under an inert atmosphere, add the palladium catalyst (e.g., Pd₂(dba)₃, 0.01 mmol, 2 mol%), the ligand (e.g., Xantphos, 0.04 mmol, 4 mol%), and the base (e.g., NaOtBu, 1.5 mmol) to a Schlenk tube.

  • Add the anhydrous solvent (e.g., toluene, 5 mL).

  • Add the aryl halide (1.0 mmol) and 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.2 mmol).

  • Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) until the starting material is consumed (monitored by TLC or LC-MS).

  • After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), and wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Ligand Selection: The choice of phosphine ligand is critical for the success of the Buchwald-Hartwig amination. Bulky, electron-rich ligands like Xantphos are often effective.

  • Base: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide is a common choice.

  • Anhydrous Conditions: The reaction is sensitive to moisture, so the use of anhydrous solvents and an inert atmosphere is crucial.

Synthetic Workflow Visualization

G cluster_0 Starting Material cluster_1 Functionalization cluster_2 Core Coupling Reactions cluster_3 Purification & Characterization cluster_4 Final Product start 5-methoxy-1-methyl-1H-pyrazol-3-amine halogenation Halogenation (e.g., NBS, NCS) start->halogenation Step 1 buchwald Buchwald-Hartwig Amination (with Aryl Halide) start->buchwald Step 2b suzuki Suzuki-Miyaura Coupling (with Arylboronic Acid) halogenation->suzuki Step 2a purification Purification (Column Chromatography) suzuki->purification buchwald->purification characterization Characterization (NMR, MS, HPLC) purification->characterization final_product Kinase Inhibitor characterization->final_product

Caption: Synthetic workflow for kinase inhibitor preparation.

Analytical Characterization of Synthesized Inhibitors

Thorough characterization of the synthesized compounds is essential to confirm their structure and purity.

Spectroscopic and Chromatographic Techniques
TechniquePurpose
¹H and ¹³C NMR Spectroscopy To elucidate the chemical structure and confirm the successful formation of the desired product.[9][10]
Mass Spectrometry (MS) To determine the molecular weight of the compound and confirm its elemental composition.[9][10]
High-Performance Liquid Chromatography (HPLC) To assess the purity of the final compound.[11]

A detailed protocol for the analytical characterization of pyrazole derivatives can be found in specialized application notes.[11]

Biological Evaluation of Kinase Inhibitors

Once synthesized and characterized, the novel compounds must be evaluated for their biological activity. This typically involves a tiered approach, starting with in vitro biochemical assays and progressing to cell-based assays.[12]

In Vitro Biochemical Kinase Assays

These assays directly measure the ability of a compound to inhibit the enzymatic activity of a specific kinase.

Protocol: In Vitro Kinase Inhibition Assay (e.g., for VEGFR-2)

Reagents and Equipment:

  • Recombinant human kinase (e.g., VEGFR-2)

  • Kinase substrate (e.g., a synthetic peptide)

  • ATP (at or near the Kₘ concentration)

  • Synthesized inhibitor (at various concentrations)

  • Assay buffer

  • Detection reagent (e.g., ADP-Glo™, HTRF®, or TR-FRET)[13][14]

  • Microplate reader

Procedure:

  • Prepare a serial dilution of the synthesized inhibitor in DMSO.

  • In a microplate, add the kinase, substrate, and inhibitor to the assay buffer.

  • Initiate the kinase reaction by adding ATP.

  • Incubate the reaction at a controlled temperature (e.g., 30 °C) for a specific time (e.g., 60 minutes).

  • Stop the reaction and add the detection reagent according to the manufacturer's instructions.

  • Measure the signal (e.g., luminescence or fluorescence) using a microplate reader.

  • Calculate the percent inhibition for each inhibitor concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based Assays

Cell-based assays provide a more physiologically relevant context to evaluate the efficacy of the inhibitors.[12]

Types of Cell-Based Assays:

  • Cellular Phosphorylation Assay: Measures the inhibition of substrate phosphorylation within a cell.[15]

  • Cell Proliferation/Viability Assay: Determines the effect of the inhibitor on the growth and survival of cancer cells that are dependent on the target kinase.[15]

  • Target Engagement Assay (e.g., NanoBRET™): Measures the binding of the inhibitor to the target kinase within intact cells.[15][16]

Protocol: Cell Proliferation Assay (e.g., using a cancer cell line overexpressing the target kinase)

Reagents and Equipment:

  • Cancer cell line (e.g., a line known to be driven by the target kinase)

  • Cell culture medium and supplements

  • Synthesized inhibitor

  • Cell viability reagent (e.g., CellTiter-Glo®, MTT)

  • 96-well cell culture plates

  • Incubator (37 °C, 5% CO₂)

  • Microplate reader

Procedure:

  • Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of the synthesized inhibitor.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Add the cell viability reagent according to the manufacturer's protocol.

  • Measure the signal (e.g., luminescence or absorbance) using a microplate reader.

  • Calculate the percent cell viability for each inhibitor concentration and determine the GI₅₀ (growth inhibition 50) or IC₅₀ value.

Signaling Pathways and Mechanism of Action

Kinase inhibitors derived from 5-methoxy-1-methyl-1H-pyrazol-3-amine can target various signaling pathways that are crucial for cell growth, proliferation, and survival.[17] Understanding these pathways is essential for rational drug design and for interpreting the biological data.

Receptor Tyrosine Kinase (RTK) Signaling

Many kinases targeted by these inhibitors are receptor tyrosine kinases (RTKs), such as VEGFR-2 and B-Raf.[18][19] RTKs are activated by the binding of extracellular ligands, leading to receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain.[20][21] This creates docking sites for downstream signaling proteins, activating pathways like the MAPK/ERK and PI3K/Akt/mTOR pathways.[17][21][22]

G cluster_0 Extracellular cluster_1 Cell Membrane cluster_2 Intracellular Signaling cluster_3 Cellular Response ligand Growth Factor rtk Receptor Tyrosine Kinase (RTK) ligand->rtk ras Ras rtk->ras pi3k PI3K rtk->pi3k raf Raf ras->raf mek MEK raf->mek erk ERK mek->erk response Proliferation, Survival, Angiogenesis erk->response akt Akt pi3k->akt mtor mTOR akt->mtor mtor->response inhibitor Pyrazole-based Inhibitor inhibitor->raf

Caption: Inhibition of the MAPK/ERK signaling pathway.

Data Presentation: Example IC₅₀ Values

The following table presents hypothetical IC₅₀ values for a series of kinase inhibitors derived from 5-methoxy-1-methyl-1H-pyrazol-3-amine, targeting VEGFR-2 and B-Raf.

Compound IDR Group (at C4 of Pyrazole)VEGFR-2 IC₅₀ (nM)B-Raf IC₅₀ (nM)
PZ-1 Phenyl150800
PZ-2 4-Fluorophenyl85650
PZ-3 3-Chlorophenyl92720
PZ-4 4-Methoxyphenyl120950
PZ-5 Pyridin-4-yl55430

Conclusion

5-methoxy-1-methyl-1H-pyrazol-3-amine is a highly valuable and versatile scaffold for the synthesis of novel kinase inhibitors. The synthetic methodologies outlined in these application notes, particularly the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions, provide a robust platform for generating diverse libraries of compounds. A systematic approach to biological evaluation, from biochemical to cell-based assays, is crucial for identifying potent and selective drug candidates. A thorough understanding of the underlying signaling pathways will further guide the rational design and optimization of these inhibitors for therapeutic applications.

References

  • Widak, M., et al. (2021). Signaling pathways downstream to receptor tyrosine kinases: targets for cancer treatment. Signal Transduction and Targeted Therapy. Available at: [Link]

  • Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Available at: [Link]

  • Holland-Frei Cancer Medicine. 6th edition. Signaling Pathways of Tyrosine Kinase Receptors. Available at: [Link]

  • MDPI. (2024). Targeting Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2): Latest Insights on Synthetic Strategies. Molecules. Available at: [Link]

  • Al-Warhi, T., et al. (2022). Discovery of New VEGFR-2 Inhibitors: Design, Synthesis, Anti-Proliferative Evaluation, Docking, and MD Simulation Studies. Molecules. Available at: [Link]

  • Li, Y., et al. (2020). Design and synthesis of VEGFR-2 inhibitors based on oleanolic acid moiety. Bioorganic & Medicinal Chemistry. Available at: [Link]

  • Schlessinger, J. (2007). Receptor tyrosine kinases: mechanisms of activation and signaling. Current Opinion in Genetics & Development. Available at: [Link]

  • Hadd, M. J., et al. (2007). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. Journal of Medicinal Chemistry. Available at: [Link]

  • Scholl, D., et al. (2023). Design and Synthesis of Pyrazole-Based Macrocyclic Kinase Inhibitors Targeting BMPR2. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Arwood, M. L., et al. (2023). New Scaffolds for Type II JAK2 Inhibitors Overcome the Acquired G993A Resistance Mutation. Blood. Available at: [Link]

  • Unciti-Broceta, A. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry. Available at: [Link]

  • Knapp, S., et al. (2022). Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. International Journal of Molecular Sciences. Available at: [Link]

  • Wikipedia. VEGFR-2 inhibitor. Available at: [Link]

  • Kumar, R., et al. (2024). Recent updates on potential of VEGFR-2 small-molecule inhibitors as anticancer agents. Journal of Biomolecular Structure and Dynamics. Available at: [Link]

  • El-Gamal, M. I., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Molecules. Available at: [Link]

  • Thau, E., & Bhardwaj, P. (2022). Physiology, Tyrosine Kinase Receptors. StatPearls. Available at: [Link]

  • Lee, J. H., et al. (2005). The Synthesis of a Novel Inhibitor of B-Raf Kinase. Organic Process Research & Development. Available at: [Link]

  • Wang, T., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. ACS Pharmacology & Translational Science. Available at: [Link]

  • Tan, B. L., et al. (2021). Receptor Tyrosine Kinases and Their Signaling Pathways as Therapeutic Targets of Curcumin in Cancer. Frontiers in Oncology. Available at: [Link]

  • El-Gamal, M. I., et al. (2022). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. PubMed. Available at: [Link]

  • Wang, T., et al. (2023). Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. bioRxiv. Available at: [Link]

  • Ilie, M. A., et al. (2023). The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. Molecules. Available at: [Link]

  • Wang, T., et al. (2023). Rigid Scaffolds Are Promising for Designing Macrocyclic Kinase Inhibitors. ACS Pharmacology & Translational Science. Available at: [Link]

  • Kinase Logistics. Cell-based Kinase Profiling Service. Available at: [Link]

  • Eurofins Discovery. In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. Available at: [Link]

  • Sengar, R., et al. (2007). Synthesis and Characterization of Some Pyrazole Derivatives. Oriental Journal of Chemistry. Available at: [Link]

  • Hu, Y., & Bajorath, J. (2017). Assessing Scaffold Diversity of Kinase Inhibitors Using Alternative Scaffold Concepts and Estimating the Scaffold Hopping Potential for Different Kinases. International Journal of Molecular Sciences. Available at: [Link]

  • Hu, Y., & Bajorath, J. (2022). Exploring the Scaffold Universe of Kinase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Dolbniak, S. M., et al. (2016). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Available at: [Link]

  • Wang, B., et al. (2015). Rational design, synthesis, and biological evaluation of Pan-Raf inhibitors to overcome resistance. Organic & Biomolecular Chemistry. Available at: [Link]

  • El-Gazzar, M. G., et al. (2022). Design, synthesis, characterization, in vitro screening, molecular docking, 3D-QSAR, and ADME-Tox investigations of novel pyrazole derivatives as antimicrobial agents. New Journal of Chemistry. Available at: [Link]

  • Cavasotto, C. N., & Singh, N. (2019). Type-II Kinase Inhibitor Docking, Screening, and Profiling Using Modified Structures of Active Kinase States. Journal of Chemical Information and Modeling. Available at: [Link]

  • Beneker, C., et al. (2019). Design and Synthesis of Type-IV Inhibitors of BRAF Kinase That Block Dimerization and Overcome Paradoxical MEK/ERK Activation. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Mlostoń, G., et al. (2023). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. Molecules. Available at: [Link]

  • Yang, J. M., et al. (2013). Template-Based de Novo Design for Type II Kinase Inhibitors and Its Extended Application to Acetylcholinesterase Inhibitors. Molecules. Available at: [Link]

  • Lavoie, H., & Therrien, M. (2015). Mechanism and inhibition of BRAF kinase. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research. Available at: [Link]

  • Niculescu-Duvaz, D., et al. (2009). Development of a novel chemical class of BRAF inhibitors offers new hope for melanoma treatment. Expert Opinion on Therapeutic Patents. Available at: [Link]

  • Dolbniak, S. M., et al. (2016). The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. Available at: [Link]

  • Visnav. (2022). Green synthesis, spectroscopic characterization of pyrazole derivatives by using Nano-catalyst and biological evaluation. International Journal of Advanced Research in Science, Communication and Technology. Available at: [Link]

  • Bouattour, A., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. Available at: [Link]

  • Bouattour, A., et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-disubstituted pyrazolo[1,5- a ]pyrimidin-5(4 H )-ones. RSC Advances. Available at: [Link]

  • Liu, X., et al. (2021). Kinase Inhibitor Scaffold Hopping with Deep Learning Approaches. Journal of Chemical Information and Modeling. Available at: [Link]

Sources

Application

Application Note: A Scalable Manufacturing Process for the Pharmaceutical Intermediate 5-methoxy-1-methyl-1H-pyrazol-3-amine

Introduction 5-methoxy-1-methyl-1H-pyrazol-3-amine is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its structural motif is prevalent in compounds targeting a range of therape...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

5-methoxy-1-methyl-1H-pyrazol-3-amine is a key building block in the synthesis of various active pharmaceutical ingredients (APIs). Its structural motif is prevalent in compounds targeting a range of therapeutic areas. The efficient and scalable production of this intermediate is therefore of significant interest to the pharmaceutical industry. This document provides a comprehensive guide for the scale-up manufacturing of 5-methoxy-1-methyl-1H-pyrazol-3-amine, detailing a robust synthetic route, in-depth protocols, process optimization strategies, and critical safety considerations. The presented methodology is designed to be self-validating, incorporating in-process controls and modern analytical techniques to ensure batch-to-batch consistency and high product quality.

Synthetic Strategy: A Two-Stage Approach

The manufacturing process is divided into two main stages:

  • Stage 1: Synthesis of the Key Intermediate, 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid. This stage involves the construction of the pyrazole core via a cyclocondensation reaction.

  • Stage 2: Conversion to 5-methoxy-1-methyl-1H-pyrazol-3-amine via a Curtius Rearrangement. This stage installs the desired amine functionality through a reliable and scalable rearrangement reaction.

This strategy was selected for its convergence, use of readily available starting materials, and the well-documented reliability of the key transformations, which allows for robust process control during scale-up.

Stage 1: Synthesis of 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid

The synthesis of the pyrazole carboxylic acid intermediate proceeds through a three-step sequence, beginning with a Claisen condensation to form a 1,3-dicarbonyl equivalent, followed by cyclocondensation with methylhydrazine, and subsequent methylation of the hydroxyl group.

Experimental Protocol: Stage 1

Step 1a: Synthesis of Ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

This step involves the cyclocondensation of diethyl oxalate and a ketone followed by reaction with methylhydrazine.

  • Materials:

    • Diethyl oxalate

    • Acetone

    • Sodium ethoxide

    • Methylhydrazine

    • Ethanol

    • Hydrochloric acid

  • Procedure:

    • To a solution of sodium ethoxide (1.1 eq) in anhydrous ethanol in a suitable reactor, add diethyl oxalate (1.0 eq) dropwise at a temperature below 10 °C.

    • After the addition is complete, add acetone (1.0 eq) dropwise, maintaining the temperature below 10 °C.

    • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

    • Cool the mixture to 0-5 °C and add methylhydrazine (1.0 eq) dropwise.

    • Heat the reaction mixture to reflux for 4-6 hours. Monitor reaction completion by HPLC.

    • Cool the reaction mixture and adjust the pH to ~5 with hydrochloric acid.

    • The product will precipitate. Filter the solid, wash with cold ethanol, and dry under vacuum to yield ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate.

Step 1b: Methylation of Ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

  • Materials:

    • Ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate

    • Dimethyl sulfate (DMS)

    • Potassium carbonate

    • Acetone

  • Procedure:

    • To a suspension of ethyl 5-hydroxy-1-methyl-1H-pyrazole-3-carboxylate (1.0 eq) and potassium carbonate (1.5 eq) in acetone, add dimethyl sulfate (1.1 eq) dropwise at room temperature.

    • Heat the mixture to reflux for 3-4 hours. Monitor reaction completion by TLC or HPLC.

    • Cool the reaction mixture and filter off the inorganic salts.

    • Concentrate the filtrate under reduced pressure to obtain crude ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate.

Step 1c: Hydrolysis to 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid

  • Materials:

    • Ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate

    • Sodium hydroxide

    • Water

    • Hydrochloric acid

  • Procedure:

    • Dissolve the crude ethyl 5-methoxy-1-methyl-1H-pyrazole-3-carboxylate in a solution of sodium hydroxide (1.5 eq) in water.

    • Heat the mixture to 60-70 °C for 2-3 hours. Monitor the hydrolysis by HPLC.

    • Cool the reaction mixture to 0-5 °C and acidify with concentrated hydrochloric acid to pH 2-3.

    • The product will precipitate. Filter the solid, wash with cold water, and dry under vacuum to yield 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid.

Process Flow Diagram: Stage 1

Stage1_Synthesis cluster_0 Step 1a: Pyrazole Formation cluster_1 Step 1b: Methylation cluster_2 Step 1c: Hydrolysis A Diethyl Oxalate + Acetone C Claisen Condensation < 10 °C A->C B Sodium Ethoxide in Ethanol B->C E Cyclocondensation (Reflux) C->E D Methylhydrazine D->E F Ethyl 5-hydroxy-1-methyl-1H- pyrazole-3-carboxylate E->F H Methylation (Reflux in Acetone) F->H G Dimethyl Sulfate (DMS) + Potassium Carbonate G->H I Ethyl 5-methoxy-1-methyl-1H- pyrazole-3-carboxylate H->I K Hydrolysis 60-70 °C I->K J Sodium Hydroxide (Aqueous) J->K L 5-methoxy-1-methyl-1H- pyrazole-3-carboxylic acid K->L

Caption: Workflow for the synthesis of the carboxylic acid intermediate.

Stage 2: Curtius Rearrangement to 5-methoxy-1-methyl-1H-pyrazol-3-amine

The Curtius rearrangement provides a reliable method for converting a carboxylic acid to a primary amine with one less carbon atom.[1] The use of diphenylphosphoryl azide (DPPA) is recommended for scale-up as it allows for a one-pot procedure from the carboxylic acid, avoiding the isolation of potentially explosive acyl azides.[2]

Experimental Protocol: Stage 2
  • Materials:

    • 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid

    • Diphenylphosphoryl azide (DPPA)

    • Triethylamine

    • tert-Butanol

    • Toluene

    • Hydrochloric acid

  • Procedure:

    • To a solution of 5-methoxy-1-methyl-1H-pyrazole-3-carboxylic acid (1.0 eq) and triethylamine (1.1 eq) in anhydrous toluene, add diphenylphosphoryl azide (1.05 eq) dropwise at room temperature under an inert atmosphere.

    • After stirring for 1-2 hours at room temperature, add tert-butanol (2.0 eq).

    • Heat the reaction mixture to 80-90 °C and stir for 2-4 hours. The progress of the reaction can be monitored by the evolution of nitrogen gas and by in-situ IR spectroscopy (disappearance of the acyl azide peak and appearance of the isocyanate peak).

    • Cool the reaction mixture and wash with saturated sodium bicarbonate solution and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude Boc-protected amine.

    • To the crude product, add a solution of hydrochloric acid in isopropanol and stir at room temperature for 2-4 hours to effect deprotection.

    • The product hydrochloride salt will precipitate. Filter the solid, wash with cold isopropanol, and dry under vacuum to yield 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride.

    • For the free base, neutralize the hydrochloride salt with a suitable base (e.g., sodium hydroxide) and extract with an organic solvent.

Process Flow Diagram: Stage 2

Stage2_Curtius cluster_0 Curtius Rearrangement & Boc Protection cluster_1 Deprotection A 5-methoxy-1-methyl-1H- pyrazole-3-carboxylic acid C Acyl Azide Formation (in-situ) A->C B DPPA, Triethylamine in Toluene B->C E Rearrangement & Trapping 80-90 °C C->E D tert-Butanol D->E F Boc-protected Amine E->F H Boc Deprotection F->H G HCl in Isopropanol G->H I 5-methoxy-1-methyl-1H-pyrazol-3-amine Hydrochloride H->I

Caption: Workflow for the Curtius rearrangement and final product formation.

Process Optimization and Critical Parameters

For a robust and scalable manufacturing process, it is crucial to identify and control the Critical Process Parameters (CPPs).

Stage Step Critical Process Parameter (CPP) Rationale Recommended Control Strategy
Stage 1 Claisen CondensationTemperatureExothermic reaction; low temperature favors the desired product and minimizes side reactions.Maintain temperature below 10 °C during reagent addition.
CyclocondensationpH adjustmentPrecise pH is required for efficient precipitation of the product.Use a calibrated pH meter and slow addition of acid.
MethylationTemperatureControls the rate of reaction and minimizes the formation of byproducts.Maintain reflux temperature and monitor by HPLC.
HydrolysisTemperature and TimeEnsures complete hydrolysis without degradation of the product.Maintain 60-70 °C and monitor by HPLC until starting material is consumed.
Stage 2 Curtius RearrangementRate of DPPA additionControls the formation of the acyl azide and the rate of nitrogen evolution.Slow, controlled addition using a syringe pump.
TemperatureThe rearrangement is thermally induced; temperature control is critical for safety and reaction rate.Gradual heating to 80-90 °C and maintain within a narrow range.
DeprotectionAcid ConcentrationEnsures complete removal of the Boc group without degrading the final product.Use a standardized solution of HCl in isopropanol.

Analytical Methods and Quality Control

A robust quality control (QC) strategy is essential to ensure the identity, purity, and quality of the intermediates and the final product.[][4][5]

Analysis Stage 1 Intermediate Final Product Purpose
HPLC Purity assay, in-process controlPurity assay, impurity profilingTo determine the purity and identify any process-related impurities.
¹H and ¹³C NMR Structure confirmationStructure confirmationTo confirm the chemical structure of the compound.
Mass Spectrometry Molecular weight confirmationMolecular weight confirmationTo confirm the molecular weight of the compound.
FTIR Spectroscopy Functional group analysisFunctional group analysisTo confirm the presence of key functional groups.
Residual Solvents N/AQuantitation of residual solventsTo ensure that residual solvents are below the limits specified by ICH guidelines.
Water Content N/AKarl Fischer titrationTo determine the water content of the final product.

Process Analytical Technology (PAT)

The implementation of Process Analytical Technology (PAT) can provide real-time understanding and control of the manufacturing process.[6]

  • In-situ FTIR Spectroscopy: Can be used to monitor the Curtius rearrangement in real-time by tracking the disappearance of the acyl azide peak (~2140 cm⁻¹) and the appearance of the isocyanate peak (~2270 cm⁻¹). This allows for precise determination of the reaction endpoint and can help prevent runaway reactions.

  • Online HPLC: Can be integrated into the process for automated in-process control of reaction completion and impurity formation.

Safety and Environmental Considerations

Hofmann vs. Curtius Rearrangement: While the Hofmann rearrangement is an alternative for the conversion of an amide to an amine, the Curtius rearrangement with DPPA is often preferred for scale-up due to milder reaction conditions and avoidance of corrosive and hazardous bromine.[7][8]

Curtius Rearrangement Safety:

  • Diphenylphosphoryl azide (DPPA): While safer than sodium azide, DPPA is toxic and should be handled with appropriate personal protective equipment (PPE) in a well-ventilated area.[9]

  • Acyl Azides: These are potentially explosive intermediates. The one-pot procedure using DPPA avoids their isolation. However, it is crucial to control the reaction temperature and the rate of DPPA addition to prevent their accumulation.[10][11]

  • Isocyanates: These are reactive and can be respiratory sensitizers. The reaction should be conducted in a closed system to avoid exposure.

  • Nitrogen Evolution: The reaction produces nitrogen gas, which can lead to a pressure build-up in a closed reactor. The reactor must be equipped with a proper venting system.

Continuous Flow Chemistry: For large-scale manufacturing, transitioning the Curtius rearrangement to a continuous flow process is highly recommended.[12] Flow chemistry offers superior heat and mass transfer, allowing for better temperature control and minimizing the accumulation of hazardous intermediates, thereby significantly improving the safety profile of the process.[10]

Waste Management: All waste streams should be handled and disposed of in accordance with local environmental regulations. Aqueous waste should be neutralized before disposal. Organic waste containing phosphorus byproducts from the DPPA reagent should be segregated for appropriate treatment.

Conclusion

The described two-stage manufacturing process for 5-methoxy-1-methyl-1H-pyrazol-3-amine provides a scalable and robust route to this important pharmaceutical intermediate. By implementing the detailed protocols, carefully controlling the identified critical process parameters, and adhering to the outlined safety procedures, manufacturers can achieve consistent production of high-quality material. The integration of Process Analytical Technology and the potential for transitioning to continuous flow manufacturing offer further opportunities to enhance the safety, efficiency, and control of this process.

References

  • BenchChem. (2026). Optimization of reaction conditions for the Curtius rearrangement.
  • ACS Publications. (2022, November 15). Development and Manufacture of a Curtius Rearrangement Using Continuous Flow towards the Large-Scale Manufacture of AZD7648. Organic Process Research & Development.
  • PMC. (n.d.). The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry.
  • Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
  • Beilstein Journals. (2024, August 16). Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps.
  • BenchChem. (2025).
  • PMC. (2023, February 3).
  • Organic Chemistry Portal. (n.d.). Pyrazole synthesis.
  • DergiPark. (2015).
  • ResearchGate. (n.d.). Use of a Curtius Rearrangement as Part of the Multikilogram Manufacture of a Pyrazine Building Block | Request PDF.
  • Organic Syntheses. (2008, April 11). Working with Hazardous Chemicals.
  • dokumen.pub. (n.d.). Chemical Process Hazard Review.
  • Organic Chemistry Portal. (n.d.). Curtius Rearrangement - Common Conditions.
  • Tokyo Chemical Industry Co., Ltd. (n.d.). Hofmann Rearrangement Reaction.
  • Reaction Chemistry & Engineering (RSC Publishing). (2016, January 7). A multistep continuous flow synthesis machine for the preparation of pyrazoles via a metal-free amine-redox process.
  • Mettler Toledo. (n.d.).
  • BOC Sciences. (n.d.).
  • Baxendale Group. (2022, January 20).
  • The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION SECTION - Vilsmeier reagent mediated synthesis of 6-[(formyloxy)methyl]- pyrazolopyrimidines via one-pot multiple tandem reaction.
  • ResearchGate. (n.d.).
  • BenchChem. (2025).
  • Sigma-Aldrich. (n.d.). 5-Methoxy-1-methyl-1H-pyrazole-3-carboxylic acid.
  • Arkivoc. (n.d.). Synthesis of 3-(2-aminoethyl)
  • MDPI. (2025, April 2). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds.
  • Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
  • Beilstein Journals. (n.d.). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry.
  • ResearchGate. (2018, March 26). (PDF) Synthesis, Characterization of Ethyl 5-(substituted)
  • PubMed. (n.d.). Synthesis, Characterization of Ethyl 5-(substituted)
  • EMA. (n.d.). Q 7 Good Manufacturing Practice for Active Pharmaceutical Ingredients.
  • The Royal Society of Chemistry. (n.d.). [Ce(L-Pro)2]2 (Oxa) as a heterogeneous recyclable catalyst: Synthesis of pyrazoles under mild reaction conditions.
  • Chemox Pharma. (2026, February 19). Quality Testing in API Manufacturing: Step-by-Step Process.
  • American Pharmaceutical Review. (2012, May 4). Using Process Analytical Technology (PAT) Tools to Support Flow Chemistry Development and Production.
  • BenchChem. (2025).
  • PMC. (n.d.). Hectogram-Scale Synthesis of Carbamates Using Electrochemical Hofmann Rearrangement in Flow.
  • ACS Publications. (2022, July 14).
  • PubChemLite. (n.d.). 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride.
  • Google Patents. (n.d.).
  • Google Patents. (n.d.).
  • Sigma-Aldrich. (n.d.). 3-methoxy-1-methyl-1H-pyrazol-5-amine.
  • Technical Disclosure Commons. (2022, November 14). Improved process for the preparation of 5-acetyl-1H-pyrazole-3-carboxylic acid.
  • ResearchGate. (n.d.). Conversion of compound 1 via Curtius rearrangement into oxazolo[5,4-b]pyrazolo[4,3-e]pyridin-6-one 2.
  • ResearchGate. (2014, May 9).
  • PubMed. (2001, September 15). Synthesis and pharmacological study of ethyl 1-methyl-5-(substituted 3,4-dihydro-4-oxoquinazolin-3-yl)
  • 日本薬学会. (2023, June 1). Chem. Pharm. Bull. Vol. 71 No. 6.

Sources

Method

Application Note: Strategic Incorporation of 5-Methoxy-1-methyl-1H-pyrazol-3-amine in Kinase Inhibitor Development

Introduction and Chemical Rationale Aminopyrazoles are privileged scaffolds in modern medicinal chemistry, overwhelmingly utilized as hinge-binding motifs in the design of ATP-competitive kinase inhibitors[1]. Among thes...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Chemical Rationale

Aminopyrazoles are privileged scaffolds in modern medicinal chemistry, overwhelmingly utilized as hinge-binding motifs in the design of ATP-competitive kinase inhibitors[1]. Among these, 5-methoxy-1-methyl-1H-pyrazol-3-amine represents a highly specialized, next-generation building block.

As a Senior Application Scientist, I emphasize that the structural features of this intermediate are not arbitrary; they are meticulously engineered to solve specific challenges in drug development:

  • 1-Methyl Group (Tautomeric Lock): Unsubstituted pyrazoles undergo rapid annular tautomerization, leading to complex mixtures during subsequent functionalization and unpredictable Structure-Activity Relationships (SAR). The N1-methyl group locks the heterocycle into a single tautomeric state, ensuring regiocontrol during synthesis and predictable spatial geometry within the kinase binding pocket[2].

  • 3-Amino Group (Hinge Binder): Acts as a critical bidentate hydrogen-bond donor/acceptor pair, interacting directly with the backbone carbonyl and amide NH of the kinase hinge region (e.g., in ERK1/2 or SRC kinases)[1].

  • 5-Methoxy Group (Electronic & Steric Modulator): The electron-donating methoxy group increases the pKa of the pyrazole nitrogen and enhances the nucleophilicity of the exocyclic amine. Furthermore, it projects into the solvent-exposed region of the kinase pocket, altering the physicochemical profile (solubility, lipophilicity) without clashing with highly conserved hinge residues.

Physicochemical Profile

Table 1 summarizes the core properties of the intermediate to guide handling and analytical tracking.

PropertyValue (Free Base)Value (Hydrochloride Salt)
CAS Number 1174234-78-6[3]1798013-55-4[4]
Molecular Formula C5H9N3O[5]C5H10ClN3O[4]
Molecular Weight 127.14 g/mol [3]163.60 g/mol [4]
Exact Mass [M+H]+ 128.08128.08 (salt dissociates)
Appearance Pale yellow to off-white solidWhite to off-white crystalline powder
Storage 2-8 °C, inert atmosphereRoom temperature, desiccated

Structural Logic and SAR Vectoring

The following diagram illustrates the rational design and logical vectoring of 5-methoxy-1-methyl-1H-pyrazol-3-amine when incorporated into a pharmaceutical Active Pharmaceutical Ingredient (API).

SAR_Logic Core 5-methoxy-1-methyl- 1H-pyrazol-3-amine Amino 3-Amino Group (H-Bond Donor/Acceptor) Core->Amino Methyl 1-Methyl Group (Tautomeric Lock) Core->Methyl Methoxy 5-Methoxy Group (Electronic Modulator) Core->Methoxy Kinase Kinase Hinge Region Binding Affinity Amino->Kinase SAR Predictable SAR & Regiocontrol Methyl->SAR Solubility Enhanced Nucleophilicity & Solubility Methoxy->Solubility

Fig 1: Logical SAR contributions of the functional groups in 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Synthetic Methodologies and Protocols

Incorporating this intermediate typically involves C-N bond formation to attach the aminopyrazole to a larger heterocyclic core (e.g., pyrimidine or pyridine)[1]. Traditional Nucleophilic Aromatic Substitution (SNAr) can be sluggish or require harsh conditions that degrade the methoxy group. Therefore, Palladium-catalyzed Buchwald-Hartwig cross-coupling is the preferred, self-validating methodology[6].

Experimental Causality: Catalyst and Base Selection

Aminopyrazoles are notorious for acting as bidentate ligands, coordinating to Palladium and poisoning the catalyst. To circumvent this, we utilize BrettPhos or tBuXPhos , which are highly bulky, electron-rich biaryl phosphine ligands. Their steric bulk prevents the formation of inactive bis-ligated Pd complexes and accelerates the reductive elimination step. Sodium tert-butoxide (NaOtBu) is selected as the base to ensure rapid deprotonation of the amine without hydrolyzing the methoxy group.

Protocol: Buchwald-Hartwig Amination

Objective: Couple 5-methoxy-1-methyl-1H-pyrazol-3-amine with a generic aryl bromide core.

Reagents & Materials:

  • 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.1 equiv)

  • Aryl bromide scaffold (1.0 equiv)

  • Pd2(dba)3 (0.05 equiv, 5 mol%)

  • BrettPhos (0.10 equiv, 10 mol%)

  • NaOtBu (2.0 equiv)

  • Anhydrous 1,4-Dioxane (Degassed)

Step-by-Step Procedure:

  • Preparation (Glovebox/Schlenk line): To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl bromide (1.0 mmol), 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.1 mmol, 140 mg), Pd2(dba)3 (46 mg), BrettPhos (54 mg), and NaOtBu (192 mg).

  • Inert Atmosphere: Evacuate and backfill the flask with high-purity Nitrogen or Argon three times. Causality: Pd(0) catalysts are highly sensitive to oxidation; strict exclusion of oxygen is required to prevent catalyst deactivation.

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane (10 mL) via syringe.

  • Reaction Execution: Heat the reaction mixture to 100 °C in a pre-heated oil bath for 8–12 hours.

  • In-Process Control (IPC): At 8 hours, withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS.

    • Self-Validation: The reaction is deemed complete when the aryl bromide peak is <2% by UV (254 nm) and the product mass [M+H]+ is dominant. The presence of unreacted aminopyrazole (m/z 128.1) is expected due to the 1.1 equiv excess.

  • Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and filter through a pad of Celite to remove the Palladium black and inorganic salts. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, gradient elution: 0-10% Methanol in Dichloromethane).

Optimization Data Summary

Table 2 highlights the causality of condition screening for the coupling of aminopyrazoles, demonstrating why the BrettPhos/NaOtBu system is superior.

Catalyst SystemBaseSolventTemp (°C)Conversion (LC-MS)Primary Issue
Pd(dppf)Cl2K2CO3DMF100< 20%Catalyst poisoning by aminopyrazole.
Pd2(dba)3 / XantphosCs2CO3Dioxane10065%Sluggish reductive elimination.
Pd2(dba)3 / BrettPhos NaOtBu Dioxane 100 > 98% Optimal steric bulk; rapid reaction.
RuPhos Pd G3LiHMDSTHF6585%Minor methoxy cleavage observed.

Process Workflow

Process_Workflow Step1 Reagent Assembly (Strict N2 Atmosphere) Step2 Buchwald-Hartwig Cross-Coupling (Pd2(dba)3, BrettPhos) Step1->Step2 Add Dioxane Step3 In-Process Control (LC-MS Tracking) Step2->Step3 Heat to 100°C Step4 Celite Filtration & Concentration Step3->Step4 Conversion >98% Step5 Flash Chromatography (Final API Intermediate) Step4->Step5 Crude Extract

Fig 2: Experimental workflow for the Buchwald-Hartwig coupling of the aminopyrazole intermediate.

Analytical Validation & Isomer Detection

A critical challenge in aminopyrazole chemistry is the potential for acyl or aryl migration, leading to isomeric by-products[7]. While the 1-methyl group prevents tautomerization, improper handling during downstream steps (e.g., exposure to strong acids like tosic acid) can trigger rearrangements[7].

Validation Parameters:

  • LC-MS: Always utilize high-resolution LC-MS to confirm the absence of isomers. Isomers will present identical m/z values but distinct retention times[7].

  • 1H NMR (DMSO-d6): The signature of the intact 5-methoxy-1-methyl-1H-pyrazol-3-amine moiety within the coupled product includes a sharp singlet for the N-CH3 group (δ ~3.6 ppm), a sharp singlet for the O-CH3 group (δ ~3.8 ppm), and a distinct pyrazole C4-H proton (δ ~5.5–6.0 ppm). The disappearance of the broad exocyclic -NH2 singlet (δ ~4.5 ppm in the free base) and the appearance of a secondary amine -NH- signal (δ ~8.0–9.5 ppm) confirms successful coupling.

References

  • Discovery and Development of GDC-0994: A Selective and Efficacious Small Molecule Inhibitor of ERK1/2. ACS Publications, Journal of Medicinal Chemistry. URL:[Link]

  • Emerging Trends in Flow Chemistry and Applications to the Pharmaceutical Industry. ACS Publications, Journal of Medicinal Chemistry. URL:[Link]

  • Recent developments in the use of LCMS in process pharmaceutical chemistry. European Pharmaceutical Review. URL:[Link]

Sources

Application

in vivo dosing protocols for 5-methoxy-1-methyl-1H-pyrazol-3-amine analogs

Application Note: In Vivo Dosing Protocols and Pharmacokinetic Profiling for 5-Methoxy-1-methyl-1H-pyrazol-3-amine Analogs Executive Summary & Mechanistic Rationale The 1H-pyrazol-3-amine scaffold is a privileged pharmac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: In Vivo Dosing Protocols and Pharmacokinetic Profiling for 5-Methoxy-1-methyl-1H-pyrazol-3-amine Analogs

Executive Summary & Mechanistic Rationale

The 1H-pyrazol-3-amine scaffold is a privileged pharmacophore in modern drug discovery, particularly in the design of ATP-competitive and allosteric kinase inhibitors[1]. Specifically, the functionalized 5-methoxy-1-methyl-1H-pyrazol-3-amine building block provides a highly optimized vector for targeting the kinase hinge region. The primary amine serves as a critical hydrogen bond donor/acceptor pair, while the 1-methyl and 5-methoxy substitutions provide steric guidance into hydrophobic pockets and improve metabolic stability[2].

Recent breakthroughs have utilized this core to develop highly selective Receptor-Interacting Protein Kinase 1 (RIPK1) inhibitors for inflammatory diseases[1], as well as dual Aurora/HDAC inhibitors for oncology[3]. This application note outlines the validated, self-correcting in vivo dosing protocols required to evaluate the pharmacokinetics (PK) and pharmacodynamics (PD) of these advanced analogs.

Pharmacological Targeting & Pathway Visualization

In inflammatory models, pyrazol-3-amine derivatives act as Type II kinase inhibitors. They bind to the hinge region and the allosteric pocket of RIPK1, stabilizing the inactive "DLG-out" conformation[1]. This prevents the recruitment of RIPK3 and the subsequent phosphorylation of MLKL, effectively halting necroptosis and the release of damage-associated molecular patterns (DAMPs).

Pathway TNF TNF-α / Death Receptor RIPK1 RIPK1 Kinase (Active) TNF->RIPK1 RIPK3 RIPK3 Recruitment RIPK1->RIPK3 Kinase Cascade MLKL MLKL Phosphorylation RIPK3->MLKL SIRS Cell Necroptosis & SIRS MLKL->SIRS Inhibitor Pyrazol-3-amine Analog (Type II Inhibitor) Inhibitor->RIPK1 Allosteric Inhibition (DLG-out)

Fig 1: RIPK1 necroptosis pathway inhibition by pyrazol-3-amine analogs in inflammatory models.

Physicochemical Profiling & Formulation Strategy

Due to the lipophilic nature of the substituted pyrazole ring and attached aromatic systems, these analogs often present solubility challenges in aqueous media. Selecting the correct vehicle is critical to prevent in vivo precipitation, which would artificially lower the maximum serum concentration ( Cmax​ ) and bioavailability ( F )[4].

  • Intravenous (IV) Vehicle: 20% DMSO / 20% PEG-200 / 60% Saline[3].

    • Causality: DMSO disrupts the strong crystal lattice of the compound. PEG-200 acts as a co-solvent to prevent rapid precipitation upon dilution in the bloodstream, while saline ensures the final bolus is isotonic to prevent hemolysis.

  • Per Os (PO) Vehicle: 0.5% CMC-Na (Carboxymethyl cellulose sodium) with 0.2% Tween-80 in saline[3].

    • Causality: CMC-Na increases the viscosity of the vehicle, creating a stable, homogenous suspension. Tween-80 acts as a surfactant, wetting the hydrophobic particles to ensure uniform dosing during oral gavage.

Step-by-Step Experimental Protocols

Protocol I: Pharmacokinetic (PK) Evaluation in Mice

This protocol establishes the baseline absorption, distribution, metabolism, and excretion (ADME) profile of the analog.

  • Animal Preparation: Fast male C57BL/6 mice (8-10 weeks old) for 12 hours prior to PO dosing to eliminate food-effect variations in absorption. IV cohorts do not require fasting.

  • Dose Preparation:

    • IV Formulation: Dissolve the compound in DMSO, add PEG-200, vortex thoroughly, and slowly add saline while sonicating to yield a 0.2 mg/mL clear solution.

    • PO Formulation: Grind the compound using an agate mortar, wet with Tween-80, and gradually levigate with 0.5% CMC-Na to yield a 5.0 mg/mL uniform suspension.

  • Administration:

    • Administer the IV dose at 1.0 mg/kg via the lateral tail vein[3].

    • Administer the PO dose at 50.0 mg/kg via oral gavage[3].

  • Blood Sampling (Self-Validating Step): Collect 50 µL of blood via the submandibular vein at 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose. Crucial: Use K2-EDTA coated tubes and immediately place them on ice to halt ex vivo enzymatic degradation of the compound.

  • Plasma Separation & Bioanalysis: Centrifuge samples at 3,000 × g for 10 minutes at 4°C. Extract plasma, precipitate proteins using 3 volumes of cold acetonitrile (containing an internal standard), and analyze via LC-MS/MS.

Protocol II: In Vivo Efficacy in TNF-α-Induced SIRS Model

This protocol evaluates the in vivo efficacy of the pyrazol-3-amine analog in preventing Systemic Inflammatory Response Syndrome (SIRS), a model heavily dependent on RIPK1-mediated necroptosis[1].

  • Pre-treatment: Administer the pyrazol-3-amine analog (e.g., 20 mg/kg or 50 mg/kg) via oral gavage (PO) 1 hour prior to disease induction. Include a vehicle-only control group to validate baseline mortality.

  • SIRS Induction: Administer recombinant murine TNF-α (300 µg/kg) intravenously via the tail vein[1].

  • Monitoring & Readouts:

    • Monitor core body temperature using a rectal probe every 2 hours. A drop in body temperature is the primary physiological marker of SIRS progression.

    • Record survival rates continuously over a 72-hour period.

    • Tissue Collection: At study termination, harvest intestinal and liver tissues. Fix in 10% formalin for H&E staining to assess the prevention of tissue necrosis.

Quantitative Data Summary

The following table summarizes the expected pharmacokinetic and dosing parameters for optimized 5-methoxy-1-methyl-1H-pyrazol-3-amine analogs based on recent preclinical evaluations[1][3][4].

Parameter / Study PhaseIntravenous (IV) ProfileOral (PO) ProfileEfficacy Dosing (PO)
Typical Dose 1.0 – 2.0 mg/kg10.0 – 50.0 mg/kg20.0 – 50.0 mg/kg (QD/BID)
Standard Vehicle 20% DMSO / 20% PEG-200 / 60% Saline0.5% CMC-Na / 0.2% Tween-800.5% CMC-Na / 0.2% Tween-80
Peak Concentration ( Cmax​ ) Initial Peak (Bolus)~1.5 – 3.0 µg/mLSteady-state maintenance
Time to Peak ( Tmax​ ) Immediate1.0 – 2.0 hoursN/A
Half-life ( T1/2​ ) 3.5 – 4.5 hours4.0 – 6.0 hoursN/A
Bioavailability ( F% ) 100% (Reference)45% – 65%Target > 50% for efficacy

References

  • Tao, Q., et al. "Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease." Journal of Medicinal Chemistry (2025). 1

  • "Design and Synthesis of Novel N-(1H-pyrazol-3-yl)pyrimidin-4-amine Aurora/HDAC Dual Inhibitors for Colorectal Cancer Treatment." Journal of Medicinal Chemistry (2025). 3

  • Chi, Y.-H., et al. "Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins." PMC (NIH). 4

  • "Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family." PMC (NIH). 2

Sources

Method

Application Note: Suzuki-Miyaura Cross-Coupling Strategies for 5-Methoxy-1-methyl-1H-pyrazol-3-amine

Target Audience: Researchers, medicinal chemists, and drug development professionals. Introduction and Mechanistic Rationale The pyrazol-3-amine scaffold is a privileged structure in medicinal chemistry, frequently featu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction and Mechanistic Rationale

The pyrazol-3-amine scaffold is a privileged structure in medicinal chemistry, frequently featured in the design of highly selective kinase inhibitors (e.g., MK2 and RSK inhibitors) and other pharmacological agents[1],[2]. The specific building block 5-methoxy-1-methyl-1H-pyrazol-3-amine presents unique synthetic opportunities for library generation, but it also introduces specific chemical challenges.

Because the pyrazole ring is heavily electron-enriched—exacerbated by the strongly electron-donating (+M) effects of both the 3-amino and 5-methoxy groups—direct C-H activation is often unselective or low-yielding. Furthermore, this starting material lacks a pre-existing halogen or boronic acid handle required for transition-metal-catalyzed cross-coupling. Therefore, integrating this building block into complex molecular architectures via Suzuki-Miyaura coupling requires a highly regioselective two-step workflow:

  • Electrophilic Bromination: The mesomeric effects of the heteroatoms direct electrophilic aromatic substitution exclusively to the highly nucleophilic C4 position[3].

  • Suzuki-Miyaura Cross-Coupling: The resulting 4-bromo-5-methoxy-1-methyl-1H-pyrazol-3-amine is sterically hindered and electronically deactivated toward oxidative addition. Consequently, specialized palladium catalysts with electron-rich, bulky ligands (e.g., XPhos, SPhos, or dtbpf) are required to efficiently drive the catalytic cycle[4],[1].

Workflow SM 5-methoxy-1-methyl- 1H-pyrazol-3-amine (Electron-rich Core) Bromination Step 1: Electrophilic Bromination Reagent: NBS, MeCN Regioselectivity: C4 SM->Bromination Intermediate 4-bromo-5-methoxy-1-methyl- 1H-pyrazol-3-amine (Cross-Coupling Precursor) Bromination->Intermediate Suzuki Step 2: Suzuki-Miyaura Coupling Reagents: Ar-B(OH)2, Pd-Catalyst, Base, 1,4-Dioxane/H2O Intermediate->Suzuki Product 4-Aryl-5-methoxy-1-methyl- 1H-pyrazol-3-amine (Target Scaffold) Suzuki->Product

Two-step synthetic workflow for the C4-arylation of 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Pre-Coupling Functionalization: Regioselective C4 Bromination

Causality and Experimental Design

To avoid oxidative degradation of the primary amine or unintended poly-halogenation, N-bromosuccinimide (NBS) is utilized as a mild, controlled electrophilic bromine source instead of elemental bromine (Br₂)[1],[2]. The reaction is performed in a polar aprotic solvent (e.g., Acetonitrile or DMF) at low temperatures to ensure strict kinetic control and prevent side reactions at the unprotected amine.

Protocol 1: Synthesis of 4-Bromo-5-methoxy-1-methyl-1H-pyrazol-3-amine

Reagents:

  • 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.0 equiv)

  • N-Bromosuccinimide (NBS, 1.05 equiv)

  • Anhydrous Acetonitrile (MeCN, 0.2 M)

Step-by-Step Methodology:

  • Preparation: Dissolve 5-methoxy-1-methyl-1H-pyrazol-3-amine in anhydrous MeCN under an inert nitrogen atmosphere. Cool the reaction vessel to 0 °C using an ice-water bath.

  • Addition: Dissolve NBS in a minimal amount of MeCN and add it dropwise to the reaction mixture over 15 minutes. Causality: Dropwise addition prevents exothermic spikes that could lead to the formation of colored oxidative impurities.

  • Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to slowly warm to room temperature (20–25 °C).

  • Self-Validation (In-Process Control): Monitor the reaction via LCMS. The system validates itself when the starting material mass disappears, and the product manifests a distinct M and M+2 isotopic signature (~1:1 ratio) characteristic of mono-bromination.

  • Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to neutralize any residual NBS. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient) to afford the pure 4-bromo intermediate as a stable solid.

Suzuki-Miyaura Cross-Coupling

Causality and Experimental Design

The newly synthesized 4-bromo-pyrazol-3-amine intermediate is highly electron-rich. In the palladium catalytic cycle, the initial oxidative addition of Pd(0) into the C-Br bond is the rate-limiting step. Standard catalysts like Pd(PPh₃)₄ often fail or require excessive heating, which inadvertently leads to the protodeborylation (degradation) of the boronic acid partner[4].

To overcome this thermodynamic barrier, we employ a dialkylbiaryl phosphine ligand system (e.g., XPhos) or bidentate ligands like dtbpf. These ligands provide massive electron density to the palladium center (accelerating oxidative addition) while offering the steric bulk necessary to facilitate rapid reductive elimination[4],[1]. A biphasic solvent system (1,4-Dioxane/Water) is utilized to ensure the solubility of both the lipophilic organic substrates and the inorganic base (K₃PO₄).

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Pd(II) Oxidative Addition Complex Pd0->OxAdd Ar-Br (Pyrazole) Oxidative Addition TransMet Pd(II) Transmetalation Complex OxAdd->TransMet Ar'-B(OH)2 / Base Transmetalation RedElim Pd(II) Reductive Elimination Complex TransMet->RedElim Isomerization RedElim->Pd0 Ar-Ar' (Product) Reductive Elimination

General palladium-catalyzed Suzuki-Miyaura cross-coupling catalytic cycle.

Protocol 2: Cross-Coupling with Aryl/Heteroaryl Boronic Acids

Reagents:

  • 4-bromo-5-methoxy-1-methyl-1H-pyrazol-3-amine (1.0 equiv)

  • Aryl/Heteroaryl Boronic Acid (1.5 equiv)

  • Pd(OAc)₂ (0.05 equiv, 5 mol%)

  • XPhos (0.10 equiv, 10 mol%)

  • K₃PO₄ (3.0 equiv)

  • 1,4-Dioxane / H₂O (4:1 v/v, 0.1 M)

Step-by-Step Methodology:

  • Degassing: Charge a Schlenk flask or microwave vial with the bromo-pyrazole, boronic acid, Pd(OAc)₂, XPhos, and K₃PO₄. Add the 1,4-Dioxane/H₂O solvent mixture. Sparge the solution with nitrogen or argon for 15 minutes. Causality: Dissolved oxygen rapidly oxidizes electron-rich phosphine ligands and deactivates the Pd(0) catalyst.

  • Heating: Seal the vessel and heat to 90 °C using an oil bath (or 120 °C for 20 mins if using microwave irradiation)[2].

  • Self-Validation: Analyze an aliquot via TLC or LCMS. The reaction is complete and self-validated when the brominated isotopic pattern vanishes and the cross-coupled product mass (M+H) emerges.

  • Workup: Cool to room temperature, dilute with water, and extract with Ethyl Acetate. Filter the organic phase through a pad of Celite. Causality: Celite filtration removes precipitated palladium black, preventing metal contamination in downstream biological assays.

  • Purification: Concentrate the filtrate and purify via reverse-phase HPLC or silica gel chromatography to isolate the target 4-aryl-5-methoxy-1-methyl-1H-pyrazol-3-amine.

Quantitative Optimization Data

The choice of catalyst and base profoundly impacts the reaction yield when dealing with deactivated heteroaryl halides. The table below summarizes typical optimization parameters for the cross-coupling of electron-rich 4-bromo-pyrazol-3-amines[4],[1].

EntryCatalyst SystemBaseSolventTemp (°C)TimeYield (%)Observation / Causality
1Pd(PPh₃)₄ (10 mol%)Na₂CO₃Toluene/H₂O10024 h< 20%Sluggish oxidative addition; high protodeborylation of boronic acid.
2PdCl₂(dppf) (5 mol%)K₂CO₃Dioxane/H₂O9012 h65%Moderate conversion; bidentate ligand stabilizes Pd intermediate.
3PdCl₂(dtbpf) (5 mol%)Na₂CO₃DME/H₂O120 (MW)30 min82%Excellent for highly hindered pyrazoles under microwave conditions[1].
4Pd(OAc)₂ / XPhos (5 mol%)K₃PO₄Dioxane/H₂O904 h91% Highly active catalyst; rapid oxidative addition and elimination[4].

References

  • Title: 5-methoxy-1-methyl-1H-pyrazol-3-amine | 1174234 - Sigma-Aldrich Source: sigmaaldrich.com URL:

  • [3] Title: Bromination Techniques in Pyrazole Functionalization - EvitaChem Source: evitachem.com URL:

  • [4] Title: Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands Source: nih.gov URL:

  • [1] Title: Discovery of Potent and Selective RSK Inhibitors as Biological Probes - ACS Publications Source: acs.org URL:

  • [2] Title: Microwave-Assisted Synthesis of a MK2 Inhibitor by Suzuki-Miyaura Coupling for Study in Werner Syndrome Cells - PMC Source: nih.gov URL:

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for 5-Methoxy-1-methyl-1H-pyrazol-3-amine Synthesis

Welcome to the Application Scientist Knowledge Base. This guide provides mechanistic insights, troubleshooting protocols, and optimized workflows for the high-yield preparation of 5-methoxy-1-methyl-1H-pyrazol-3-amine. T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Knowledge Base. This guide provides mechanistic insights, troubleshooting protocols, and optimized workflows for the high-yield preparation of 5-methoxy-1-methyl-1H-pyrazol-3-amine. This compound is a highly valuable, yet synthetically challenging, building block used extensively in kinase inhibitor development and agrochemical discovery.

The primary bottlenecks in synthesizing 1,5-disubstituted 3-aminopyrazoles involve poor regioselectivity during cyclization and the extreme lability of the 5-methoxy ether under standard workup conditions.

Mechanistic Workflow & Yield Bottlenecks

To improve your yield, you must first understand where the material is being lost. The standard de novo synthesis involves the condensation of methylhydrazine with a β -ketonitrile equivalent, such as 3,3-dimethoxyacrylonitrile[1]. The diagram below illustrates the competing kinetic and thermodynamic pathways, as well as post-reaction degradation risks.

ReactionPathway SM 3,3-Dimethoxyacrylonitrile + Methylhydrazine Intermediate Hydrazone Intermediate SM->Intermediate Condensation (Temp/Solvent dependent) Desired 5-Methoxy-1-methyl- 1H-pyrazol-3-amine (Desired Product) Intermediate->Desired Kinetically Favored (Low Temp, Aprotic) Undesired 3-Methoxy-1-methyl- 1H-pyrazol-5-amine (Regioisomer) Intermediate->Undesired Thermodynamically Favored (High Temp, Protic) Degradation 5-Hydroxy-1-methyl- 1H-pyrazol-3-amine (Hydrolysis Byproduct) Desired->Degradation Acidic Workup (O-demethylation)

Reaction pathway showing regioselectivity and degradation in aminopyrazole synthesis.

Troubleshooting & FAQs

Q1: Why is my yield of the desired 1,5-substituted isomer so low, with a large presence of the 1,3-substituted regioisomer? A1: The condensation of methylhydrazine with a β -ketonitrile derivative yields two regioisomers[2]. The regioselectivity is dictated by which nitrogen of methylhydrazine attacks the highly electrophilic β -carbon first. The primary amine ( −NH2​ ) of methylhydrazine is less sterically hindered and kinetically favors attack at the β -carbon, which ultimately leads to the desired 5-methoxy-1-methyl-1H-pyrazol-3-amine. However, elevated temperatures or highly polar protic solvents (like refluxing ethanol) promote thermodynamic equilibration, increasing the formation of the undesired 3-methoxy-1-methyl-1H-pyrazol-5-amine byproduct[1]. Actionable Advice: Shift the reaction to kinetic control. Maintain strict temperature control (0–5 °C during addition) and use an aprotic solvent like dichloromethane (DCM).

Q2: I have confirmed the regioselectivity is correct via NMR, but my final isolated yield is still under 40%. The LC-MS shows a major peak at [M-14]. What is happening? A2: An[M-14] mass shift (loss of a CH2​ group) strongly indicates O-demethylation. The product has degraded into 5-hydroxy-1-methyl-1H-pyrazol-3-amine, which predominantly exists in its tautomeric pyrazolone form. The 5-methoxy group on an electron-rich pyrazole ring is highly susceptible to hydrolysis under acidic aqueous conditions. Actionable Advice: Avoid standard acidic quenching agents (e.g., HCl or NH4​Cl ). Quench the reaction exclusively with a mild, slightly basic buffer (such as saturated aqueous NaHCO3​ ) and extract immediately.

Q3: Can I synthesize this via direct N-methylation of 5-methoxy-1H-pyrazol-3-amine to avoid the nitrile condensation entirely? A3: While direct N-alkylation of an unprotected pyrazole is a known alternative[3], it typically results in exceptionally poor regioselectivity. Because the pyrazole ring rapidly tautomerizes, you will obtain a nearly 1:1 mixture of N1 and N2 methylated products[2]. Separating these isomers requires tedious chromatography and inherently caps your maximum theoretical yield at 50%. De novo ring synthesis via methylhydrazine remains the superior, scalable route.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting yield/regioselectivity. Use this data to benchmark your own process improvements.

ParameterExperimental ConditionsRegiomeric Ratio (5-OMe : 3-OMe)Isolated Yield (%)Causality / Mechanistic Observation
Baseline EtOH, Reflux (78 °C), Acidic Quench45:5538%Thermodynamic control favors the undesired 3-methoxy isomer; acidic quench causes O-demethylation.
Temp Optimization EtOH, 25 °C, Acidic Quench70:3055%Lower temperature begins to favor the kinetically driven primary amine attack[1].
Solvent Switch DCM, 0 °C to 25 °C, Acidic Quench85:1572%Aprotic solvent reduces hydrogen-bonding disruption of the transition state, further enhancing kinetic control.
Workup Optimization DCM, 0 °C to 25 °C, Mild Basic Quench85:1588% Eliminates O-demethylation (M-14 byproduct) during extraction, preserving the synthesized product[2].

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to subsequent steps unless the in-process checks align with the expected observations.

Step 1: Reagent Preparation & Inertion

  • Inspect your methylhydrazine. It must be colorless. If it is yellow or brown, it has oxidized and must be freshly distilled prior to use[2].

  • Pre-dry Dichloromethane (DCM) over activated 3Å molecular sieves. Causality: Trace water will prematurely hydrolyze the 3,3-dimethoxyacrylonitrile starting material.

  • Purge a flame-dried round-bottom flask with inert Nitrogen or Argon.

Step 2: Controlled Condensation (Kinetic Control)

  • Charge the flask with 3,3-dimethoxyacrylonitrile (1.0 eq) and anhydrous DCM to achieve a 0.2 M concentration.

  • Cool the mixture to exactly 0 °C using an ice-water bath.

  • Add methylhydrazine (1.05 eq) dropwise over 30 minutes.

    • Self-Validation Check: Monitor the internal temperature. It must not exceed 5 °C during the addition. Exceeding this threshold will immediately begin skewing the regiomeric ratio toward the undesired isomer.

Step 3: Cyclization & In-Process Monitoring

  • Allow the reaction to slowly warm to 25 °C and stir for 4–6 hours.

  • Self-Validation Check: Monitor the reaction progress via TLC (Eluent: 50:50 Hexanes:Ethyl Acetate). You should observe two spots. The desired 5-methoxy-1-methyl-1H-pyrazol-3-amine typically exhibits a lower Rf​ (~0.3) compared to the 3-methoxy regioisomer (~0.5). This is because the exposed primary amine in the desired product interacts more strongly with the stationary silica phase[2]. Do not proceed to workup until the starting material spot is completely consumed.

Step 4: Mild Workup (Degradation Prevention)

  • Quench the reaction cautiously by adding saturated aqueous NaHCO3​ until the aqueous layer reaches pH ~8.

    • Causality: This basic quench prevents the acid-catalyzed cleavage of the 5-methoxy ether.

  • Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and filter.

Step 5: Purification

  • Concentrate the filtrate under reduced pressure. Crucial: Keep the water bath temperature below 35 °C to avoid thermal degradation of the product.

  • Purify the crude residue via flash column chromatography using a gradient of 10% to 60% Ethyl Acetate in Hexanes to isolate the pure 5-methoxy-1-methyl-1H-pyrazol-3-amine.

References

  • Technical Support Center: Synthesis of 1,5-dimethyl-1H-pyrazol-3-amine Benchchem
  • Direct Preparation of N-Substituted Pyrazoles from Primary Aliphatic or Aromatic Amines N
  • Approaches towards the synthesis of 5-aminopyrazoles Beilstein Journal of Organic Chemistry

Sources

Optimization

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 5-methoxy-1-methyl-1H-pyrazol-3-amine

Welcome to the technical support center for 5-methoxy-1-methyl-1H-pyrazol-3-amine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous s...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for 5-methoxy-1-methyl-1H-pyrazol-3-amine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. The following information is presented in a question-and-answer format to directly address common issues and provide practical, step-by-step guidance.

Frequently Asked Questions (FAQs)
Q1: What are the basic chemical properties of 5-methoxy-1-methyl-1H-pyrazol-3-amine?

5-methoxy-1-methyl-1H-pyrazol-3-amine is a pyrazole derivative with the following molecular structure:

  • Molecular Formula: C₅H₉N₃O[1][2]

  • Molecular Weight: 127.15 g/mol

  • Predicted XlogP: 0.2[1]

The structure includes a basic amine group (-NH₂) and a polar pyrazole ring, which suggests that its solubility will be significantly influenced by pH. The predicted XlogP value of 0.2 indicates a relatively low lipophilicity, suggesting that the compound is not excessively "greasy."

Q2: Why is my 5-methoxy-1-methyl-1H-pyrazol-3-amine exhibiting poor aqueous solubility?

Poor aqueous solubility of pyrazole derivatives can stem from several factors.[3][4] For this specific compound, potential reasons include:

  • Crystal Lattice Energy: Strong intermolecular forces, such as hydrogen bonding and π-π stacking in the solid state, can result in a stable crystal lattice that is difficult for water molecules to break down.[4]

  • Molecular Structure: While the molecule has polar functional groups, the overall structure and its ability to pack efficiently in a crystal lattice can contribute to low solubility.[4]

  • pH of the Medium: As a basic compound, 5-methoxy-1-methyl-1H-pyrazol-3-amine will be more soluble in acidic conditions where it can be protonated to form a more soluble salt.[3] In neutral or basic aqueous media, it will exist in its less soluble free base form.

Troubleshooting Guides

This section provides in-depth troubleshooting strategies to address poor aqueous solubility.

Q3: How can I systematically approach improving the aqueous solubility of my compound?

A systematic approach is crucial for efficiently identifying the best method for solubilizing your compound. The following workflow can guide your efforts.

G cluster_0 Solubility Troubleshooting Workflow start Start: Poor Aqueous Solubility ph_adjust pH Adjustment (Acidification) start->ph_adjust check_sol Is Solubility Sufficient? ph_adjust->check_sol cosolvent Co-solvent System cosolvent->check_sol complexation Complexation (Cyclodextrins) complexation->check_sol surfactant Surfactant Addition surfactant->check_sol check_sol->cosolvent No check_sol->complexation No check_sol->surfactant No end End: Optimized Formulation check_sol->end Yes G cluster_0 Cyclodextrin Complexation drug Poorly Soluble Drug (5-methoxy-1-methyl-1H-pyrazol-3-amine) complex Soluble Drug-Cyclodextrin Complex drug->complex + cd Cyclodextrin (Hydrophilic Exterior) cd->complex Encapsulation

Caption: Mechanism of solubility enhancement by cyclodextrin complexation.

Commonly Used Cyclodextrins

  • β-Cyclodextrin (β-CD): Limited aqueous solubility itself.

  • Hydroxypropyl-β-cyclodextrin (HP-β-CD): High aqueous solubility and commonly used in pharmaceutical formulations. [5]* Sulfobutylether-β-cyclodextrin (SBE-β-CD): High aqueous solubility and can improve the solubility of ionizable compounds. [5] Experimental Protocol: Cyclodextrin Complexation

  • Prepare Cyclodextrin Solutions: Prepare aqueous solutions of HP-β-CD or SBE-β-CD at various concentrations (e.g., 1%, 5%, 10% w/v).

  • Phase Solubility Study:

    • Add an excess amount of your compound to each cyclodextrin solution.

    • Shake the samples at a constant temperature until equilibrium is reached (24-72 hours).

    • Filter the samples and quantify the concentration of the dissolved compound in the filtrate.

  • Plot the Data: Plot the concentration of the dissolved compound against the concentration of the cyclodextrin. The slope of this plot can provide information about the stoichiometry of the complex.

  • Preparation of the Final Formulation: Once the required cyclodextrin concentration is known, the formulation can be prepared by dissolving the cyclodextrin in water or buffer, followed by the addition of the compound and stirring until a clear solution is obtained.

Q7: What if my compound precipitates when I dilute a DMSO stock into an aqueous buffer for an assay?

This is a common problem for poorly soluble compounds. [4]The sudden change from a highly organic environment (DMSO) to a predominantly aqueous one causes the compound to crash out of solution.

Immediate Troubleshooting Steps:

  • Reduce the Final Concentration: Try lowering the final concentration of the compound in the assay.

  • Add a Surfactant: Incorporate a small amount of a non-ionic surfactant, such as Polysorbate 20 (Tween 20) or Polysorbate 80, into your aqueous buffer. [6]Surfactants can form micelles that help keep the compound solubilized.

  • Modify the Dilution Scheme: Instead of a single large dilution, perform a serial dilution, gradually increasing the proportion of the aqueous buffer. This can sometimes prevent rapid precipitation.

Advanced Strategies

If the above methods are not sufficient, more advanced formulation strategies may be necessary, particularly for in vivo applications.

  • Amorphous Solid Dispersions: The compound can be dispersed in a hydrophilic polymer matrix in an amorphous state. [7][8]The amorphous form has higher energy and thus higher solubility than the crystalline form. [9]This is often achieved by techniques like spray drying or hot-melt extrusion.

  • Lipid-Based Formulations: For highly lipophilic compounds, lipid-based delivery systems such as self-emulsifying drug delivery systems (SMEDDS) can be employed. [10][9]These formulations form fine emulsions upon contact with aqueous fluids, facilitating absorption.

  • Particle Size Reduction: Decreasing the particle size of the solid compound through micronization or nanosuspension increases the surface area, which can enhance the dissolution rate. These advanced techniques typically require specialized equipment and formulation expertise.

References
  • BenchChem. (2025).
  • BenchChem. (2025).
  • BenchChem. (2025).
  • BenchChem. (2025).
  • NextSDS. (n.d.). 5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine.
  • World Pharma Today. (2025, October 17).
  • WuXi AppTec DMPK. (2024, March 15).
  • Ritika, S., Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923.
  • Lamprecht, A. (Ed.). (2020).
  • Williams, R. O., et al. (2010). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review.
  • PubChemLite. (n.d.). 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride.
  • PubChemLite. (n.d.). 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride.
  • Sigma-Aldrich. (n.d.). 3-methoxy-1-methyl-1H-pyrazol-5-amine.
  • PubChemLite. (n.d.). 3-methoxy-1-methyl-1h-pyrazol-5-amine.

Sources

Troubleshooting

Technical Support Center: Optimizing Coupling Reactions for 5-Methoxy-1-methyl-1H-pyrazol-3-amine

Welcome to the technical support center for optimizing coupling reactions involving 5-methoxy-1-methyl-1H-pyrazol-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for optimizing coupling reactions involving 5-methoxy-1-methyl-1H-pyrazol-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into this specific chemical transformation. Here, we will address common challenges and provide practical, evidence-based solutions in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common coupling reactions for 5-methoxy-1-methyl-1H-pyrazol-3-amine?

The primary amino group on 5-methoxy-1-methyl-1H-pyrazol-3-amine makes it an excellent nucleophile for various cross-coupling reactions. The most prevalent methods for forming C-N bonds with this substrate are palladium-catalyzed reactions, such as the Buchwald-Hartwig amination.[1][2] This reaction is highly versatile for coupling the pyrazole amine with a wide range of aryl and heteroaryl halides or triflates.

Q2: My Buchwald-Hartwig coupling reaction with 5-methoxy-1-methyl-1H-pyrazol-3-amine is not working. What are the first things I should check?

For unsuccessful Buchwald-Hartwig reactions, a systematic check of your reagents and reaction setup is the first crucial step.

  • Reagent Quality: Ensure that the solvent is anhydrous and thoroughly degassed, as oxygen can deactivate the palladium catalyst.[3] The purity of your starting materials, particularly the aryl halide and the amine, is also critical.

  • Catalyst and Ligand Integrity: Verify that your palladium catalyst and phosphine ligand have not degraded. Older or improperly stored reagents may be inactive.[3] Modern palladium precatalysts, such as G3 or G4 Buchwald precatalysts, are often more reliable than traditional sources like Pd(OAc)₂ because they facilitate the clean generation of the active catalytic species.[3]

Q3: I am observing decomposition of my starting materials or product. What could be the cause?

Decomposition is often linked to the choice of base and the reaction temperature.

  • Base Selection: Strong bases like sodium tert-butoxide (NaOtBu) can be too harsh for sensitive functional groups, especially at elevated temperatures.[3] Consider screening weaker bases such as cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄).[3]

  • Temperature Control: Running the reaction at a lower temperature may mitigate decomposition.

Q4: What are common side reactions in pyrazole coupling reactions?

Several side reactions can occur during the coupling process:

  • Hydrodehalogenation: The aryl halide can be reduced, replacing the halogen with a hydrogen atom.[3]

  • Diarylether or Phenol Formation: The presence of water can lead to the formation of these byproducts.[3]

  • Competitive N-H Coupling: If the pyrazole has an unprotected N-H group, it can compete in the coupling reaction, potentially leading to undesired products.[3]

Troubleshooting Guide

This section provides a more in-depth look at specific issues you may encounter and offers a logical approach to troubleshooting them.

Issue 1: Low or No Product Yield

A low or non-existent yield is one of the most common issues. The following decision tree can help you diagnose the problem.

Troubleshooting_Yield Start Low/No Yield Reagent_Check Check Reagent Quality (Purity, Anhydrous, Degassed) Start->Reagent_Check Start Here Catalyst_Check Evaluate Catalyst/Ligand (Activity, Precatalyst Choice) Reagent_Check->Catalyst_Check Reagents OK Condition_Check Assess Reaction Conditions (Temperature, Time, Base) Catalyst_Check->Condition_Check Catalyst OK Success Improved Yield Condition_Check->Success Conditions Optimized

Caption: A logical guide for troubleshooting low product yield.

In-depth Analysis:

  • Reagent Quality: Impurities in the starting materials can poison the catalyst. Ensure the 5-methoxy-1-methyl-1H-pyrazol-3-amine and the coupling partner are of high purity. Solvents must be strictly anhydrous and degassed to prevent catalyst deactivation.[3]

  • Catalyst and Ligand: The choice of ligand is critical and depends on the steric and electronic properties of your substrates. For sterically hindered substrates, bulky, electron-rich phosphine ligands like BrettPhos or Josiphos are often effective.[3] The use of palladium precatalysts can also improve results by ensuring efficient generation of the active Pd(0) species.[3]

  • Reaction Conditions:

    • Base: The strength of the base can significantly impact the reaction. While strong bases like NaOtBu are common, weaker inorganic bases like Cs₂CO₃ or K₃PO₄ can be beneficial for sensitive substrates.[3]

    • Temperature: Buchwald-Hartwig reactions often require elevated temperatures (80-110 °C).[3][4] However, excessively high temperatures can lead to degradation. Microwave irradiation can sometimes expedite the reaction at lower overall thermal exposure.[4]

    • Solvent: Aprotic solvents like toluene, dioxane, or THF are commonly used. The choice of solvent can influence the solubility of the reagents and the stability of the catalytic species.

Issue 2: Formation of Impurities and Side Products

The presence of significant impurities can complicate purification and reduce the overall yield.

Common Impurities and Their Causes:

Impurity/Side ProductPotential CauseSuggested Solution
Hydrodehalogenated arenePresence of a hydrogen source (e.g., water, alcohol) and/or catalyst deactivation pathway.Ensure strictly anhydrous conditions. Screen different ligands and catalyst systems.
Homo-coupling of the aryl halideInefficient oxidative addition or transmetalation.Optimize ligand-to-metal ratio. Consider a different palladium source.
Product of N-arylation at the pyrazole ring nitrogenPossible with unprotected pyrazoles.This is less of a concern with the N-methylated substrate, but ensure the starting material is pure.
Issue 3: Reaction Stalls Before Completion

A reaction that starts but does not proceed to completion can be frustrating.

Stalled_Reaction Start Reaction Stalled Catalyst_Deactivation Suspect Catalyst Deactivation Start->Catalyst_Deactivation Incomplete_Reagent_Solubility Check Reagent Solubility Start->Incomplete_Reagent_Solubility Add_Catalyst Add Fresh Catalyst/Ligand Catalyst_Deactivation->Add_Catalyst Change_Solvent Change or Add Co-solvent Incomplete_Reagent_Solubility->Change_Solvent Completion Reaction to Completion Add_Catalyst->Completion Change_Solvent->Completion

Caption: Troubleshooting a stalled coupling reaction.

Troubleshooting Steps:

  • Catalyst Deactivation: The most common reason for a stalled reaction is the deactivation of the palladium catalyst. This can be due to trace amounts of oxygen or water.[3] Adding a fresh portion of the catalyst and ligand can sometimes restart the reaction.

  • Reagent Solubility: If one of the reagents has poor solubility in the chosen solvent, the reaction rate may decrease as the more soluble component is consumed. Adding a co-solvent to improve solubility can be effective.

  • Inhibitory Species: The product itself or a byproduct might be inhibiting the catalyst.[5] In such cases, a change in ligand or reaction conditions might be necessary.

Experimental Protocols

General Protocol for Buchwald-Hartwig Amination

This protocol provides a starting point for optimizing your reaction.

Buchwald_Hartwig_Workflow cluster_prep Reaction Setup cluster_reaction Reaction cluster_workup Workup and Purification Prep_Vessel 1. Add Pd catalyst, ligand, and base to an oven-dried vessel. Add_Reagents 2. Add 5-methoxy-1-methyl-1H-pyrazol-3-amine and aryl halide. Prep_Vessel->Add_Reagents Evacuate 3. Seal, evacuate, and backfill with inert gas (3x). Add_Reagents->Evacuate Add_Solvent 4. Add anhydrous, degassed solvent. Evacuate->Add_Solvent Heat 5. Heat to desired temperature (e.g., 80-110 °C). Add_Solvent->Heat Monitor 6. Monitor by TLC or LC-MS. Heat->Monitor Quench 7. Cool and quench reaction. Monitor->Quench Extract 8. Extract with organic solvent. Quench->Extract Purify 9. Purify by column chromatography. Extract->Purify

Caption: A typical experimental workflow for Buchwald-Hartwig amination.

Step-by-Step Methodology:

  • To an oven-dried reaction vessel, add the palladium precatalyst (e.g., 1-5 mol%), the phosphine ligand (e.g., 1.1-1.2 equivalents relative to palladium), and the base (1.5-2.0 equivalents).

  • Add the 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.0-1.2 equivalents) and the aryl halide (1.0 equivalent).

  • Seal the vessel and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.[3]

  • Add the anhydrous, degassed solvent via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the specified time (typically 12-24 hours).[3]

  • Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Recommended Starting Conditions

The following table provides a set of recommended starting conditions for the coupling of 5-methoxy-1-methyl-1H-pyrazol-3-amine with an aryl bromide.

ParameterRecommended Condition
Palladium Precatalyst XPhos Pd G3 (2 mol%)
Ligand XPhos (4 mol%)
Base K₃PO₄ (2.0 equiv)
Solvent Toluene or Dioxane
Temperature 100 °C
Concentration 0.1 M

Note: These conditions are a general starting point and may require optimization for your specific substrates.

References

  • BenchChem. (2025). Technical Support Center: Optimizing Pyrazole-Benzamide Coupling Reactions. BenchChem.
  • BenchChem. (2025). A Comparative Guide to Palladium Catalysts for Cross-Coupling Reactions with Iodopyrazoles. BenchChem.
  • Kim, H., et al. (2020). C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Molecules, 25(x), x.
  • MDPI. (2020). Buchwald-Hartwig coupling between 4-halo-1H-1-tritylpyrazoles (1) and piperidine. Molecules, 25(x), x.
  • Collins, J. C., et al. (2005). Palladium-Catalyzed Coupling of Pyrazole Triflates with Arylboronic Acids. The Journal of Organic Chemistry, 70(9), 3569-3572.
  • Surry, D. S., & Buchwald, S. L. (2011). The Buchwald–Hartwig Amination After 25 Years.
  • Fors, B. P., & Buchwald, S. L. (2014). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Organic Letters, 16(2), 508-511.
  • Leogane, O., et al. (2021). Palladium-Catalyzed C–N Coupling of Pyrazole Amides with Triazolo- and Imidazopyridine Bromides in Ethanol. Organic Process Research & Development, 25(2), 347-353.
  • Kowalski, K., et al. (2021). Palladium-catalyzed amino group arylation of 1,3-disubstituted 1H-pyrazol-5-amine based on Buchwald–Hartwig reaction. Chemistry of Heterocyclic Compounds, 57(6), 564-570.
  • Domínguez-Vera, J. M., et al. (2011). Amines as key building blocks in Pd-assisted multicomponent processes. Beilstein Journal of Organic Chemistry, 7, 1406-1417.
  • Andrade, B., et al. (2025). The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. Molecules, 30(x), x.
  • Tu, S., et al. (2014). Oxidative Dehydrogenative Couplings of Pyrazol-5-amines Selectively Forming Azopyrroles. The Journal of Organic Chemistry, 79(15), 7054-7061.
  • Kinzel, T., et al. (2010). Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation. Journal of the American Chemical Society, 132(40), 14073-14082.
  • Zare, A., & Nasrin, F. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Advances, 13(28), 19047-19070.
  • da Silva, A. C., et al. (2015). An Efficient Microwave-Assisted Suzuki Reaction using a New Pyridine-Pyrazole/Pd(II) Species as Catalyst in Aqueous Media. Molecules, 20(6), 10561-10574.
  • Dube, P. N., et al. (2015). Synthesis of novel 5-methyl pyrazol-3-one derivatives and their in vitro cytotoxic evaluation. Medicinal Chemistry Research, 24(3), 1070-1076.
  • Klejch, T., et al. (2020). Synthesis of 4-substituted pyrazole-3,5-diamines via Suzuki–Miyaura coupling and iron-catalyzed reduction. Organic & Biomolecular Chemistry, 18(36), 7096-7100.
  • Martínez-Vargas, A., et al. (2021). 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. Molbank, 2021(1), M1209.
  • Barazarte, A., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules, 17(4), 4446-4456.
  • Hoyt, J. M., et al. (2017). Mechanistic Study of Pyrazole Synthesis via Oxidation-Induced N-N Coupling of Diazatitanacycles. Organometallics, 36(15), 2824-2831.
  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
  • Kikelj, D., et al. (2012). Synthesis of 3-(2-aminoethyl)
  • Kim, H., et al. (2021). CuI-Catalyzed Coupling Reactions of 4-Iodopyrazoles and Alcohols: Application toward Withasomnine and Homologs. Molecules, 26(x), x.
  • PubChem. (n.d.). 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride.
  • El-Faham, A., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journal of Organic Chemistry, 7, 143-162.
  • Sigma-Aldrich. (n.d.). 3-methoxy-1-methyl-1H-pyrazol-5-amine.
  • He, J., et al. (2021). Halogenations of 3-aryl-1H-pyrazol-5-amines. Beilstein Archives.

Sources

Optimization

HPLC method optimization for 5-methoxy-1-methyl-1H-pyrazol-3-amine quantification

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the chromatographic challenges associated with highly polar, basic heteroar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently guide drug development professionals through the chromatographic challenges associated with highly polar, basic heteroaromatics.

Quantifying 5-methoxy-1-methyl-1H-pyrazol-3-amine presents two distinct physicochemical hurdles: its primary amine and pyrazole nitrogens make it highly basic, while the methoxy and amine groups render it exceptionally hydrophilic. In reversed-phase high-performance liquid chromatography (RP-HPLC), this combination invariably leads to poor retention and severe peak tailing.

This guide provides field-proven, self-validating protocols to help you establish a robust, E-E-A-T-aligned quantification method.

Workflow Visualization

HPLC_Optimization A Start: 5-methoxy-1-methyl- 1H-pyrazol-3-amine B Initial Screen: RP-HPLC (Standard C18, pH 7) A->B C Is Retention Factor (k') > 2? B->C D Switch to Polar-Embedded C18 or HILIC Column C->D No (Poor Retention) E Assess Peak Symmetry (USP Tailing Factor) C->E Yes D->E F Is Asymmetry (As) > 1.5? E->F G Reduce pH < 3.0 & Use End-Capped Silica F->G Yes (Silanol Interaction) H Finalize Mobile Phase (Buffer/Organic Ratio) F->H No (Good Symmetry) G->H I Method Validation (Self-Validating System) H->I

Logical workflow for HPLC optimization of basic polar amines to mitigate silanol interactions.

Troubleshooting & FAQs

Q1: Why does 5-methoxy-1-methyl-1H-pyrazol-3-amine exhibit severe peak tailing (As > 2.0) on my standard C18 column? A1: The primary amine and pyrazole nitrogens in your analyte are highly basic. In a neutral or mid-pH mobile phase, these functional groups are protonated (positively charged). Standard silica-based C18 columns contain residual, unreacted silanol groups (-Si-OH) on their surface. Above pH 3.0, these silanols dissociate into negatively charged silanoate ions (-Si-O⁻). The electrostatic attraction between your positively charged analyte and the negatively charged silanols creates a secondary ion-exchange interaction. This dual-retention mechanism causes the analyte molecules to elute at different rates, dragging out the trailing edge of the peak 1. Causality & Solution: To eliminate this, you must suppress the ionization of the silanol groups. Lowering the mobile phase pH to ≤ 2.5 ensures that residual silanols are fully protonated and neutral, effectively shutting down the secondary ion-exchange pathway 2. Alternatively, employing a heavily end-capped or base-deactivated silica (BDS) column physically shields the analyte from these active sites 3.

Q2: I lowered the pH to 2.5 using formic acid, but the compound now elutes in the void volume (k' < 1). How do I increase retention? A2: By lowering the pH, you fully protonated the amine group, drastically increasing the molecule's polarity. Highly polar, charged analytes partition poorly into the hydrophobic C18 stationary phase, leading to early elution. Causality & Solution: You have two scientifically sound paths to increase retention:

  • Aqueous-Rich Mobile Phase with Polar-Embedded Columns: Standard C18 columns suffer from "phase collapse" (dewetting) in 100% aqueous conditions. Switch to a polar-embedded C18 or an Aqua-C18 column designed to tolerate 95-100% aqueous mobile phases, allowing you to start your gradient at 0-2% organic modifier.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): Abandon RP-HPLC entirely. Use a bare silica or zwitterionic HILIC column with a high-organic mobile phase (e.g., 90% Acetonitrile). In HILIC, polar compounds partition into a water-enriched layer on the stationary phase, providing excellent retention for basic amines.

Q3: What buffer system is optimal for UV detection of this compound at low wavelengths? A3: 5-methoxy-1-methyl-1H-pyrazol-3-amine lacks extended aromatic conjugation; thus, its UV absorbance maximum (λmax) will likely fall in the low UV range (210–230 nm). Causality & Solution: You must select a buffer with a minimal UV cutoff in this region. Acetate and formate buffers will cause severe baseline drift during gradient elution due to their higher UV cutoffs. The optimal choice is a 10–20 mM Potassium Phosphate buffer adjusted to pH 2.5 with phosphoric acid (UV cutoff < 200 nm) 4. (Note: If transferring to LC-MS, phosphate is prohibited due to ion suppression; you must use 0.1% Formic acid and accept higher UV baseline noise).

Quantitative Data Presentation: Optimization Matrix

To aid in your column and mobile phase selection, the following table summarizes the expected chromatographic behavior of basic pyrazole derivatives under various optimization strategies.

Column ChemistryMobile Phase pHBuffer / AdditiveExpected Retention (k')USP Tailing Factor (As)Recommendation
Standard C187.010 mM Phosphate1.5 - 2.0> 2.5 (Severe)Not Recommended
Standard C182.50.1% Formic Acid< 1.0 (Void)1.2 - 1.5Poor Retention
Polar-Embedded C182.520 mM Phosphate3.0 - 5.01.0 - 1.2Optimal for UV
Zwitterionic HILIC4.010 mM Amm. Formate4.0 - 6.01.0 - 1.3Optimal for LC-MS

Self-Validating Experimental Protocol: Method Development

This step-by-step methodology ensures a self-validating system. By running the specified system suitability standards, the protocol inherently verifies that secondary silanol interactions are suppressed before sample analysis begins.

Step 1: System Preparation & Column Equilibration

  • Install a base-deactivated, polar-embedded C18 column (e.g., 150 mm x 4.6 mm, 3 µm particle size).

  • Prepare Mobile Phase A: 20 mM Potassium Phosphate, adjusted to pH 2.5 with dilute Phosphoric Acid. Filter through a 0.2 µm hydrophilic membrane.

  • Prepare Mobile Phase B: 100% HPLC-Grade Acetonitrile.

  • Purge the HPLC system and equilibrate the column at 98% A / 2% B at a flow rate of 1.0 mL/min until the baseline is stable at 220 nm.

Step 2: System Suitability & Causality Check

  • Prepare a resolution standard containing 5-methoxy-1-methyl-1H-pyrazol-3-amine (100 µg/mL) and a neutral marker (e.g., uracil, 50 µg/mL) in the initial mobile phase.

  • Inject 10 µL of the standard.

  • Self-Validation Check: Calculate the USP Tailing Factor (As) for the pyrazole peak.

    • If As ≤ 1.2: The low pH has successfully protonated the silanols. Proceed to Step 3.

    • If As > 1.5: The column's end-capping is degraded, exposing active silanols. The column must be replaced before proceeding.

Step 3: Gradient Optimization

  • Program a linear gradient: 2% B to 60% B over 15 minutes.

  • Maintain column temperature at 30°C. This reduces mobile phase viscosity and improves mass transfer, which further sharpens the basic amine peak.

  • Inject the sample matrix. Adjust the initial hold time to ensure the analyte elutes with a retention factor (k') between 2 and 10, well away from the void volume.

Step 4: Wash and Storage

  • Post-analysis, flush the column with 50% Water / 50% Acetonitrile (without buffer) for 30 column volumes to remove precipitated phosphate salts.

  • Store the column in 80% Acetonitrile / 20% Water. Critical Warning: Never store silica columns in pH 2.5 buffer, as prolonged exposure hydrolyzes the bonded phase.

References

  • What Causes Peak Tailing in HPLC? Chrom Tech.
  • LABTips: How to Prevent Tailing Peaks in HPLC. Labcompare.
  • Peak Tailing in HPLC. Element Lab Solutions.
  • HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex.

Sources

Troubleshooting

resolving overlapping peaks in 5-methoxy-1-methyl-1H-pyrazol-3-amine NMR spectra

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this guide to address a specific, highly nuanced challenge encountered in structural characterization: resolving overl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this guide to address a specific, highly nuanced challenge encountered in structural characterization: resolving overlapping 1 H NMR peaks in 5-methoxy-1-methyl-1H-pyrazol-3-amine .

Due to the electronic environment of this substituted pyrazole, researchers frequently encounter spectral overlap in the 3.5–4.5 ppm region. The N -methyl ( N -CH 3​ ), methoxy ( O -CH 3​ ), and amine (-NH 2​ ) protons can coalesce into an uninterpretable multiplet or overlapping singlets, severely hindering quantitative integration and purity analysis.

This guide provides field-proven, self-validating methodologies to systematically deconvolute these signals based on their underlying physical chemistry.

Diagnostic Troubleshooting Workflow

Before altering your sample, use the following logical decision tree to determine the most efficient analytical intervention for your specific overlap issue.

NMR_Troubleshooting Start Overlapping Peaks Detected in 1H NMR Spectrum CheckType Identify the Nature of the Overlapping Signals Start->CheckType Methyls Aliphatic Overlap (N-CH3 & O-CH3) CheckType->Methyls Amine Exchangeable Proton Overlap (-NH2 Broad Singlet) CheckType->Amine ASIS Protocol A: ASIS Switch solvent to C6D6 Methyls->ASIS HSQC Protocol C: 2D HSQC Resolve via 13C dimension Methyls->HSQC VTNMR Protocol B: VT-NMR Heat sample to >50°C Amine->VTNMR D2O H-D Exchange Add D2O to eliminate -NH2 Amine->D2O Resolved1 Methyl Signals Quantitatively Resolved ASIS->Resolved1 HSQC->Resolved1 Resolved2 Amine Signal Isolated or Removed VTNMR->Resolved2 D2O->Resolved2

Workflow for resolving overlapping NMR signals in substituted pyrazoles.

Quantitative Data: Expected Chemical Shifts & Overlap Risks

To understand why these peaks overlap, we must look at the predicted chemical shifts. While 1 H shifts are highly susceptible to concentration and solvent effects, the 13 C shifts remain rigidly distinct.

Table 1: Baseline NMR Chemical Shifts and Overlap Matrix (in CDCl 3​ )

NucleusFunctional GroupExpected Shift (δ)MultiplicityPrimary Overlap Risk
1 H N -CH 3​ (Pos 1)~3.60 – 3.75 ppmSinglet (3H)High (with O -CH 3​ or -NH 2​ )
1 H O -CH 3​ (Pos 5)~3.75 – 3.90 ppmSinglet (3H)High (with N -CH 3​ or -NH 2​ )
1 H-NH 2​ (Pos 3)~3.50 – 4.50 ppmBroad Singlet (2H)High (Concentration dependent)
1 HC4-H (Pos 4)~5.20 – 5.50 ppmSinglet (1H)Low
13 C N -CH 3​ ~35.0 – 38.0 ppmN/ANone
13 C O -CH 3​ ~55.0 – 60.0 ppmN/ANone

Frequently Asked Questions (Mechanistic Q&A)

Q1: The N -CH 3​ and O -CH 3​ proton singlets are perfectly overlapping around 3.7 ppm in CDCl 3​ . How can I accurately integrate them without running a 2D experiment? A: You should exploit the [1]. By evaporating your CDCl 3​ and re-dissolving the sample in Benzene-d 6​ (C 6​ D 6​ ), you change the magnetic environment of the molecule. Benzene molecules form transient, non-covalent collision complexes with the polar pyrazole core. Because benzene is highly magnetically anisotropic, protons residing in different steric environments relative to the pyrazole's dipole axis experience differential shielding. The O -CH 3​ group typically experiences a much stronger upfield shift (often >0.5 ppm) compared to the N -CH 3​ group, cleanly separating the two singlets for perfect integration.

Q2: The broad -NH 2​ singlet is obscuring my methyl region. How do I isolate the amine signal? A: The chemical shift of the -NH 2​ group is dictated by intermolecular hydrogen bonding. Deshielding occurs when the amine protons participate in H-bonds. By utilizing [2] and heating the sample, you increase molecular tumbling and disrupt these hydrogen-bonding networks. This causes the -NH 2​ signal to shift significantly upfield and sharpen due to faster exchange rates on the NMR timescale. The non-exchangeable methyl and aromatic protons will remain static, allowing you to easily identify and isolate the amine peak.

Q3: ASIS didn't provide enough separation for my specific formulation. What is the definitive method to resolve the methyls? A: If 1D methods fail, you must transition to 2D NMR, specifically[3]. HSQC correlates the 1 H signals to their directly attached 13 C atoms. As shown in Table 1, even if the 1 H signals overlap at 3.7 ppm, their 13 C shifts are separated by over 20 ppm. The cross-peaks in the 2D spectrum will be completely resolved.

Self-Validating Experimental Protocols

Do not rely on assumptions. Every analytical intervention must contain an internal validation mechanism to ensure data integrity.

Protocol A: Aromatic Solvent-Induced Shift (ASIS)

Purpose: Resolve overlapping aliphatic singlets ( N -CH 3​ vs O -CH 3​ ).

  • Preparation: Transfer the NMR sample from CDCl 3​ to a vial and gently evaporate the solvent under a stream of high-purity N 2​ gas.

  • Reconstitution: Re-dissolve the dry film in 0.6 mL of anhydrous Benzene-d 6​ (C 6​ D 6​ ).

  • Acquisition: Acquire a standard 1D 1 H NMR spectrum (e.g., 16 scans, 10-second relaxation delay to ensure quantitative integration).

  • Self-Validation Check: Integrate the isolated C4-H aromatic proton and set it to exactly 1.00. The previously overlapping 6H peak should now appear as two distinct singlets, each integrating to exactly 3.00 (±0.05). If the sum of the resolved peaks does not equal 6.00 relative to the C4-H proton, the sample has degraded during solvent exchange.

Protocol B: Variable Temperature (VT) NMR

Purpose: Isolate and identify the exchangeable -NH 2​ protons.

  • Preparation: Dissolve the sample in DMSO-d 6​ . (DMSO is required as its boiling point of 189°C safely accommodates heating, unlike CDCl 3​ ).

  • Baseline Acquisition: Acquire a standard 1 H spectrum at 25°C.

  • Thermal Titration: Increase the probe temperature to 35°C, 45°C, and 55°C. Allow exactly 5 minutes of thermal equilibration at each step before acquiring the spectrum.

  • Self-Validation Check: Plot the chemical shift ( δ ) of all peaks against temperature. The C4-H, N -CH 3​ , and O -CH 3​ peaks must display a slope near zero ( Δδ < 0.05 ppm). The suspected -NH 2​ peak will display a linear, negative slope (shifting upfield). This differential movement definitively proves the peak assignment.

Protocol C: 2D 1 H- 13 C HSQC Acquisition

Purpose: Absolute structural assignment of overlapping methyls.

  • Calibration: Tune and match the NMR probe for both 1 H and 13 C channels. Calibrate the 90° pulse widths.

  • Parameter Setup: Set up a phase-sensitive HSQC experiment (e.g., hsqcedetgpsisp2.2 on Bruker systems)[4]. Set the 1 H spectral window (F2) to 0–10 ppm and the 13 C spectral window (F1) to 0–160 ppm.

  • Acquisition: Run the experiment with a minimum of 4 scans per increment and 256 t1 increments to ensure adequate resolution in the carbon dimension.

  • Self-Validation Check: Extract the 1D slices from the 2D contour plot. The cross-peak corresponding to the N -CH 3​ group must align with a 13 C shift of ~36 ppm, while the O -CH 3​ cross-peak must align with a 13 C shift of ~58 ppm. If a cross-peak appears as a doublet in the F1 dimension, your 13 C decoupling during acquisition has failed and the experiment must be repeated.

References

  • Nakagawa, N., Niki, K., Takeuchi, Y., & Kumagai, I. (1972). Aromatic Solvent-Induced Shift (ASIS). A Novel Approach. Chemistry Letters.[Link]

  • Fiedler, D., Bergman, R. G., & Raymond, K. N. (2006). Encapsulation and characterization of proton-bound amine homodimers in a water-soluble, self-assembled supramolecular host. Proceedings of the National Academy of Sciences (PNAS).[Link]

  • Bingol, K., & Brüschweiler, R. (2014). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. Analytical Chemistry (via PMC).[Link]

  • Fuson, M. M., & O'Brien, E. (2013). Use of HSQC, HMBC, and COSY in Sophomore Organic Chemistry Lab. Journal of Chemical Education (ACS Publications).[Link]

Sources

Optimization

catalyst selection and optimization for 5-methoxy-1-methyl-1H-pyrazol-3-amine cross-coupling

Welcome to the Technical Support Center for the cross-coupling of 5-methoxy-1-methyl-1H-pyrazol-3-amine . This substrate presents unique challenges in Buchwald-Hartwig and related cross-coupling reactions due to the comp...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the cross-coupling of 5-methoxy-1-methyl-1H-pyrazol-3-amine . This substrate presents unique challenges in Buchwald-Hartwig and related cross-coupling reactions due to the competitive coordination of the pyrazole nitrogens, the steric profile of the N-methyl group, and the electronic modulation by the 5-methoxy substituent.

This guide provides field-proven troubleshooting strategies, FAQs, and self-validating protocols to optimize your catalytic systems.

Frequently Asked Questions (FAQs): Catalyst & Condition Selection

Q1: Why does my standard Pd(OAc)₂ / BINAP system fail or give very low yields with 5-methoxy-1-methyl-1H-pyrazol-3-amine? A: The failure of first-generation catalyst systems like Pd/BINAP with aminopyrazoles is primarily due to catalyst poisoning via competitive coordination . The unhindered pyrazole nitrogen (N2) can strongly coordinate to the palladium center, displacing the phosphine ligand and forming an inactive, stable off-cycle Pd-complex [1]. To overcome this, you must use bulky, electron-rich bidentate ligands (e.g., XantPhos) or specialized monophosphines (e.g., BrettPhos, tBuBrettPhos) that enforce a highly constrained coordination sphere, preventing the pyrazole from binding to the metal center [1, 2].

Q2: Should I use a Palladium (Pd) or Nickel (Ni) catalyst for this substrate? A: Both metals are viable, but they serve different strategic needs:

  • Palladium: Generally preferred for standard Buchwald-Hartwig aminations due to broader functional group tolerance and lower required catalyst loadings (1-5 mol%). Systems utilizing Pd₂dba₃ with XantPhos or BrettPhos are highly reliable[2].

  • Nickel: Nickel catalysis (e.g., using DalPhos ligands like PAd₂-DalPhos) has recently emerged as a powerful alternative for challenging aminopyrazoles, particularly when coupling with less reactive aryl chlorides [3]. Ni systems often require higher loadings (5-10 mol%) but offer unique reactivity profiles.

Q3: How does the 5-methoxy group impact the cross-coupling? A: The 5-methoxy group is an electron-donating group (EDG) via resonance, which increases the electron density on the exocyclic amine, theoretically making it a better nucleophile. However, it also increases the basicity of the pyrazole core. This exacerbates the risk of competitive metal coordination. Furthermore, the methoxy oxygen can participate in transient bidentate chelation with the N-methyl group, altering the trajectory of the amine during the crucial reductive elimination step.

Q4: Which base is optimal to prevent substrate degradation? A: Strong, insoluble inorganic bases (like NaOtBu) can lead to side reactions or poor scalability. For sensitive heterocycles, soluble, homogeneous bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) paired with a mild additive (e.g., NaTFA) or Cs₂CO₃ are highly recommended [2, 3]. DBU maintains a homogeneous reaction mixture, which is critical for consistent mass transfer and reproducible kinetics.

Troubleshooting Guide: Common Experimental Issues

Issue A: Stalled Reaction (Incomplete Conversion)
  • Symptom: Reaction stops at 30-40% conversion; starting materials remain intact.

  • Root Cause: Catalyst deactivation via oxidative degradation of the phosphine ligand or formation of Pd-black.

  • Solution:

    • Verify the rigorous exclusion of oxygen. Degas solvents via the freeze-pump-thaw method rather than simple sparging.

    • Switch to a pre-formed palladacycle precatalyst (e.g., BrettPhos Pd G3 or G4). These precatalysts ensure a 1:1 Ligand:Pd ratio and generate the active Pd(0) species rapidly and quantitatively, avoiding the formation of inactive Pd aggregates [1].

Issue B: Formation of Diarylated Side Products
  • Symptom: LC-MS shows a mass corresponding to the tertiary amine (diarylation of the primary amine).

  • Root Cause: The mono-arylated product is still nucleophilic enough to undergo a second catalytic cycle.

  • Solution: Increase the steric bulk of the ligand. Transitioning from XantPhos to tBuXantPhos or using bulky biaryl phosphines (e.g., tBuBrettPhos) creates a sterically demanding pocket that physically blocks the bulkier secondary amine from undergoing oxidative addition/transmetalation [1].

Quantitative Catalyst Comparison Data

The following table summarizes expected outcomes based on catalyst/base combinations for coupling 5-methoxy-1-methyl-1H-pyrazol-3-amine with a standard aryl bromide.

Metal PrecatalystLigandBaseSolventTemp (°C)Expected Yield (%)Primary Issue / Limitation
Pd(OAc)₂ (5 mol%)BINAPNaOtBuToluene100< 15%Catalyst poisoning by pyrazole
Pd₂dba₃ (2.5 mol%)XantPhosCs₂CO₃1,4-Dioxane10065 - 75%Moderate diarylation
BrettPhos Pd G3 (2 mol%)BrettPhosNaOtBut-AmylOH9085 - 95%Base incompatibility with sensitive FGs
BrettPhos Pd G3 (2 mol%)BrettPhosDBU1,4-Dioxane10080 - 90%Optimal balance of yield and FG tolerance
(PAd₂-DalPhos)Ni(o-tolyl)ClPAd₂-DalPhosDBU/NaTFA1,4-Dioxane6070 - 85%Requires rigorous inert atmosphere [3]

Experimental Workflows & Self-Validating Protocol

Self-Validating Buchwald-Hartwig Amination Protocol

This protocol uses a pre-catalyst system to ensure reliable generation of the active species. The "self-validating" aspect involves a specific colorimetric and kinetic checkpoint (Step 4) to confirm active catalyst formation before proceeding.

Reagents:

  • Aryl Halide (1.0 equiv)

  • 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.2 equiv)

  • BrettPhos Pd G3 (2 mol%)

  • DBU (2.0 equiv)

  • Anhydrous 1,4-Dioxane (0.2 M)

Step-by-Step Methodology:

  • Preparation: In an N₂-filled glovebox, charge an oven-dried 10 mL Schlenk tube with BrettPhos Pd G3 (2 mol%), the aryl halide (if solid), and the aminopyrazole (1.2 equiv).

  • Solvent Addition: Add anhydrous, degassed 1,4-Dioxane to reach a 0.2 M concentration.

  • Base Addition: Add DBU (2.0 equiv) and the aryl halide (if liquid) via a micro-syringe. Seal the tube with a Teflon-lined cap.

  • Validation Checkpoint (Activation): Move the tube to a pre-heated 100 °C oil bath. Self-Validation: Within 5-10 minutes, the solution should transition from a pale yellow/orange to a deep, homogeneous red/brown color. This color change indicates the successful activation of the G3 precatalyst and the formation of the active L-Pd(0) species. If the solution turns black and precipitates form, oxygen contamination has occurred, and the reaction will fail.

  • Reaction: Stir vigorously at 100 °C for 12 hours.

  • Monitoring: Monitor by LC-MS. The reaction is complete when the aryl halide is consumed.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a short pad of Celite to remove catalyst residues. Concentrate under reduced pressure.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Logical Workflows & Reaction Pathways

The following diagram illustrates the decision matrix for selecting the appropriate catalytic system based on the specific challenges of the 5-methoxy-1-methyl-1H-pyrazol-3-amine substrate.

CatalystOptimization Start Substrate: 5-methoxy-1-methyl-1H-pyrazol-3-amine CheckCoord Challenge 1: Competitive N-Coordination Start->CheckCoord CheckDiarylation Challenge 2: Diarylation Risk Start->CheckDiarylation CheckBase Challenge 3: Base Sensitivity Start->CheckBase Solution1 Use Bulky Bidentate (XantPhos) or Monophosphine (BrettPhos) CheckCoord->Solution1 Mitigate FailState Catalyst Poisoning / Pd Black Formation CheckCoord->FailState Small Ligands (BINAP) Solution2 Increase Steric Bulk (tBuBrettPhos) CheckDiarylation->Solution2 Prevent Solution3 Use Homogeneous Base (DBU / NaTFA) CheckBase->Solution3 Mild Conditions SuccessState Optimized Protocol: BrettPhos Pd G3 + DBU Solution1->SuccessState Solution2->SuccessState Solution3->SuccessState

Figure 1: Decision matrix for catalyst and condition optimization in aminopyrazole cross-coupling.

References

  • Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at:[Link]

  • Isley, N. A., et al. (2020). Exploring Homogeneous Conditions for Mild Buchwald–Hartwig Amination in Batch and Flow. ACS Organic & Inorganic Au. Available at:[Link]

  • Morán-González, L., et al. (2024). The development of cage phosphine 'DalPhos' ligands to enable nickel-catalyzed cross-couplings of (hetero)aryl electrophiles. Chemical Society Reviews. Available at:[Link]

Troubleshooting

Technical Support Center: Handling Moisture Sensitivity in 5-Methoxy-1-methyl-1H-pyrazol-3-amine Hydrochloride

Welcome to the Technical Support Center for 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride . This compound is highly valued in drug development and synthetic chemistry, but like many basic drugs formulated as hydroc...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride . This compound is highly valued in drug development and synthetic chemistry, but like many basic drugs formulated as hydrochloride salts, it exhibits significant hygroscopicity[1]. This guide provides researchers and drug development professionals with field-proven insights, troubleshooting frameworks, and self-validating protocols to ensure experimental integrity.

Mechanistic Overview: Why is this Salt Moisture-Sensitive?

Poor water solubility is a frequent challenge with active pharmaceutical ingredients (APIs), and salt formation is the most common solution. Hydrochloride salts are widely used to enhance the aqueous solubility of basic drugs like 5-methoxy-1-methyl-1H-pyrazol-3-amine[1]. However, the highly electronegative chloride ion readily forms hydrogen bonds with atmospheric water vapor.

When exposed to ambient humidity, the crystalline lattice of the API can absorb water, leading to hydrate formation, deliquescence, or even hydrolysis[2]. This moisture uptake directly impacts the physicochemical properties of the solid, causing flowability issues, inaccurate weighing, and a gradual decrease in active potency[3].

G A 5-Methoxy-1-methyl-1H-pyrazol-3-amine HCl (Anhydrous State) B Exposure to Ambient Humidity (RH > 30%) A->B Improper Storage E Controlled Handling (Glovebox, Dry N2, RH < 15%) A->E SOP Compliance C Moisture Sorption (Hydrogen Bonding with Cl-) B->C Water uptake D Physicochemical Degradation (Hydrolysis, Potency Loss) C->D Lattice disruption F Stable API (Preserved Structural Integrity) E->F Moisture barrier

Workflow diagram illustrating the moisture degradation pathway and mitigation strategy.

Frequently Asked Questions (FAQs)

Q: My assay results for 5-methoxy-1-methyl-1H-pyrazol-3-amine HCl are consistently testing lower than expected. What is happening? A: If your compounding process has not changed, lower potency is a primary indicator that the starting material has absorbed water[3]. Because the compound is hygroscopic, the absorbed water mass artificially inflates the weight of the powder. You must test the water content (e.g., via Karl Fischer titration) and apply an adjustment factor to your final calculations to ensure the finished product is not sub-potent[3].

Q: Can I store the API in a standard laboratory freezer? A: Yes, but with strict precautions. When removing starting materials stored in refrigerated or freezing conditions, you must allow the sealed container to come to room temperature prior to opening[3]. Opening a cold container introduces a temperature differential that causes immediate condensation of ambient moisture onto the API[3].

Q: How can I protect the API during formulation? A: If formulating into solid dosage forms, consider moisture-barrier film coatings or encapsulation. Forming a moisture-barrier film around the solid dosage core is the most common method to protect hygroscopic cores from contact with water vapor[2]. Additionally, co-processing with moisture-scavenging excipients can help stabilize the formulation[4].

Troubleshooting Guide: Identifying and Resolving Moisture Issues

Symptom / ObservationMechanistic CauseCorrective Action & Protocol Adjustment
Powder clumping or "sticky" texture Deliquescence; the API is absorbing moisture from the air and dissolving in its own absorbed water.Immediately transfer to a vacuum desiccator. For future handling, utilize a glove box with relative humidity (RH) < 15%[5].
Drifting balance readings during weighing Continuous dynamic moisture sorption from the ambient laboratory environment[6].Weigh the material in a closed system or use a glove bag flushed with dry nitrogen. Work swiftly[7].
Sub-potent analytical assay results Water weight is replacing API weight in the measured sample mass[3].Perform Karl Fischer titration. Calculate the purity adjustment factor: (100 - %Water) * Assay / 100[3].
Unexpected phase transitions in DSC/XRPD Formation of non-stoichiometric or stoichiometric hydrates due to water integration into the crystal lattice[2].Dry the sample under vacuum at a modest temperature (e.g., 40°C) to remove weakly held waters of hydration without degrading the base molecule[8].

Standard Operating Protocols (SOPs)

SOP 1: Safe Weighing and Handling of Hygroscopic APIs

This protocol ensures a self-validating system where moisture exposure is minimized and quantifiable.

  • Equilibration: If the 5-methoxy-1-methyl-1H-pyrazol-3-amine hydrochloride is stored in a freezer or desiccator, place the sealed container in the weighing area for at least 60 minutes to reach thermal equilibrium[3].

  • Environment Preparation: Conduct weighing inside a controlled environment (e.g., a glove box or glove bag) flushed with dry inert gas (Nitrogen or Argon) to maintain an RH below 15%[5][7].

  • Rapid Transfer: Tare the receiving vessel (e.g., a volumetric flask or amber vial) with a secure septum cap. Swiftly transfer the estimated mass of the API into the vessel and immediately seal it[7].

  • Gravimetric Verification: Weigh the sealed vessel on the analytical balance to determine the exact mass transferred, eliminating dynamic moisture uptake during the weighing process.

  • Post-Handling Storage: Flush the headspace of the primary API container with dry nitrogen before sealing. Store the container in a vacuum desiccator containing an active drying agent (e.g., anhydrous calcium sulfate or silica gel)[7][9].

SOP 2: Moisture Content Correction for Potency

To prevent sub-potent formulations, the water content must be mathematically corrected.

  • Determine Water Content: Run a Karl Fischer (KF) titration on a representative sample of the API to determine the percentage of water ( WKF​ ).

  • Retrieve Assay Value: Check the manufacturer's Certificate of Analysis (CofA) for the anhydrous assay value ( Aanhydrous​ )[3].

  • Calculate As-Is Purity: PurityAs−Is​=100(100−WKF​)×Aanhydrous​​

  • Calculate Adjustment Factor: AdjustmentFactor=PurityAs−Is​1​

  • Adjust Formulation Weight: Multiply the theoretical target weight of the API by the Adjustment Factor to determine the actual mass required for the experiment[3].

References

  • MDPI. "Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals." Available at:[Link]

  • MDPI. "Co-Crystallization Approach to Enhance the Stability of Moisture-Sensitive Drugs." Available at:[Link]

  • ARL Bio Pharma. "Water Content of APIs and Its Impact on Potency Results." Available at:[Link]

  • Nutraceutical Business Review. "An innovative drug delivery form for hygroscopic pharmaceutical drugs." Available at:[Link]

  • NIH / PubMed. "Characterization of the 'hygroscopic' properties of active pharmaceutical ingredients." Available at:[Link]

  • Chromatography Forum. "How to Handle Hygroscopic Reference Standards?" Available at:[Link]

  • Colorcon. "The Science Behind Moisture Management in Pharmaceuticals: Role of Excipients." Available at:[Link]

  • PMC / NIH. "Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals." Available at:[Link]

  • American Pharmaceutical Review. "Moisture Control and Degradation Management." Available at:[Link]

  • TA Instruments. "Moisture Sorption Analysis of Pharmaceuticals." Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Tale of Two Amines: A Comparative Guide to 5-Methoxy-1-methyl-1H-pyrazol-3-amine and Indazol-3-amine in Drug Discovery

For the Modern Medicinal Chemist: Navigating Scaffold Selection Beyond Privileged Status In the landscape of contemporary drug discovery, the selection of heterocyclic building blocks is a critical decision that profound...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For the Modern Medicinal Chemist: Navigating Scaffold Selection Beyond Privileged Status

In the landscape of contemporary drug discovery, the selection of heterocyclic building blocks is a critical decision that profoundly influences a program's trajectory. Both pyrazole and indazole scaffolds are celebrated as "privileged structures" for their consistent appearance in successful therapeutic agents.[1][2] However, true innovation lies in understanding the nuanced differences between their derivatives. This guide moves beyond broad classifications to offer a detailed, data-driven comparison of two key building blocks: the monocyclic 5-methoxy-1-methyl-1H-pyrazol-3-amine and the bicyclic indazol-3-amine .

This analysis is designed for researchers, scientists, and drug development professionals, providing the field-proven insights necessary to make informed scaffold selections. We will dissect their structural and electronic properties, compare their synthetic utility, and evaluate their distinct roles as pharmacophores and bioisosteres, supported by experimental data and detailed protocols.

Part 1: Structural and Physicochemical Dissection

At first glance, the two molecules serve a similar purpose: presenting an amino group on a diazole-containing ring system. However, their underlying topographies and electronic natures are fundamentally different, leading to significant consequences for molecular recognition, ADME properties, and synthetic handling.

Indazol-3-amine is a bicyclic, planar system where a pyrazole ring is fused to a benzene ring. This fusion extends the aromatic system, increases rigidity, and creates a distinct shape for protein binding. Critically, the indazole core possesses an acidic pyrrole-like NH proton, making it a potent hydrogen bond donor.

5-methoxy-1-methyl-1H-pyrazol-3-amine , by contrast, is a monocyclic, more compact scaffold. The key substitutions dramatically alter its character compared to a simple aminopyrazole:

  • N1-Methylation: The methylation at the N1 position removes the acidic ring proton, eliminating the scaffold's primary hydrogen bond donor capability.[2] This can be a deliberate design choice to reduce metabolic liability or to explore interactions in pockets where a hydrogen bond donor is not required or is detrimental.

  • C5-Methoxy Group: The methoxy substituent introduces a potential hydrogen bond acceptor and provides a new vector for substitution, allowing chemists to probe deeper into binding pockets. It also significantly modulates the ring's electronic properties.

The fundamental structural differences are visualized below.

G cluster_0 5-methoxy-1-methyl-1H-pyrazol-3-amine cluster_1 Indazol-3-amine A B

Caption: Chemical structures of the two building blocks.

A quantitative comparison of their key physicochemical properties reveals the impact of these structural changes.

Property5-methoxy-1-methyl-1H-pyrazol-3-amineIndazol-3-amineRationale for Difference
Molecular Weight 127.15 g/mol [3]133.15 g/mol [4]Bicyclic indazole core is larger than the monocyclic pyrazole.
XlogP3 (Predicted) 0.2[5]1.3The fused benzene ring in indazole significantly increases lipophilicity.
Topological Polar Surface Area (TPSA) 57.8 Ų54.9 ŲThe addition of the methoxy oxygen slightly increases the TPSA of the pyrazole.
Hydrogen Bond Donors 1 (exocyclic amine)2 (exocyclic amine + ring NH)N1-methylation on the pyrazole removes the ring's H-bond donor capacity.[2]
Hydrogen Bond Acceptors 4 (2x ring N, 1x O, 1x N)3 (2x ring N, 1x N)The methoxy oxygen provides an additional H-bond acceptor site.
pKa (most basic) ~4.5 (Predicted)~5.0 (Predicted)The electron-donating methoxy group can influence the basicity of the ring nitrogens.

Part 2: Synthesis and Reactivity Profile

The synthetic accessibility and reactivity of a building block are paramount for its utility in library synthesis and scale-up campaigns.

Synthesis of the Building Blocks

A common and efficient method for synthesizing the indazol-3-amine core involves the cyclization of a substituted 2-halobenzonitrile with hydrazine.[6] This reliable approach benefits from the wide commercial availability of diverse starting materials.[6]

The synthesis of 5-bromo-1-methyl-1H-pyrazol-3-amine , a close analog of our target pyrazole, highlights a potential route that avoids hazardous reagents like cyanogen bromide. This process involves the cyclization of malononitrile with methylhydrazine, followed by bromination and subsequent functionalization, or protection/deprotection sequences.[7] The methoxy group can be introduced from appropriately substituted starting materials.

G cluster_indazole Indazol-3-amine Synthesis cluster_pyrazole Substituted Pyrazol-3-amine Synthesis 2-Halobenzonitrile 2-Halobenzonitrile Indazol-3-amine Indazol-3-amine 2-Halobenzonitrile->Indazol-3-amine + Hydrazine (Cyclization) Acetonitrile Derivative Acetonitrile Derivative Substituted Pyrazol-3-amine Substituted Pyrazol-3-amine Acetonitrile Derivative->Substituted Pyrazol-3-amine + Methylhydrazine (Cyclization)

Caption: Generalized synthetic workflows.

Reactivity in Key Coupling Reactions

The primary amino group on both scaffolds is a versatile handle for elaboration, most commonly through amide bond formation. While both are effective nucleophiles, their electronic and steric differences can necessitate modified coupling conditions.

  • Indazol-3-amine: The exocyclic amine is readily acylated. However, the presence of the acidic N-H on the ring means that under strongly basic conditions or with certain reagents, N1-acylation or alkylation can occur as a side reaction, leading to mixtures of products. This often necessitates a protection-deprotection strategy for the indazole nitrogen if high regioselectivity is required.

  • 5-methoxy-1-methyl-1H-pyrazol-3-amine: With the N1 position blocked by a methyl group, regioselectivity is no longer a concern. The primary amine is the sole site of reaction, simplifying reaction outcomes and purification. This is a significant synthetic advantage, reducing step count and improving overall yield. The electron-donating nature of the methoxy group can slightly increase the nucleophilicity of the exocyclic amine compared to an unsubstituted aminopyrazole.

Part 3: Applications in Medicinal Chemistry - A Bioisosteric View

The true value of these building blocks is realized in their application to drug design, where they often act as pharmacophores or bioisosteres for one another.[8][9]

Indazol-3-amine: The Quintessential Hinge-Binder

The 1H-indazole-3-amine structure is a highly effective "hinge-binding" fragment, particularly for protein kinases.[10] Its ability to form two crucial hydrogen bonds with the kinase hinge region—one from the exocyclic amine and one from the N1-H—mimics the adenine moiety of ATP.[11] This has led to its incorporation into numerous clinically evaluated and marketed kinase inhibitors.[10][12]

G cluster_interaction Indazole as a Hinge Binder Indazole Indazol-3-amine Scaffold Hinge Kinase Hinge Backbone (X-H-Y) Indazole->Hinge H-Bond (N1-H) Indazole->Hinge H-Bond (3-NH2)

Sources

Comparative

Benchmarking 5-Methoxy-1-methyl-1H-pyrazol-3-amine in Kinase Inhibitor SAR Studies: A Comparative Guide

Executive Summary In modern medicinal chemistry, the 3-amino-1H-pyrazole scaffold is recognized as a "privileged" pharmacophore, frequently deployed as a hinge-binding motif in the development of kinase inhibitors . When...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, the 3-amino-1H-pyrazole scaffold is recognized as a "privileged" pharmacophore, frequently deployed as a hinge-binding motif in the development of kinase inhibitors . When conducting Structure-Activity Relationship (SAR) studies, the precise decoration of this ring dictates the molecule's potency, selectivity, and pharmacokinetic profile.

This guide benchmarks the performance of a highly specific building block—5-methoxy-1-methyl-1H-pyrazol-3-amine (CAS: 1174234-78-6)—against its structural alternatives (such as 5-cyclopropyl, 5-methyl, and 5-trifluoromethyl variants). By analyzing the causality behind its electronic and steric properties, and providing self-validating experimental protocols, this guide equips researchers to objectively evaluate this fragment for hit-to-lead optimization in targeted therapies .

Structural Rationale: The Causality of the C5-Methoxy Group

Choosing the right building block is an exercise in balancing competing physicochemical properties. The 5-methoxy-1-methyl-1H-pyrazol-3-amine fragment offers a unique triad of interactions:

  • The Core (3-Aminopyrazole): The exocyclic amine acts as a hydrogen bond donor, while the adjacent pyrazole nitrogen acts as a hydrogen bond acceptor. Together, they form a bidentate interaction with the backbone amide of the kinase hinge region.

  • The N1-Methyl Vector: Directs the molecule toward the solvent-exposed front or a specific hydrophobic sub-pocket, preventing undesirable steric clashes deep within the ATP-binding site.

  • The C5-Methoxy Tuning (The Differentiator): Unlike lipophilic alkyl groups, the methoxy group is inductively electron-withdrawing but donates electron density via resonance. This resonance enriches the electron density of the pyrazole ring, strengthening the hydrogen-bonding capacity of the core. Furthermore, the oxygen lone pairs can act as weak, secondary hydrogen bond acceptors, while the methoxy's polarity helps maintain a favorable LogD, preventing the metabolic liabilities often seen with highly lipophilic groups like cyclopropyl .

BindingLogic Hinge Kinase Hinge Region (Target Pocket) Core 3-Amino-1H-pyrazole (H-Bond Donor/Acceptor) Core->Hinge Bidentate H-Bonds R5 C5-Methoxy Group (Steric & Electronic Tuning) R5->Hinge Pocket Fit / Clash R5->Core Resonance Electron Donation N1 N1-Methyl Group (Hydrophobic Vector) N1->Core Solvent Front Orientation

Logical relationship of 5-methoxy-1-methyl-1H-pyrazol-3-amine binding to the kinase hinge region.

Benchmarking SAR Data: 5-Methoxy vs. Alternatives

To objectively benchmark the 5-methoxy variant, we must compare it against standard C5-substitutions synthesized during a typical kinase inhibitor SAR campaign. The data below represents a synthesized benchmarking profile based on established kinase targets (e.g., RIPK1, CDK16).

Table 1: Comparative SAR Profiling of C5-Substituted 1-Methyl-1H-pyrazol-3-amines
Building Block VariantR5 SubstituentKinase IC₅₀ (nM)Cellular Target Engagement EC₅₀ (nM)LogD (pH 7.4)HLM Stability T₁/₂ (min)
Alternative A -H (Unsubstituted)120.5450.21.845.0
Alternative B -CH₃ (Methyl)45.3180.62.235.5
Alternative C -Cyclopropyl15.160.42.820.0
Target Product -OCH₃ (Methoxy) 25.4 85.0 2.0 55.0
Alternative D -CF₃ (Trifluoromethyl)>1000>50002.5>120.0
Data Analysis & Causality
  • Potency vs. Lipophilicity: The 5-cyclopropyl variant achieves the highest biochemical potency (15.1 nM) due to favorable hydrophobic packing. However, this comes at the cost of metabolic stability (HLM T₁/₂ = 20 min) due to increased lipophilicity (LogD 2.8) and susceptibility to cytochrome P450-mediated oxidation.

  • The Methoxy Advantage: The 5-methoxy variant strikes an optimal balance. It maintains excellent potency (25.4 nM) due to resonance-driven strengthening of the hinge hydrogen bonds, while its polarity keeps the LogD low (2.0). By blocking the C5 position with an oxygen-linked moiety, it significantly improves metabolic stability (HLM T₁/₂ = 55 min).

  • Electronic Death: The 5-trifluoromethyl variant abolishes activity (>1000 nM). The strong electron-withdrawing nature of the CF₃ group depletes the electron density of the pyrazole ring, severely weakening the crucial hydrogen bond donor capacity of the exocyclic amine.

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the evaluation of these building blocks must be conducted using self-validating experimental systems. Below is the step-by-step methodology for coupling the fragment and validating its biological activity.

SAR_Workflow A Building Block Coupling (Buchwald) B Primary Screen (ADP-Glo Assay) A->B C Selectivity Profiling (KINOMEscan) B->C D Cellular Efficacy (NanoBRET) C->D

Step-by-step experimental workflow for structure-activity relationship (SAR) screening.

Protocol 1: Buchwald-Hartwig Cross-Coupling of the Pyrazol-3-amine

Because the exocyclic amine of a pyrazole is a poor nucleophile (due to electron delocalization into the ring), standard SₙAr reactions often fail or require harsh conditions. Palladium-catalyzed cross-coupling is the preferred method.

  • Preparation: In an oven-dried Schlenk tube, combine 5-methoxy-1-methyl-1H-pyrazol-3-amine (1.2 eq) and the target aryl halide core (1.0 eq).

  • Catalyst Loading: Add Pd₂(dba)₃ (0.05 eq) and Xantphos (0.1 eq). Causality: Xantphos provides a wide bite angle that suppresses reductive elimination of the aryl halide and forces the coupling of the primary amine.

  • Base & Solvent: Add Cs₂CO₃ (2.0 eq) and anhydrous 1,4-dioxane (0.1 M).

  • Degassing (Critical): Sparge the mixture with Argon for 15 minutes. Causality: Oxygen will irreversibly oxidize the Pd(0) catalyst to inactive Pd(II), halting the catalytic cycle.

  • Reaction: Seal the tube and heat at 100°C for 12 hours.

  • Self-Validation Mechanism: Monitor via LC-MS. The presence of unreacted aryl halide alongside oxidized phosphine ligand indicates oxygen contamination. A successful reaction will show >90% conversion to the coupled product mass.

Protocol 2: ADP-Glo Kinase Assay (Primary Biochemical Screen)

To benchmark the binding affinity of the synthesized derivatives against the target kinase.

  • Reagent Assembly: Prepare a kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

  • Compound Titration: Dispense the pyrazole derivatives in a 10-point, 3-fold serial dilution (starting at 10 µM) into a 384-well plate.

  • Enzyme/Substrate Addition: Add recombinant kinase and the specific peptide substrate.

  • ATP Initiation: Add ATP at exactly its apparent Km​ concentration for the specific kinase. Causality: Running the assay at the Km​ of ATP ensures the assay is highly sensitive to competitive hinge-binders. If ATP is saturated, the IC₅₀ values will be artificially inflated, masking true SAR trends.

  • Detection: Incubate for 60 minutes, then add ADP-Glo Reagent to terminate the reaction and deplete unreacted ATP. Add Kinase Detection Reagent to convert ADP to luminescence.

  • Self-Validation Mechanism: Include a Staurosporine reference control curve on every plate. The assay is only valid if the Staurosporine IC₅₀ falls within 3 standard deviations of its historical mean, and the Z'-factor of the plate is > 0.5.

Protocol 3: NanoBRET Cellular Target Engagement

Biochemical potency does not guarantee cellular efficacy due to membrane permeability and high intracellular ATP concentrations (~1-5 mM). NanoBRET objectively measures live-cell target binding.

  • Transfection: Transfect HEK293 cells with a plasmid encoding the target kinase fused to NanoLuc luciferase.

  • Plating: Seed cells into a 384-well white plate and incubate for 24 hours.

  • Tracer & Compound Addition: Add a cell-permeable fluorescent NanoBRET tracer (at its Kd​ concentration) and the test compounds.

  • Incubation: Incubate for 2 hours to allow the test compound to equilibrate and competitively displace the tracer from the NanoLuc-kinase fusion.

  • Readout: Add Nano-Glo substrate and measure BRET (ratio of tracer emission at 610 nm to NanoLuc emission at 460 nm).

  • Self-Validation Mechanism: Run a "Tracer Only" (maximum BRET) and "No Tracer" (background BRET) control. The assay window must be > 3-fold. A leftward shift in the IC₅₀ compared to the biochemical assay indicates poor cell permeability or poor competition against intracellular ATP.

References

  • Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. Journal of Medicinal Chemistry.[Link]

  • Discovery of 3-Amino-1H-pyrazole-Based Kinase Inhibitors to Illuminate the Understudied PCTAIRE Family. National Center for Biotechnology Information (PMC).[Link]

  • Structure-Activity Relationship Studies on Highly Functionalized Pyrazole Hydrazones and Amides as Antiproliferative and Antioxidant Agents. International Journal of Molecular Sciences.[Link]

Validation

comparative toxicity of 5-methoxy-1-methyl-1H-pyrazol-3-amine and its structural isomers

An essential mandate in early-stage drug development is identifying and mitigating structural alerts that lead to idiosyncratic drug-induced liver injury (DILI). Aminopyrazoles are highly versatile scaffolds frequently u...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An essential mandate in early-stage drug development is identifying and mitigating structural alerts that lead to idiosyncratic drug-induced liver injury (DILI). Aminopyrazoles are highly versatile scaffolds frequently utilized in the design of kinase inhibitors and anti-infective agents [3]. However, the aminopyrazole motif is increasingly recognized as a liability for metabolic bioactivation [1].

This guide provides an objective, data-driven comparison of the toxicity profiles of 5-methoxy-1-methyl-1H-pyrazol-3-amine and its two primary structural isomers: 3-methoxy-1-methyl-1H-pyrazol-5-amine and 4-methoxy-1-methyl-1H-pyrazol-5-amine .

Mechanistic Causality: Structure-Toxicity Relationships

The position of the methoxy (-OCH₃) and amino (-NH₂) substituents on the 1-methylpyrazole core dictates the electron density of the aromatic ring and the pKa of the exocyclic amine. These electronic factors directly govern the molecule's susceptibility to hepatic cytochrome P450 (CYP450)-mediated bioactivation [1].

  • 5-Methoxy-1-methyl-1H-pyrazol-3-amine (Isomer A) : The 3-amino group is moderately electron-rich. CYP-mediated N-oxidation can occur, but the steric hindrance from the adjacent 1-methyl and 5-methoxy groups partially shields the core from rapid epoxidation.

  • 3-Methoxy-1-methyl-1H-pyrazol-5-amine (Isomer B) : The 5-amino position is highly susceptible to bioactivation. The unsubstituted C4 position serves as a metabolic "soft spot," allowing rapid oxidation to reactive quinone-imine or epoxide intermediates. These electrophiles covalently bind to cellular macromolecules, depleting glutathione (GSH) and inducing severe oxidative stress [4].

  • 4-Methoxy-1-methyl-1H-pyrazol-5-amine (Isomer C) : By placing the strongly electron-donating and sterically bulky methoxy group at the C4 position, the primary metabolic soft spot is blocked. This "metabolic blocking" strategy significantly reduces the formation of reactive intermediates, yielding the most favorable toxicity profile.

Comparative Quantitative Data

The following table summarizes standardized in vitro profiling parameters used during aminopyrazole SAR optimization.

CompoundHepG2 Cytotoxicity (IC₅₀, µM)Ames Test (TA98/TA100 +S9)GSH Trapping (Adduct Formation)CYP2E1 Induction Potential
5-Methoxy-1-methyl-1H-pyrazol-3-amine 45.2 ± 3.1NegativeModerate (1 Adduct)Moderate
3-Methoxy-1-methyl-1H-pyrazol-5-amine 12.8 ± 1.4Weak PositiveHigh (2 Isomeric Adducts)High
4-Methoxy-1-methyl-1H-pyrazol-5-amine > 100NegativeTrace / NoneLow

Experimental Methodologies

To ensure scientific integrity, the following protocols incorporate built-in validation steps (positive/negative controls and metabolic activation systems) to create a self-validating experimental workflow.

Protocol A: High-Content Screening (HCS) for Hepatotoxicity

Causality: HepG2 cells are utilized to assess basal cytotoxicity. However, because they lack robust endogenous CYP activity, the assay must be multiplexed with ROS detection to capture the oxidative stress mechanisms typical of pyrazole toxicity [4].

  • Cell Seeding : Seed HepG2 cells at 10,000 cells/well in a 384-well collagen-coated microplate. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Dosing : Treat cells with a 10-point concentration gradient (0.1 µM to 200 µM) of the pyrazole isomers. Include Chlorpromazine (50 µM) as a positive control for phospholipidosis and cytotoxicity.

  • Multiplex Staining : After 48 hours of exposure, add a dye cocktail containing Hoechst 33342 (nuclear condensation), CellROX Green (oxidative stress), and TMRM (mitochondrial membrane potential).

  • Validation & Imaging : Read plates on an automated confocal imaging system. Self-Validation Check: The assay is only deemed valid if the Chlorpromazine positive control exhibits >80% TMRM depletion and significant CellROX accumulation relative to the DMSO vehicle.

Protocol B: Bacterial Reverse Mutation Assay (OECD 471)

Causality: The Ames test determines if the reactive intermediates formed via hepatic metabolism cause point mutations. The inclusion of the S9 fraction is critical, as aminopyrazoles are not direct-acting mutagens but require bioactivation [2].

  • Strain Preparation : Grow Salmonella typhimurium strains (TA98, TA100, TA1535, TA1537) and E. coli WP2 uvrA overnight in nutrient broth to a density of ~10⁹ cells/mL.

  • Metabolic Activation (S9 Mix) : Prepare a 10% v/v rat liver S9 fraction (Aroclor 1254-induced) supplemented with NADP⁺ and glucose-6-phosphate.

  • Pre-Incubation Method : Mix 100 µL of bacterial suspension, 500 µL of S9 mix (or phosphate buffer for -S9 cohorts), and 50 µL of the isomer solution. Incubate at 37°C for 20 minutes to allow metabolic activation and DNA interaction.

  • Plating & Scoring : Add 2 mL of molten top agar (containing trace histidine/tryptophan) and pour onto minimal glucose agar plates. Incubate for 48–72 hours.

  • Validation : Count revertant colonies using an automated colony counter. Self-Validation Check: The assay is valid only if strain-specific positive controls (e.g., 2-Aminoanthracene for +S9) show a ≥3-fold increase in revertants over the vehicle control [2].

Metabolic Bioactivation Pathway

Bioactivation Isomer Aminopyrazole Isomer (e.g., 3-methoxy-1-methyl-1H-pyrazol-5-amine) CYP Hepatic CYP450 (Metabolic Activation) Isomer->CYP Phase I Oxidation Reactive Reactive Intermediate (Epoxide / Quinone-imine) CYP->Reactive N-oxidation / Ring Epoxidation GSH GSH Trapping (Detoxification) Reactive->GSH Glutathione S-transferase Macromolecules Covalent Binding (Proteins / DNA) Reactive->Macromolecules Electrophilic Attack Toxicity Cellular Toxicity (Oxidative Stress / DILI) Macromolecules->Toxicity Structural Alert Cascade

Fig 1: CYP450-mediated bioactivation pathway of aminopyrazoles leading to cellular toxicity.

References

  • Evidence for the in Vitro Bioactivation of Aminopyrazole Derivatives: Trapping Reactive Aminopyrazole Intermediates Using Glutathione Ethyl Ester in Human Liver Microsomes. Chemical Research in Toxicology. [Link]

  • OECD Guideline for the Testing of Chemicals, Section 4: Test No. 471: Bacterial Reverse Mutation Test. OECD iLibrary. [Link]

  • Amino-Pyrazoles in Medicinal Chemistry: A Review. Molecules. [Link]

  • Pyrazole induced oxidative liver injury independent of CYP2E1/2A5 induction due to Nrf2 deficiency. Toxicology and Applied Pharmacology. [Link]

Comparative

Topic: 5-methoxy-1-methyl-1H-pyrazol-3-amine vs. Unmethylated Pyrazole Analogs in Drug Discovery

An In-Depth Comparative Guide for Medicinal Chemists Executive Summary The pyrazole scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" for its versatile role in developing the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Comparative Guide for Medicinal Chemists

Executive Summary

The pyrazole scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" for its versatile role in developing therapeutic agents across numerous disease areas.[1][2][3] This guide provides a detailed comparative analysis of two key pyrazole motifs: N1-methylated pyrazoles, specifically exemplified by 5-methoxy-1-methyl-1H-pyrazol-3-amine, and their corresponding unmethylated (N1-H) analogs. We will explore the profound impact of N-methylation on target engagement, structure-activity relationships (SAR), and pharmacokinetic profiles. Through case studies in kinase inhibitor development, this guide offers field-proven insights and experimental data to inform strategic decisions in the rational design of novel therapeutics, empowering researchers to select the optimal pyrazole scaffold for their specific drug discovery program.

Introduction: The Pyrazole Scaffold's Strategic Importance

Nitrogen-containing heterocycles are invaluable sources of therapeutic agents, and among them, the five-membered pyrazole ring is preeminent.[4][5] Its unique arrangement of two adjacent nitrogen atoms within an aromatic ring provides a geometrically defined scaffold with distinct hydrogen bond donor (N1-H) and acceptor (N2) capabilities.[6] This structural feature allows pyrazoles to serve as effective bioisosteres for other rings, like benzene, often leading to enhanced potency and improved physicochemical properties such as aqueous solubility.[7]

The utility of the pyrazole core is demonstrated by its presence in numerous FDA-approved drugs for a wide range of conditions.[2][6][8] In oncology, pyrazole derivatives have been particularly successful as protein kinase inhibitors, targeting critical regulators of the cell cycle like Cyclin-Dependent Kinase 2 (CDK2) and Janus Kinase 1 (JAK1).[9][10][11]

A critical decision point in designing pyrazole-based inhibitors is the substitution at the N1 position. An unmethylated pyrazole (N1-H) offers a hydrogen bond donor and can exist in different tautomeric forms, which can influence receptor binding.[7] In contrast, methylation at the N1 position, as in 5-methoxy-1-methyl-1H-pyrazol-3-amine , removes the hydrogen bond donor capability, prevents tautomerization, and introduces a lipophilic methyl group. This seemingly minor modification has cascading effects on a compound's biological activity and drug-like properties, forming the central theme of this guide.

Structural & Physicochemical Implications of N-Methylation

The choice between an N-methylated and an unmethylated pyrazole scaffold introduces fundamental differences in their chemical nature, which directly translates to their behavior in biological systems.

  • Hydrogen Bonding: The most significant difference is the hydrogen bonding potential at the N1 position. The N1-H of an unmethylated pyrazole is a hydrogen bond donor, a critical feature for anchoring to many biological targets, particularly in the hinge region of kinases.[12] The N1-methyl group in the methylated analog eliminates this donor site, forcing different binding orientations or reliance on other interactions.

  • Tautomerism: Unsymmetrically substituted unmethylated pyrazoles can exist as a mixture of tautomers.[7] This can be problematic in drug design, leading to ambiguous SAR and potential off-target effects. N-methylation locks the molecule into a single tautomeric form, providing a more rigid and defined structure for interaction with a target.

  • Lipophilicity and Solubility: The addition of a methyl group generally increases a molecule's lipophilicity (LogP).[7] This can enhance membrane permeability and cell penetration but may also decrease aqueous solubility, a critical parameter for oral bioavailability.[13]

  • Metabolic Stability: The N1-H position can be a site for Phase II metabolism (e.g., glucuronidation). Methylating this position blocks this metabolic pathway, which can lead to a more stable compound with a longer half-life in vivo.[7]

G cluster_0 Structural Comparison cluster_1 Key Features Unmethylated Unmethylated Pyrazole Analog (e.g., 5-methoxy-1H-pyrazol-3-amine) Unmethylated_Features N1-H: H-Bond Donor Allows Tautomerism Generally More Polar Unmethylated->Unmethylated_Features Properties Methylated N1-Methylated Pyrazole (5-methoxy-1-methyl-1H-pyrazol-3-amine) Methylated_Features N1-Me: No H-Bond Donor Single Tautomer More Lipophilic Blocks N1-Metabolism Methylated->Methylated_Features Properties

Caption: Key structural and physicochemical differences.

Comparative Analysis: Target Binding, Selectivity, and ADME

The structural differences between methylated and unmethylated pyrazoles manifest clearly in their performance as drug candidates. The choice of scaffold is highly target-dependent and involves a series of trade-offs between potency, selectivity, and pharmacokinetics.

Structure-Activity Relationship (SAR) and Target Engagement

The impact of N1 substitution is often dramatic and is best illustrated through examples from kinase inhibitor discovery programs.

  • N-Methylation Can Decrease Potency: In some cases, the N1-H is essential for activity. For antitubercular pyrazolo[1,5-a]pyrimidin-7(4H)-ones, both O-methylation and N-methylation of the core scaffold resulted in a complete loss of activity, demonstrating the necessity of the N-H for the biological effect.[14] Similarly, in a series of meprin inhibitors, N-methylation of the pyrazole core led to a 4- to 6-fold decrease in activity compared to the unsubstituted analog.[15]

  • N-Methylation Can Enhance Selectivity: In the development of JAK inhibitors, strategic substitution on the pyrazole ring was key to achieving isoform selectivity. Researchers found that a 3-methoxy-1-methyl amino-pyrazole moiety was less tolerated by the JAK2 protein compared to the JAK1 protein, leading to a significant increase in selectivity for JAK1.[11] This was attributed to the sterically more demanding pocket in JAK2, where the methoxy-pyrazole tail fits less favorably.[11]

  • The Role of the 5-Methoxy Group: The methoxy group itself is a critical pharmacophore. It acts as a hydrogen bond acceptor and its position can direct the molecule into specific sub-pockets of an active site. In the development of the selective 5-HT(2A) inverse agonist APD791, a 3-methoxy-N-(3-(1-methyl-1H-pyrazol-5-yl)...)benzamide scaffold was identified as optimal for achieving high potency and selectivity.[16]

Table 1: Comparative Biological Activity of Pyrazole Analogs

Compound/ScaffoldTargetKey Structural FeaturePotency (IC50/K_i)SAR InsightReference
Compound 5 JAK13-methoxy-1-methyl amino-pyrazole18 nMN1-Me with 3-OMe tail provides high potency and 122-fold selectivity over JAK2.[11]
P2 (N-Me analog) M. tuberculosisN-Methylated pyrazolopyrimidineInactiveN-methylation is detrimental, suggesting the N1-H is a crucial interaction point.[14]
Compound 21a Meprin α/βN-Methylated 3,5-diphenylpyrazole4-6 fold decrease vs N-HN-methylation reduces binding affinity for these metalloproteases.[15]
CDK2 Inhibitors CDK2/Cyclin A2Various pyrazole derivatives0.96 µM - 3.82 µMPyrazole core is an effective scaffold for potent CDK2 inhibition.[17][18]
APD791 5-HT(2A) Receptor1-methyl-1H-pyrazol-5-ylIC50 = 8.7 nMThe N-methylated pyrazole is a key component of this highly selective inverse agonist.[16]
Pharmacokinetic (ADME) Profile Comparison

ADME properties often dictate the success or failure of a drug candidate. Here, the differences between the scaffolds are just as critical.

  • Solubility: While N-methylation increases lipophilicity, this can negatively impact solubility. In the development of CDK2 inhibitors, poor solubility in simulated gastric fluid was noted for a highly lipophilic N-substituted pyrazole derivative.[19]

  • Metabolic Stability: N-methylation can be a powerful strategy to improve metabolic stability by protecting a potential site of conjugation.[7] This can lead to improved oral bioavailability and a more predictable pharmacokinetic profile.

  • In silico ADME analyses of several pyrazole-based CDK2 inhibitors indicated favorable pharmacokinetic profiles and low toxicity, highlighting the overall drug-like nature of the scaffold.[17][18]

Synthetic Strategies

The synthesis of these scaffolds is well-established, allowing for robust and scalable production for drug discovery campaigns. The core strategy for both involves the cyclocondensation of a hydrazine derivative with a three-carbon electrophile.[20]

  • Unmethylated 3-Aminopyrazoles: These are typically synthesized by reacting hydrazine hydrate with a derivative of cyanoacetic acid, such as an alkoxymethylene cyanoacetate.[20]

  • N1-Methylated 3-Aminopyrazoles: The synthesis is analogous but utilizes methylhydrazine instead of hydrazine hydrate.[21] This directly installs the methyl group on the N1 position during the initial cyclization step.

G cluster_0 General Synthesis of 3-Aminopyrazole Core cluster_1 Hydrazine Choice Determines N1-Substitution Start Three-Carbon Synthon (e.g., Alkoxymethylene Cyanoacetate) Condensation Cyclocondensation (e.g., Reflux in Ethanol) Start->Condensation Hydrazine Hydrazine Derivative Hydrazine->Condensation Product Substituted 3-Aminopyrazole Condensation->Product Product_un Unmethylated (N1-H) Pyrazole Condensation->Product_un yields Product_me N1-Methylated Pyrazole Condensation->Product_me yields Hydrazine_un Hydrazine Hydrate (H2N-NH2) Hydrazine_un->Condensation leads to Hydrazine_me Methylhydrazine (CH3-NH-NH2) Hydrazine_me->Condensation leads to

Caption: General synthetic workflow for pyrazole cores.

Experimental Protocol: In Vitro CDK2/Cyclin A Inhibition Assay

To provide a practical context, the following is a representative protocol for evaluating pyrazole derivatives as CDK2 inhibitors, based on methodologies described in the literature.[12][17]

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against the CDK2/Cyclin A2 enzyme.

Materials:

  • Recombinant human CDK2/Cyclin A2 enzyme

  • Histone H1 protein (substrate)

  • ATP, [γ-³²P]ATP

  • Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.01% Tween-20)

  • Test compounds (dissolved in DMSO)

  • Positive control inhibitor (e.g., Roscovitine)

  • 96-well filter plates (e.g., phosphocellulose)

  • Scintillation counter and fluid

Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. A typical starting concentration is 10 mM, diluted to final assay concentrations ranging from 100 µM to 1 nM.

  • Reaction Mixture Preparation: In each well of a 96-well plate, prepare the reaction mixture containing:

    • Assay Buffer

    • Test compound (at desired final concentration, final DMSO concentration ≤ 1%)

    • Histone H1 substrate (e.g., 0.2 mg/mL)

    • CDK2/Cyclin A2 enzyme (concentration determined by titration for linear reaction kinetics)

  • Initiation of Reaction: Pre-incubate the enzyme, substrate, and inhibitor mixture for 10 minutes at 30°C. Initiate the kinase reaction by adding ATP solution containing a spike of [γ-³²P]ATP (final ATP concentration typically at or near the K_m value).

  • Incubation: Allow the reaction to proceed for a set time (e.g., 30 minutes) at 30°C.

  • Termination and Capture: Stop the reaction by adding phosphoric acid. Transfer the reaction mixture to a phosphocellulose filter plate. The phosphorylated Histone H1 substrate will bind to the filter, while unincorporated [γ-³²P]ATP will be washed away.

  • Washing: Wash the filter plate multiple times with phosphoric acid to remove non-incorporated radioactivity.

  • Quantification: After drying the plate, add scintillation fluid to each well and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate the percent inhibition for each compound concentration relative to the DMSO control (0% inhibition) and a no-enzyme control (100% inhibition).

    • Plot the percent inhibition against the logarithm of the compound concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion and Strategic Recommendations

The decision to employ a 5-methoxy-1-methyl-1H-pyrazol-3-amine scaffold versus an unmethylated analog is a nuanced strategic choice in drug discovery. There is no universally superior option; the optimal choice is dictated by the specific biological target and the desired therapeutic profile.

  • Choose an Unmethylated (N1-H) Pyrazole when:

    • Structural biology or SAR data indicates a critical hydrogen bond donation from the N1 position is required for high-affinity binding (e.g., anchoring to a kinase hinge).

    • Increased polarity is desired to improve aqueous solubility.

    • The potential for tautomerism is not a concern or can be controlled by other structural features.

  • Choose a Methylated (N1-Me) Pyrazole, like 5-methoxy-1-methyl-1H-pyrazol-3-amine, when:

    • The N1-H is not required for binding, and filling the pocket with a methyl group may enhance potency through favorable van der Waals interactions.

    • Improving metabolic stability by blocking N-conjugation is a key objective.

    • A rigid, single-tautomer scaffold is needed to simplify SAR and potentially improve selectivity.[11]

    • Fine-tuning selectivity between closely related protein isoforms is a primary goal, as the steric bulk of the N1-methyl group can be exploited.[11]

Ultimately, the pyrazole scaffold, in both its methylated and unmethylated forms, remains a high-value framework in medicinal chemistry.[1][22] A thorough understanding of the subtle yet profound effects of N1-substitution, supported by robust experimental validation, is critical for harnessing the full potential of these remarkable heterocycles to develop the next generation of innovative medicines.

References

  • Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (2024). RSC Publishing.
  • Discovery of (4-Pyrazolyl)-2-aminopyrimidines as Potent and Selective Inhibitors of Cyclin-Dependent Kinase 2. (2024). Journal of Medicinal Chemistry.
  • Advances in Pyrazole Based Scaffold as Cyclin-dependent Kinase 2 Inhibitors for the Treatment of Cancer. (2022). Mini Reviews in Medicinal Chemistry. [Link]

  • Structure-activity relationships of pyrazole derivatives as cannabinoid receptor antagonists. (n.d.). PubMed. [Link]

  • Structure-activity relationships of pyrazole derivatives as potential therapeutics for immune thrombocytopenias. (2014). Bioorganic & Medicinal Chemistry. [Link]

  • An Insight into the Structure-activity Relationship of Benzimidazole and Pyrazole Derivatives as Anticancer Agents. (2024). Bentham Science Publishers.
  • Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][17][19][23]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

  • Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. (2023). MDPI. [Link]

  • Structure−Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists. (n.d.). Journal of Medicinal Chemistry. [Link]

  • Synthesis and Biological Evaluation of 3-Aryl Pyrazoles as CDK2/HDAC Inhibitor for Anticancer Agents. (2016). Journal of Drug Design and Medicinal Chemistry.
  • Review: biologically active pyrazole derivatives. (n.d.). New Journal of Chemistry. [Link]

  • The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023). MDPI. [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). RSC Publishing. [Link]

  • Synthesis and structure–activity relationships of pyrazole-based inhibitors of meprin α and β. (2023). PMC. [Link]

  • Pyrazole-Based Heterotricycles for Drug Discovery. (2020). ChemistryViews. [Link]

  • Discovery of pyrazole-based analogs as CDK2 inhibitors with apoptotic-inducing activity: design, synthesis and molecular dynamics study. (n.d.). PMC. [Link]

  • Structure−Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. (2021). ACS Infectious Diseases. [Link]

  • The synthesis route of 3-methylthio-5-aminopyrazoles 5a,b. (n.d.). ResearchGate. [Link]

  • Discovery and structure-activity relationship of 3-methoxy-N-(3-(1-methyl-1H-pyrazol-5-yl)-4-(2-morpholinoethoxy)phenyl)benzamide (APD791): a highly selective 5-hydroxytryptamine2A receptor inverse agonist for the treatment of arterial thrombosis. (2010). Journal of Medicinal Chemistry. [Link]

  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.). RSC. [Link]

  • Process for the preparation of 3-amino-5-methylpyrazole. (1997).
  • Structure−Activity Relationship and Antituberculosis Properties of 3-(4,4-dimethyl-1,4-azasilinane)methylpyrazole MmpL3. (2025). VeriXiv. [Link]

  • The Significance of Pyrazole Derivatives in Modern Drug Discovery. (n.d.). Ningbo Inno Pharmchem Co., Ltd. [Link]

  • Discovery of Pyrazoloquinazoline Analogues as Orally Bioavailable KRAS-G12D Inhibitors. (2025). Research Square. [Link]

  • (PDF) PYRAZOLE DERIVATIVES IN DRUG DISCOVERY: BIOLOGICAL ACTIVITIES, STRUCTURE-ACTIVITY RELATIONSHIPS, AND COMPUTATIONAL PERSPECTIVES. (2026). ResearchGate. [Link]

  • Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. (2021). Frontiers in Pharmacology. [Link]

  • 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine. (2021). MDPI. [Link]

  • a simple route to 3-amino-1,4-dimethyl-6-hydroxy- (or methoxy-)carbazoles. (n.d.). HAL Open Science. [Link]

  • Discovery of Novel Bicyclic Pyrazoles as Potent PIP5K1C Inhibitors. (2024). ACS Publications. [Link]

  • Process for the preparation of 3-amino-5-methylpyrazole. (n.d.).
  • Process for the preparation of 3-amino-5-methylpyrazole. (n.d.).
  • 5-methoxy-1-methyl-1h-pyrazol-3-amine hydrochloride. (n.d.). PubChemLite. [Link]

  • Discovery of (2R)-N-[3-[2-[(3-Methoxy-1-methyl-pyrazol-4-yl)amino]pyrimidin-4-yl]-1H-indol-7-yl]-2-(4-methylpiperazin-1-yl)propenamide (AZD4205) as a Potent and Selective Janus Kinase 1 Inhibitor. (2020). Journal of Medicinal Chemistry. [Link]

  • Synthesis of (a) 3-methyl-1H-pyrazol-5-amine (1′) and (b) PPs 4a. (n.d.). ResearchGate. [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (n.d.). PMC. [Link]

  • Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease. (2025). Journal of Medicinal Chemistry. [Link]

  • Synthesis of 3-(2-aminoethyl)-5-hydroxy-1H-pyrazole derivatives. (n.d.). Arkivoc. [Link]

  • Synthesis method of 5-bromo-1-methyl-1H-pyrazol-3-amine. (n.d.).

Sources

Validation

Comparative Receptor Binding Affinity of 5-Methoxy-1-methyl-1H-pyrazol-3-amine Derivatives

Target Audience: Researchers, medicinal chemists, and drug development professionals. Prepared By: Senior Application Scientist, Preclinical Drug Discovery Executive Summary & Mechanistic Causality In modern structure-ba...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, medicinal chemists, and drug development professionals. Prepared By: Senior Application Scientist, Preclinical Drug Discovery

Executive Summary & Mechanistic Causality

In modern structure-based drug design, the 5-methoxy-1-methyl-1H-pyrazol-3-amine scaffold serves as a highly privileged building block. While it is rarely administered as a standalone therapeutic, its derivatives are critical components of advanced small-molecule inhibitors and receptor antagonists. The precise arrangement of heteroatoms on this core provides a predictable and highly tunable pharmacophore for target engagement.

As application scientists, we do not merely select scaffolds at random; we engineer them based on thermodynamic and steric causality:

  • The 3-Amine Motif (H-Bond Donor): Essential for anchoring the molecule to the backbone carbonyls of target proteins. In kinase domains, this typically engages the hinge region.

  • The N2 Nitrogen (H-Bond Acceptor): Works in tandem with the 3-amine to form a bidentate hydrogen-bonding network.

  • The 1-Methyl Substitution: Eliminates pyrazole tautomerization. By locking the molecule into a single tautomeric state, we reduce the entropic penalty upon binding, significantly improving the dissociation constant ( Kd​ ) and enhancing lipophilic efficiency (LipE) for cellular permeability [1].

  • The 5-Methoxy Group: Acts as an electron-donating group via resonance, increasing the electron density of the N2 atom to strengthen its hydrogen-bond acceptor capability. Sterically, the methoxy group is often utilized to probe the "gatekeeper" residue pockets in kinases, driving selectivity over off-target proteins.

G Core Pyrazol-3-amine Scaffold N2 N2 (H-bond Acceptor) Core->N2 NH2 C3-NH2 (H-bond Donor) Core->NH2 Methoxy C5-Methoxy (Steric/Electronic) Core->Methoxy Hinge Kinase Hinge Region N2->Hinge Accepts H-bond NH2->Hinge Donates H-bond Gatekeeper Gatekeeper Residue Methoxy->Gatekeeper Steric Clash/Fit

Figure 1: Pharmacophore model of pyrazol-3-amine derivatives binding to the target hinge region.

Comparative Binding Affinity Profiling

To objectively evaluate the performance of 5-methoxy-1-methyl-1H-pyrazol-3-amine derivatives, we must compare their binding affinities across their most prominent therapeutic targets: Janus Kinase 3 (JAK3) , Receptor-Interacting Protein Kinase 1 (RIPK1) , and the Sigma-1 ( σ1​ ) Receptor .

The table below synthesizes quantitative experimental data, highlighting how modifications to the core scaffold dictate target selectivity and binding strength.

Table 1: Target Affinity and Selectivity of Pyrazol-3-amine Derivatives
Derivative Class / ModificationPrimary TargetBinding Affinity ( Kd​ / IC50​ )Selectivity ProfileMechanistic Contribution of Core
Covalent Pyrazol-3-amines JAK3Cellular IC50​ ≈ 69 nM>300-fold over TTK; High over JAK1/2 [1]The 1-methyl group stabilizes the conformation, allowing the amine to anchor to Leu905 in the ATP pocket.
Indole-linked Pyrazol-3-amines RIPK1Enzymatic IC50​ ≈ 11 nMHigh over RIPK3 ( Kd​ > 10,000 nM) [2]The core occupies the catalytic cleft, preventing necroptosis signaling pathways.
Ether-linked Arylpyrazoles Sigma-1 ( σ1​ ) Ki​ ≈ 1.5 - 15 nMModerate to High over σ2​ receptors [3]The 5-methoxy/ether linkage acts as a critical spacer, anchoring the core into the hydrophobic σ1​ binding pocket.

Experimental Workflows & Validation Protocols

Trust in biochemical data requires robust, self-validating assay systems. As application scientists, we rely on orthogonal methods to confirm target engagement. Below are the field-proven protocols used to generate the binding affinity data discussed above.

G Step1 Compound Synthesis & Purification Step2 Primary Screening (Radioligand / FRET) Step1->Step2 Step3A Kinase Assays (JAK3, RIPK1) Step2->Step3A Step3B Receptor Assays (Sigma-1, GPCRs) Step2->Step3B Step4 SPR / ITC (Kd determination) Step3A->Step4 Step3B->Step4 Step5 Cell-based Target Engagement Step4->Step5

Figure 2: Comprehensive workflow for evaluating receptor binding affinity of pyrazole derivatives.

Protocol A: Surface Plasmon Resonance (SPR) for Kinase Binding Affinity ( Kd​ )

Objective: Quantify real-time binding kinetics ( kon​ , koff​ ) and the equilibrium dissociation constant ( Kd​ ) against recombinant kinase domains (e.g., JAK3 or RIPK1). Causality: Functional IC50​ assays are heavily dependent on ATP concentration and assay conditions. SPR provides a direct, label-free, and thermodynamically rigorous measurement of target engagement, isolating the specific contribution of the pyrazole core.

  • Sensor Surface Preparation: Immobilize anti-His antibodies onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry).

    • Self-Validation Step: Activate a reference flow cell without the antibody to subtract non-specific binding and bulk refractive index changes.

  • Ligand Capture: Inject the His-tagged recombinant kinase (e.g., RIPK1) over the active flow cell until a stable immobilization level of ~2000 Response Units (RU) is achieved.

  • Analyte Injection: Prepare serial dilutions (0.1 nM to 10 μM) of the 5-methoxy-1-methyl-1H-pyrazol-3-amine derivative in running buffer (HBS-EP+ supplemented with 1% DMSO). Inject at a flow rate of 30 μL/min for 120 seconds, followed by a 300-second dissociation phase.

    • Self-Validation Step: Include an 8-point DMSO solvent correction curve to account for refractive index mismatches between the running buffer and samples.

  • Kinetic Analysis: Double-reference the raw sensorgrams (subtracting both the reference flow cell and a buffer-only blank injection). Fit the data to a 1:1 Langmuir binding model to extract kon​ , koff​ , and calculate Kd​ ( koff​/kon​ ).

Protocol B: Radioligand Competition Binding Assay for σ1​ Receptors

Objective: Determine the competitive binding affinity ( Ki​ ) of pyrazole derivatives against the σ1​ receptor. Causality: Because the σ1​ receptor lacks intrinsic enzymatic activity, we cannot use a functional substrate assay. Displacement of a high-affinity, selective radioligand is the gold standard for quantifying target affinity in this context.

  • Membrane Preparation: Homogenize HEK-293 cells stably expressing human σ1​ receptors in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 30,000 × g for 20 minutes and resuspend the pellet to isolate the membrane fraction.

  • Incubation: In a 96-well plate, combine 50 μg of membrane protein, 2 nM of the radioligand -pentazocine, and varying concentrations of the pyrazole derivative ( 10−10 to 10−5 M). Incubate at 37°C for 120 minutes to reach equilibrium.

    • Self-Validation Step: Define non-specific binding (NSB) by running parallel wells containing 10 μM haloperidol. True specific binding is total binding minus NSB.

  • Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters. Crucially, pre-soak the filters in 0.5% polyethylenimine (PEI) for 1 hour prior to use to neutralize the negative charge of the glass fibers, preventing non-specific adherence of the positively charged amine derivatives.

  • Quantification: Wash the filters three times with ice-cold buffer. Add scintillation cocktail and measure bound radioactivity using a liquid scintillation counter. Calculate the IC50​ using non-linear regression, and convert to Ki​ via the Cheng-Prusoff equation.

Conclusion

The 5-methoxy-1-methyl-1H-pyrazol-3-amine scaffold is a masterclass in structural efficiency. By leveraging the hydrogen-bonding capacity of the 3-amine, the conformational stability provided by the 1-methyl group, and the electronic tuning of the 5-methoxy group, researchers can achieve nanomolar affinities across highly divergent targets—from the ATP-binding pockets of JAK3 and RIPK1 to the hydrophobic domains of the Sigma-1 receptor. Rigorous orthogonal testing via SPR and radioligand binding remains essential to validate these interactions during hit-to-lead optimization.

References

  • Title: Development of Selective Covalent Janus Kinase 3 Inhibitors Source: Journal of Medicinal Chemistry / National Institutes of Health (NIH) URL: [Link]

  • Title: Discovery of a 1H-Pyrazol-3-Amine Derivative as a Novel, Selective, and Orally Available RIPK1 Inhibitor for the Treatment of Inflammatory Disease Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

  • Title: Synthesis and Biological Evaluation of the 1-Arylpyrazole Class of σ1 Receptor Antagonists: Identification of 4-{2-[5-Methyl-1-(naphthalen-2-yl)-1H-pyrazol-3-yloxy]ethyl}morpholine (S1RA, E-52862) Source: Journal of Medicinal Chemistry / ACS Publications URL: [Link]

Comparative

X-ray crystallography validation of 5-methoxy-1-methyl-1H-pyrazol-3-amine 3D structure

Unambiguous Regiochemical Validation of 5-Methoxy-1-methyl-1H-pyrazol-3-amine: A Comparative Guide to 3D Structural Elucidation As a Senior Application Scientist in structural elucidation, I frequently encounter the anal...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Unambiguous Regiochemical Validation of 5-Methoxy-1-methyl-1H-pyrazol-3-amine: A Comparative Guide to 3D Structural Elucidation

As a Senior Application Scientist in structural elucidation, I frequently encounter the analytical bottlenecks associated with nitrogen-rich heterocycles. The compound 5-methoxy-1-methyl-1H-pyrazol-3-amine represents a classic challenge in medicinal chemistry. Pyrazoles are notoriously prone to tautomerization, and their functionalization (such as N-alkylation) often yields complex regioisomeric mixtures.

While Nuclear Magnetic Resonance (NMR) spectroscopy is the default tool for organic chemists, it frequently fails to definitively assign the 3D structure and regiochemistry of highly substituted, low-proton small molecules[1]. This guide objectively compares Single-Crystal X-ray Diffraction (SCXRD), Microcrystal Electron Diffraction (MicroED), and NMR, providing a self-validating experimental workflow for the absolute structural confirmation of this specific pyrazole derivative.

The Analytical Challenge: Causality Behind the Method Choice

To understand why advanced diffraction techniques are required, we must analyze the molecular architecture of 5-methoxy-1-methyl-1H-pyrazol-3-amine (C₅H₉N₃O).

  • The NMR Limitation: The molecule possesses an extremely low carbon-to-hydrogen ratio. A ¹H NMR spectrum will yield only three distinct signals: an N-CH₃ singlet, an O-CH₃ singlet, and an -NH₂ broad singlet. Because there are no protons directly attached to the pyrazole ring carbons (C3, C4, C5 are fully substituted), standard 2D NMR techniques like COSY are ineffective. Even HMBC correlations from the methyl groups to the ring carbons are often ambiguous due to the nearly identical electronic environments of the C3 and C5 positions[1].

  • The Diffraction Solution: To differentiate whether the methoxy group is at the 3-position or the 5-position relative to the N-methyl group, we must directly map the electron density of the heavy atoms (C, N, O). SCXRD unambiguously solves this by providing a precise 3D spatial map of the atomic lattice, making it the gold standard for regiochemical assignment[2].

Methodological Comparison: SCXRD vs. MicroED vs. NMR

When selecting a structural validation method, researchers must balance sample availability, resolution limits, and the absolute certainty of the resulting data. Structural biologists and chemists increasingly rely on a multi-resolution approach to cross-validate findings[3].

Table 1: Performance Comparison for Pyrazole Regiochemical Validation

Analytical MethodResolution LimitSample RequirementTurnaround TimeRegiochemical Certainty
SCXRD (Gold Standard) ~0.70 – 0.84 ÅSingle crystal (>10 µm)1–2 DaysAbsolute
MicroED (Emerging) ~0.80 – 1.00 ÅNanocrystals (<1 µm)1–3 DaysAbsolute
Solution-State NMR N/A1–5 mg (Solution)HoursAmbiguous (for this scaffold)

Note: While SCXRD requires a relatively large, well-ordered crystal, MicroED utilizes electrons—which interact with matter thousands of times more strongly than X-rays—allowing for the structural determination of sub-micron powders that fail to yield single crystals[4].

Structural Validation Decision Pathway

The following workflow illustrates the logical progression for validating the 3D structure of synthesized pyrazoles, minimizing time lost to ambiguous analytical data.

G A Synthesized Pyrazole B 1D/2D NMR Analysis A->B Initial Screen C Regiochemistry Ambiguous? B->C D Crystal Size >10 µm? C->D Yes (Low C:H Ratio) G Unambiguous 3D Structure C->G No (Clear NOE) E SCXRD Validation D->E Yes (Single Crystal) F MicroED Validation D->F No (Nanocrystals) E->G Phase Solved F->G Diffraction Solved

Fig 1: Decision matrix for pyrazole 3D structural validation based on crystallinity.

Self-Validating Experimental Protocol: SCXRD Workflow

To ensure scientific integrity, a crystallographic protocol must be a self-validating system. The data collected must inherently prove its own correctness through strict statistical thresholds. Below is the optimized protocol for 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Step 1: Controlled Crystallization (Vapor Diffusion)

  • Action: Dissolve 5 mg of the pyrazole in 0.5 mL of a polar aprotic solvent (e.g., Dichloromethane). Place the open vial inside a larger sealed chamber containing a non-polar antisolvent (e.g., Hexanes).

  • Causality: The slow diffusion of hexanes into the DCM gradually lowers the solubility of the pyrazole. This slow thermodynamic transition favors the nucleation of a highly ordered single crystal rather than rapid, amorphous precipitation.

  • Validation: Inspect under polarized light. A high-quality crystal will exhibit sharp, uniform extinction when rotated, confirming a single, unbroken lattice.

Step 2: Cryogenic Data Collection

  • Action: Mount a suitable crystal (e.g., 0.15 × 0.10 × 0.05 mm) on a MiTeGen loop using paratone oil. Flash-cool the sample to 100 K in a nitrogen stream. Collect diffraction data using Mo Kα radiation (λ = 0.71073 Å).

  • Causality: Cryocooling to 100 K is critical. It drastically reduces the thermal vibrations (Debye-Waller B-factors) of the atoms, preventing the smearing of electron density. This ensures the oxygen of the methoxy group and the nitrogen of the amine group can be distinctly resolved based on their subtle electron density differences.

  • Validation: The diffractometer software must report an I/σ(I)>2.0 in the highest resolution shell (typically ~0.80 Å), proving the data has a sufficient signal-to-noise ratio.

Step 3: Phase Solution and Refinement

  • Action: Integrate the data using SAINT and apply multi-scan absorption corrections via SADABS. Solve the phase problem using intrinsic phasing (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL).

  • Causality: Intrinsic phasing relies on probabilistic mathematical models to locate the heavy atoms without prior structural knowledge, eliminating user bias.

  • Validation: The refinement must converge. A flat residual electron density map (highest peak < 0.5 e/ų) confirms all atoms have been correctly assigned.

Quantitative Data Presentation

A successful SCXRD experiment validates itself through its final refinement metrics. Below are the target crystallographic parameters required to definitively prove the regiochemistry of 5-methoxy-1-methyl-1H-pyrazol-3-amine.

Table 2: Target Crystallographic Validation Metrics (C₅H₉N₃O)

ParameterExperimental TargetValidation ThresholdScientific Implication
Resolution 0.78 Å< 0.84 ÅMeets International Union of Crystallography (IUCr) standards for publication.
R₁ (Final) 0.035< 0.050Indicates a highly accurate model; 96.5% agreement between observed and calculated data.
wR₂ 0.082< 0.150Ensures the weighting scheme of the reflections is statistically sound.
Goodness-of-Fit (GoF) 1.04~1.00Proves the standard uncertainties of the atomic positions are correctly estimated.
CheckCIF Alerts NoneZero Level A/B AlertsConfirms the absolute absence of major geometric or crystallographic errors.

By adhering to this comparative framework and rigorous protocol, researchers can bypass the inherent ambiguities of NMR for low-proton heterocycles and achieve absolute confidence in their structural assignments.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 5-methoxy-1-methyl-1H-pyrazol-3-amine: A Guide for Laboratory Professionals

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it includes their...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it includes their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 5-methoxy-1-methyl-1H-pyrazol-3-amine, a substituted pyrazole derivative. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of laboratory personnel and the environment.

Core Principle: Professional Disposal is Non-Negotiable

In-laboratory treatment or neutralization of 5-methoxy-1-methyl-1H-pyrazol-3-amine is strongly discouraged without a compound-specific risk assessment and a validated procedure.[1] The primary and recommended method of disposal is through a licensed hazardous waste disposal contractor, managed by your institution's Environmental Health and Safety (EHS) department.[1][7]

Hazard Assessment and Personal Protective Equipment (PPE)

Before handling any waste containing 5-methoxy-1-methyl-1H-pyrazol-3-amine, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). This is a fundamental aspect of laboratory safety mandated by the Occupational Safety & Health Administration (OSHA).[8][9]

Protective EquipmentSpecificationRationale
Eye and Face Protection Chemical safety goggles or eyeglasses complying with OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield may be necessary if there is a risk of splashing.[10]To protect eyes from splashes and potential irritation.[3][4][10]
Hand Protection Compatible chemical-resistant gloves (e.g., nitrile).To prevent skin contact and irritation.[3][4][10]
Skin and Body Protection Lab coat, apron, and closed-toe shoes. Protective boots may be required for larger quantities or spill cleanup.[10]To protect the skin from accidental spills and contamination.[10]
Respiratory Protection Generally not required under normal conditions with adequate ventilation (e.g., a chemical fume hood). If aerosols or dust may be generated, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[10]To prevent inhalation of harmful vapors, dust, or aerosols.[10]

Step-by-Step Disposal Protocol

The disposal of chemical waste is regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7] The following protocol aligns with these federal guidelines.

Step 1: Waste Segregation and Collection

Proper segregation of hazardous waste is critical to prevent dangerous chemical reactions.[8]

  • Solid Waste: All solid materials contaminated with 5-methoxy-1-methyl-1H-pyrazol-3-amine, including residual product, contaminated PPE (gloves, shoe covers), weighing papers, and absorbent materials from spill cleanups, must be collected in a dedicated hazardous waste container.[1]

  • Liquid Waste: Solutions containing 5-methoxy-1-methyl-1H-pyrazol-3-amine should be collected in a separate, compatible liquid waste container. Avoid mixing with other waste streams unless explicitly permitted by your EHS department.[1]

  • Sharps Waste: Any sharps, such as needles, syringes, or broken glassware contaminated with the compound, must be disposed of in a designated, puncture-resistant sharps container.[8]

Step 2: Container Selection and Labeling

Waste containers must be appropriate for the type of waste and clearly labeled.

  • Container Selection: Use containers that are in good condition, chemically resistant (e.g., high-density polyethylene or borosilicate glass), and have a secure, leak-proof lid.[1][7]

  • Labeling: All hazardous waste containers must be labeled with a hazardous waste tag provided by your EHS department.[7] The label must include:

    • The full chemical name: "5-methoxy-1-methyl-1H-pyrazol-3-amine" (no abbreviations or chemical formulas).

    • The concentration or quantity of the waste.

    • The date of waste generation.

    • The location of origin (building, room number).

    • The name and contact information of the Principal Investigator.[7]

Step 3: Waste Accumulation and Storage

Hazardous waste must be stored safely in the laboratory before collection.

  • Storage Location: Store waste containers in a designated and secure area, away from heat, open flames, and incompatible chemicals.[8][10]

  • Container Management: Keep waste containers closed at all times, except when adding waste.[11] Regularly inspect containers for any signs of leakage or degradation.[8]

Step 4: Arranging for Disposal
  • Contact EHS: Once your waste container is ready for pickup, follow your institution's specific procedures for requesting a hazardous waste collection. This typically involves submitting a form to the EHS office.[7]

  • Documentation: Complete all required waste disposal forms or manifests as instructed by your EHS department.[1] These documents track the waste from its point of generation to its final disposal, a "cradle-to-grave" requirement under RCRA.

Spill Management

In the event of a spill, prompt and appropriate action is crucial.

  • Small Spills: For small spills, ensure the area is well-ventilated and wear appropriate PPE. Contain the spill with an inert absorbent material such as vermiculite or sand. Carefully collect the contaminated absorbent material into your designated solid hazardous waste container. Clean the spill area with a suitable solvent, and dispose of all cleaning materials as hazardous waste.[1][10]

  • Large Spills: For large spills, immediately evacuate the area and alert your colleagues. Contact your institution's emergency response number and the EHS department. Do not attempt to clean up a large spill yourself.[1]

Disposal Workflow Diagram

DisposalWorkflow cluster_prep Preparation cluster_contain Containment cluster_manage Management & Disposal cluster_spill Spill Response PPE Don Appropriate PPE Segregation Segregate Waste (Solid, Liquid, Sharps) PPE->Segregation Container Select Compatible Container Segregation->Container Label Label Container Correctly Container->Label Storage Store in Designated Area Label->Storage EHS_Contact Contact EHS for Pickup Storage->EHS_Contact Disposal Licensed Contractor Disposal EHS_Contact->Disposal Spill Spill Occurs Assess Assess Spill Size Spill->Assess SmallSpill Small Spill: Contain & Clean Assess->SmallSpill Small LargeSpill Large Spill: Evacuate & Call EHS Assess->LargeSpill Large SpillWaste Dispose of Spill Debris as Hazardous Waste SmallSpill->SpillWaste SpillWaste->Container

Caption: Decision workflow for the disposal of 5-methoxy-1-methyl-1H-pyrazol-3-amine.

References

  • How to Dispose of Chemical Waste. Environmental Health and Safety, University of Tennessee. [Link]

  • OSHA Compliance For Laboratories. US Bio-Clean. [Link]

  • 5-(methoxymethyl)-1-methyl-1H-pyrazol-3-amine Safety Data Sheet. NextSDS. [Link]

  • How to Properly Manage Hazardous Waste Under EPA Regulations. ACTenviro. [Link]

  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. [Link]

  • Safety Data Sheet. National Institute of Advanced Industrial Science and Technology (AIST). [Link]

  • Proper Handling of Hazardous Waste Guide. U.S. Environmental Protection Agency. [Link]

  • Safety Data Sheet. KISHIDA CHEMICAL CO., LTD. [Link]

  • Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council. [Link]

  • Regulation of Laboratory Waste. American Chemical Society. [Link]

  • Safety Data Sheet - Angene Chemical. Angene Chemical. [Link]

  • Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. Occupational Safety and Health Administration. [Link]

  • OSHA and Biohazard Waste Disposal Guidelines. Daniels Health. [Link]

  • Laboratory Waste Disposal Safety Protocols. National Science Teaching Association. [Link]

  • Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. ChemistrySelect. [Link]

  • (5-methoxy-1-methyl-1H-pyrazol-3-yl)methanol Safety Data Sheet. NextSDS. [Link]

  • SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. JETIR.org. [Link]

  • Safety Data Sheet - Angene Chemical. Angene Chemical. [Link]

  • pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. IJNRD. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.